Ethyl nonadecanoate

• CAS: 18281-04-4

Core Science & Biosynthesis

Ethyl Nonadecanoate: A Comprehensive Technical Guide

An In-depth Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl nonadecanoate (B1228766) is a long-chain fatty acid ethyl ester (FAEE) with emerging applications in the pharmaceutical, cosmetic, and food industries. As a member of the FAEE class of molecules, it is implicated in various biological processes, including cellular signaling and energy metabolism. This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential biological activities of ethyl nonadecanoate. Detailed experimental protocols for its synthesis and for the assessment of its antioxidant activity are provided, along with a summary of its spectroscopic data. Furthermore, this guide explores the putative roles of long-chain fatty acid ethyl esters in key signaling pathways, offering a foundation for future research and development.

Chemical and Physical Properties

Ethyl nonadecanoate is the ethyl ester of nonadecanoic acid, a 19-carbon saturated fatty acid. Its properties are summarized in the tables below.

Table 1: General and Physical Properties of Ethyl Nonadecanoate

Property	Value	Reference
IUPAC Name	Ethyl nonadecanoate	[1]
Synonyms	Nonadecanoic acid, ethyl ester; Ethyl n-nonadecanoate	[1]
CAS Number	18281-04-4	[1]
Molecular Formula	C₂₁H₄₂O₂	[1]
Molecular Weight	326.56 g/mol	[1]
Appearance	White or colorless to light yellow powder to lump to clear liquid	[2]
Melting Point	33 - 36 °C	[2]
Storage	0 - 8 °C	[2]

Table 2: Spectroscopic Data of Ethyl Nonadecanoate

Spectroscopy	Data
¹³C NMR (CDCl₃)	δ (ppm): 173.85 (C=O), 60.13 (O-CH₂), 34.43, 32.02, 29.78, 29.55, 29.46, 29.36, 29.23, 25.06, 22.76 (alkyl CH₂), 14.28 (ester CH₃), 14.14 (alkyl CH₃)
Mass Spectrometry (EI)	Major Fragments (m/z): 88 (McLafferty rearrangement), 101, and other fragments characteristic of long-chain fatty acid esters. The molecular ion peak is expected at m/z 326.
¹H NMR (Predicted)	δ (ppm): ~4.12 (q, 2H, O-CH₂), ~2.28 (t, 2H, α-CH₂), ~1.62 (quint, 2H, β-CH₂), ~1.25 (s, 30H, alkyl CH₂), ~0.88 (t, 3H, terminal CH₃)
FT-IR (Predicted)	ν (cm⁻¹): ~2920 & ~2850 (C-H stretch), ~1740 (C=O stretch), ~1170 (C-O stretch)

Synthesis of Ethyl Nonadecanoate

Ethyl nonadecanoate can be synthesized through several methods, with Fischer esterification and lipase-catalyzed esterification being the most common.

Fischer Esterification

This method involves the acid-catalyzed esterification of nonadecanoic acid with ethanol (B145695).

Materials:

• Nonadecanoic acid

• Absolute ethanol

• Concentrated sulfuric acid (H₂SO₄) or acetyl chloride

• Dichloromethane or diethyl ether

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Reflux apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve nonadecanoic acid in an excess of absolute ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid. Alternatively, acetyl chloride can be added to generate HCl in situ as the catalyst.[3]

• Assemble the reflux apparatus and heat the mixture to reflux for 2-4 hours.[4] The reaction can be monitored by thin-layer chromatography (TLC).

• After cooling to room temperature, remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, 5% aqueous NaHCO₃ solution (to neutralize the acid catalyst), and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude ethyl nonadecanoate.

• The product can be further purified by column chromatography on silica (B1680970) gel if required.

Lipase-Catalyzed Esterification

This enzymatic method offers a greener alternative, proceeding under milder conditions.

Materials:

• Nonadecanoic acid

• Ethanol

• Immobilized lipase (B570770) (e.g., Novozym 435, Candida antarctica lipase B)

• Anhydrous hexane (B92381) or other suitable organic solvent (or solvent-free)

• Molecular sieves (optional, for water removal)

• Shaking incubator

Procedure:

• In a sealed flask, dissolve nonadecanoic acid in a suitable organic solvent like n-hexane. For a solvent-free system, directly mix the reactants.

• Add ethanol. A molar excess of ethanol is often used to drive the equilibrium towards product formation.

• Add the immobilized lipase (typically 5-10% by weight of the substrates).

• If desired, add activated molecular sieves to remove the water produced during the reaction.

• Incubate the mixture in a shaking incubator at a controlled temperature (e.g., 40-60°C) for 24-72 hours.

• Monitor the reaction progress by analyzing aliquots using gas chromatography (GC) or by titrating the remaining free fatty acid.

• Once the reaction reaches the desired conversion, recover the immobilized lipase by filtration. The enzyme can be washed and reused.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude ethyl nonadecanoate.

• Purify the product by column chromatography if necessary.

Biological Activities and Signaling Pathways

While specific studies on the biological activities of ethyl nonadecanoate are limited, research on the broader class of long-chain fatty acid ethyl esters (FAEEs) provides insights into its potential roles. FAEEs are known non-oxidative metabolites of ethanol and have been implicated in cellular signaling and organ damage associated with alcohol consumption.[1]

Antioxidant Activity

Ethyl nonadecanoate has been investigated for its potential antioxidant properties.[5] Antioxidants can neutralize harmful free radicals, mitigating cellular damage. A common method to assess this activity is the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Materials:

• Ethyl nonadecanoate

• DPPH solution in methanol (B129727) or ethanol

• Methanol or ethanol

• Positive control (e.g., ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of ethyl nonadecanoate in a suitable solvent (e.g., methanol).

• Prepare a series of dilutions of the ethyl nonadecanoate solution in a 96-well plate.

• Add the DPPH solution to each well containing the sample dilutions and the positive control.

• Incubate the plate in the dark at room temperature for 30 minutes.[6]

• Measure the absorbance of each well at a wavelength of approximately 517 nm using a microplate reader.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• The IC₅₀ value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the sample concentration.

Putative Involvement in Signaling Pathways

Long-chain FAEEs are believed to exert their biological effects by modulating various signaling pathways.

Some fatty acid esters have been shown to possess anti-inflammatory properties by inhibiting the NF-κB (nuclear factor-kappa B) and MAPK (mitogen-activated protein kinase) signaling pathways.[7] These pathways are crucial regulators of the inflammatory response.

Putative inhibition of NF-κB and MAPK pathways by ethyl nonadecanoate.

FAEEs have been shown to induce mitochondrial dysfunction, which can lead to cellular injury.[8] They can uncouple oxidative phosphorylation, leading to decreased ATP production and increased production of reactive oxygen species (ROS).

FAEE-induced mitochondrial dysfunction pathway.

Experimental Workflows

The following diagrams illustrate the workflows for the synthesis and analysis of ethyl nonadecanoate.

Workflow for Fischer Esterification of Ethyl Nonadecanoate.

Workflow for DPPH Antioxidant Assay.

Conclusion

Ethyl nonadecanoate is a long-chain fatty acid ester with defined chemical and physical properties. Its synthesis can be achieved through both classical and enzymatic methods, with the latter offering a more sustainable approach. While direct biological studies on ethyl nonadecanoate are not extensive, the known effects of the broader class of FAEEs suggest potential roles in modulating key cellular signaling pathways related to inflammation and mitochondrial function. This technical guide provides a foundational resource for researchers and professionals in drug development, offering detailed protocols and a summary of current knowledge to facilitate further investigation into the therapeutic and industrial applications of ethyl nonadecanoate. Further research is warranted to elucidate the specific biological activities and mechanisms of action of this compound.

References

• 1. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 2. community.wvu.edu [community.wvu.edu]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. Ethyl nonadecanoate | 18281-04-4 | Benchchem [benchchem.com]
• 5. Nonadecanoic acid, ethyl ester [webbook.nist.gov]
• 6. mdpi.com [mdpi.com]
• 7. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 8. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]

ethyl nonadecanoate physical properties

An In-depth Technical Guide to the Physical Properties of Ethyl Nonadecanoate (B1228766)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl nonadecanoate (CAS 18281-04-4), the ethyl ester of nonadecanoic acid, is a long-chain fatty acid ester.[1] Its chemical formula is C21H42O2.[1][2] This compound is of interest in various scientific fields, including lipid metabolism research and as a component in the formulation of fragrances, cosmetics, and flavorings.[2] In the context of drug development, long-chain fatty acid esters are studied for their potential roles in biological systems and as components of delivery systems. An accurate understanding of its physical properties is crucial for its application in research and development.

Core Physical Properties

The physical characteristics of ethyl nonadecanoate are essential for its handling, formulation, and application. These properties have been determined through various analytical techniques and are summarized below.

Data Presentation

The quantitative physical properties of ethyl nonadecanoate are presented in Table 1 for ease of reference and comparison.

Property	Value	Source(s)
Molecular Formula	C21H42O2	[1][2][3]
Molecular Weight	326.56 g/mol	[3][4][5]
CAS Number	18281-04-4	[1][2][3]
Appearance	White or colorless to light yellow solid/lump	[2]
Melting Point	33 - 36 °C	[2]
Boiling Point	359.10 °C (estimated)
Water Solubility	0.0001161 mg/L at 25 °C (estimated)
Purity	≥ 96% to >99% (GC)	[2][3]

Experimental Protocols

The determination of the physical properties of fatty acid esters like ethyl nonadecanoate involves specific and standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Melting Point (Capillary Method)

The capillary method is a common technique for determining the melting point of a crystalline solid.

• Principle: A small, powdered sample of the substance is heated in a capillary tube, and the temperature range over which it melts is observed.

• Apparatus:

  • Melting point apparatus with a heating block and thermometer/temperature probe.

  • Capillary tubes (sealed at one end).

  • Sample pulverizing tool (e.g., mortar and pestle).

• Procedure:

  • A small amount of dry ethyl nonadecanoate is finely powdered.

  • The open end of a capillary tube is tapped into the powder, forcing a small amount of the sample into the tube.

  • The tube is inverted and tapped gently to pack the sample into the sealed end, creating a column of 2-4 mm in height.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a steady rate (e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

  • The temperature at which the first drop of liquid appears is recorded as the onset of melting.

  • The temperature at which the entire sample becomes a clear liquid is recorded as the final melting point.

  • The melting point is reported as a range between these two temperatures.

Determination of Boiling Point (Thermogravimetric Analysis - TGA)

Thermogravimetric analysis can be used to estimate the boiling points of pure substances with low volatility.

• Principle: TGA measures the change in mass of a sample as a function of temperature. The temperature at which rapid mass loss occurs due to vaporization can be correlated with the boiling point.

• Apparatus:

  • Thermogravimetric Analyzer (TGA).

  • Sample pans (e.g., aluminum or platinum).

  • Inert gas supply (e.g., nitrogen).

• Procedure:

  • A small, accurately weighed sample of ethyl nonadecanoate is placed in a TGA sample pan.

  • The sample is heated in the TGA furnace under a controlled, inert atmosphere.

  • The temperature is increased at a constant rate (e.g., 10 °C/min).

  • The mass of the sample is continuously monitored and recorded as a function of temperature.

  • The resulting TGA curve (mass vs. temperature) will show a sharp decrease in mass as the substance boils. The onset temperature of this mass loss is taken as the boiling point.

Determination of Density (Oscillating U-tube Densitometer)

This method provides highly accurate density measurements for liquids.

• Principle: A U-shaped tube is electronically excited to oscillate at its characteristic frequency. This frequency changes when the tube is filled with a sample. The change in frequency is directly related to the density of the sample.

• Apparatus:

  • Digital densitometer with an oscillating U-tube.

  • Thermostatic control for the measurement cell.

  • Syringes for sample injection.

• Procedure:

  • The instrument is calibrated using two standards of known density (e.g., dry air and ultrapure water).

  • The temperature of the measurement cell is set to the desired value (e.g., 40 °C, to ensure the sample is liquid) and allowed to stabilize.

  • The molten ethyl nonadecanoate sample is injected into the U-tube, ensuring no air bubbles are present.

  • The instrument measures the oscillation period and calculates the density of the sample.

  • The measurement is repeated until a stable reading is obtained.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a fundamental physical property that is sensitive to the purity of a substance.

• Principle: The refractive index is the ratio of the speed of light in a vacuum to the speed of light in the substance. An Abbe refractometer measures the critical angle of refraction of a thin layer of the sample between two prisms to determine its refractive index.

• Apparatus:

  • Abbe refractometer.

  • A constant temperature water bath to circulate water through the refractometer prisms.

  • A light source (typically a sodium D-line source, 589 nm).

• Procedure:

  • The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol) and allowed to dry.

  • The temperature of the prisms is set and maintained by the circulating water bath (e.g., 40 °C).

  • A few drops of the molten ethyl nonadecanoate sample are placed on the surface of the lower prism.

  • The prisms are closed and locked.

  • The light source is positioned, and the eyepiece is adjusted to bring the dividing line between the light and dark fields into sharp focus.

  • The control knob is turned to move the dividing line to the center of the crosshairs in the eyepiece.

  • The refractive index is read directly from the instrument's scale.

Visualizations

Experimental Workflow: Melting Point Determination

The following diagram illustrates the logical workflow for determining the melting point of ethyl nonadecanoate using the capillary method.

Caption: Workflow for Capillary Melting Point Determination.

References

• 1. Nonadecanoic acid, ethyl ester [webbook.nist.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. larodan.com [larodan.com]
• 4. Nonadecanoic acid, ethyl ester (CAS 18281-04-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Ethyl nonadecanoate | 18281-04-4 | Benchchem [benchchem.com]

Ethyl Nonadecanoate (CAS: 18281-04-4): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl nonadecanoate (B1228766) is a long-chain fatty acid ethyl ester with the chemical formula C21H42O2.[1] This document provides an in-depth technical overview of ethyl nonadecanoate, covering its physicochemical properties, synthesis methodologies, analytical techniques, and known biological activities. The information is intended to serve as a valuable resource for professionals in research, science, and drug development, facilitating a deeper understanding of this compound for potential applications. All quantitative data is presented in structured tables, and key experimental protocols are detailed. Furthermore, logical and experimental workflows are visualized using diagrams to enhance comprehension.

Physicochemical Properties

Ethyl nonadecanoate is characterized by its long aliphatic chain, which imparts lipophilic properties. It typically appears as a white or colorless to light yellow solid or liquid, depending on the ambient temperature.[2]

Table 1: Chemical Identifiers and Properties of Ethyl Nonadecanoate

Property	Value	Reference(s)
CAS Number	18281-04-4	[1][2][3]
Molecular Formula	C21H42O2	[1][2][4][5]
Molecular Weight	326.56 g/mol	[1][2][3][5]
IUPAC Name	Ethyl nonadecanoate	[1]
Synonyms	Nonadecanoic acid, ethyl ester; Ethyl n-nonadecanoate	[1][2][3][5]
InChI Key	ICVYQLQYVCXJNE-UHFFFAOYSA-N	[1][5]
Appearance	White or colorless to light yellow powder to lump to clear liquid	[2]
Purity	≥96% (GC) or >99%	[2][5]

Table 2: Physical and Chemical Data of Ethyl Nonadecanoate

Property	Value	Reference(s)
Melting Point	33 - 36 °C	[2]
Boiling Point (est.)	359.10 °C @ 760.00 mm Hg	[3]
Flash Point (est.)	166.40 °C (TCC)	[3]
Water Solubility (est.)	0.0001161 mg/L @ 25 °C	[3]
Storage Temperature	Room temperature or 0 - 8 °C	[2][5]

Synthesis of Ethyl Nonadecanoate

The primary method for synthesizing ethyl nonadecanoate is through the esterification of nonadecanoic acid with ethanol (B145695). This can be achieved via chemical or enzymatic catalysis.

Fischer-Speier Esterification (Chemical Synthesis)

Fischer-Speier esterification involves the reaction of a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[6] To drive the reaction towards the product, an excess of the alcohol is typically used, or the water byproduct is removed.[5][6]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine nonadecanoic acid (1.0 equivalent) and absolute ethanol (a large excess, e.g., 10-20 equivalents, which also serves as the solvent).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.5 equivalents) to the mixture while stirring.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After cooling to room temperature, remove the excess ethanol under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate.

• Washing: Wash the organic phase sequentially with water, a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude ethyl nonadecanoate.

• Purification: The crude product can be further purified by column chromatography on silica (B1680970) gel if required.

Caption: General workflow for the synthesis of ethyl nonadecanoate via Fischer-Speier esterification.

Lipase-Catalyzed Esterification (Enzymatic Synthesis)

Enzymatic synthesis using lipases offers a greener alternative, proceeding under milder conditions with high selectivity.[1] Immobilized lipases are often preferred for ease of separation and reuse.

• Reaction Mixture: In a screw-capped vial, combine nonadecanoic acid and ethanol in a suitable molar ratio (e.g., 1:1 to 1:5) in a solvent such as n-hexane or under solvent-free conditions.

• Enzyme Addition: Add an immobilized lipase (B570770) (e.g., Novozym® 435, from Candida antarctica) to the mixture. The enzyme loading is typically between 1-10% (w/w) of the total substrate weight.

• Incubation: Incubate the mixture in a shaker incubator at a controlled temperature (e.g., 40-60 °C) and agitation speed (e.g., 150-200 rpm) for 24-72 hours.

• Monitoring: Monitor the reaction progress by taking aliquots at different time intervals and analyzing them by GC.

• Product Isolation: After the reaction, separate the immobilized enzyme by filtration.

• Purification: Remove the solvent (if used) and any unreacted starting materials under reduced pressure to obtain the ethyl nonadecanoate product.

Caption: General workflow for the enzymatic synthesis of ethyl nonadecanoate.

Analytical Methods

A combination of chromatographic and spectroscopic techniques is employed for the characterization and quantification of ethyl nonadecanoate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the identification and quantification of ethyl nonadecanoate, especially in complex mixtures.[1]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column, such as a DB-5MS (or equivalent), is suitable for separating fatty acid esters. A typical dimension is 30 m x 0.25 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250-290 °C.

• Injection Mode: Splitless or split, depending on the sample concentration.

• Oven Temperature Program: An initial temperature of 60-80 °C, hold for 2 minutes, then ramp at 10-15 °C/min to a final temperature of 280-300 °C, and hold for 5-10 minutes.

• MS Detector: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 500.

Table 3: Mass Spectrometry Data for Ethyl Nonadecanoate

Feature	m/z Value	Interpretation	Reference(s)
Molecular Ion [M]⁺	326	Molecular weight of ethyl nonadecanoate	[1][4]
Key Fragment	88	McLafferty rearrangement of the ethyl ester group	[1]
Key Fragment	101	Fragmentation of the ethyl ester moiety	[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to elucidate the molecular structure of ethyl nonadecanoate.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent.

• Concentration: A sample concentration of 5-10 mg/mL is typical.

• Internal Standard: Tetramethylsilane (TMS) at 0 ppm.

• Instrumentation: A 300 MHz or higher field NMR spectrometer.

Table 4: Representative ¹H and ¹³C NMR Chemical Shift Data for Ethyl Nonadecanoate in CDCl₃

Assignment	¹H NMR Shift (ppm)	¹³C NMR Shift (ppm)	Reference(s)
Ester CH₂ (a)	~4.12	~60.1	[1]
α-CH₂ (b)	~2.27	~34.4	[1]
β-CH₂ (c)	~1.61	~25.1	[1]
(CH₂)n (d)	~1.26	~29.2 - 29.7	[1]
Acyl CH₃ (e)	~0.88	~22.7	[1]
Ester CH₃ (f)	~1.25	~14.3	[1]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in the molecule.

Table 5: Expected IR Absorption Bands for Ethyl Nonadecanoate

Bond	Vibration Type	Wavenumber (cm⁻¹)
C-H (alkane)	Stretching	2850 - 2960
C=O (ester)	Stretching	1735 - 1750
C-O (ester)	Stretching	1150 - 1250

Biological Activity and Applications

Ethyl nonadecanoate has been investigated for several biological activities and has potential applications in various industries.

Antioxidant and Anti-inflammatory Activity

Ethyl nonadecanoate has been explored for its antioxidant properties, which involve neutralizing harmful free radicals.[1] In vitro studies have also demonstrated its anti-inflammatory potential. One study showed that at concentrations of 100 µg/mL and 50 µg/mL, it inhibited egg albumin denaturation by over 70% and 80%, respectively, which is an indicator of anti-inflammatory activity.[1]

Role in Lipid Metabolism Research

As a fatty acid ester, ethyl nonadecanoate is utilized in biochemical research related to lipid metabolism and fatty acid profiles.[2][7] Such compounds can serve as standards or probes to understand metabolic pathways.[2][7] Fatty acid ethyl esters, in general, are known to be involved in signaling pathways such as those regulated by Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of lipid metabolism.

Caption: Hypothetical involvement of fatty acid ethyl esters (FAEEs) in the PPARα signaling pathway.

Industrial Applications

Ethyl nonadecanoate finds use in several industries:

• Flavor and Fragrance: It is used as a flavoring agent in food and a fragrance component in perfumes and cosmetics due to its pleasant aroma.[2]

• Cosmetics: It acts as an emollient in skincare products, improving texture and moisture retention.[2][7]

• Biodiesel: There is potential for its use as an additive in biodiesel formulations.[2][7]

• Polymer Chemistry: It can be used in the synthesis of polymers to enhance material properties like flexibility.[2]

Conclusion

Ethyl nonadecanoate is a long-chain fatty acid ester with well-defined physicochemical properties and established methods for its synthesis and analysis. Its demonstrated anti-inflammatory activity and its relevance in lipid metabolism research suggest its potential for further investigation in drug development and other biomedical applications. The detailed protocols and compiled data in this guide serve as a foundational resource for researchers and scientists working with this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. cerritos.edu [cerritos.edu]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. researchgate.net [researchgate.net]
• 5. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. IR _2007 [uanlch.vscht.cz]

An In-depth Technical Guide to Ethyl Nonadecanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties of ethyl nonadecanoate (B1228766), a long-chain fatty acid ethyl ester. The information is curated for professionals in research and development, with a focus on clarity and practical application.

Physicochemical Properties of Ethyl Nonadecanoate

Ethyl nonadecanoate is the ethyl ester of nonadecanoic acid. Its properties are summarized in the table below, providing a quick reference for laboratory and development settings.

Property	Value	Source
Molecular Formula	C₂₁H₄₂O₂	[1][2][3][4]
Molecular Weight	326.56 g/mol	[1]
CAS Number	18281-04-4
Appearance	White or colorless to light yellow powder, lump, or clear liquid
Melting Point	33 - 36 °C
Purity	>99%
Storage Temperature	Room temperature or 0 - 8 °C

Experimental Protocols: Synthesis of Ethyl Nonadecanoate via Fischer Esterification

A common method for the synthesis of ethyl nonadecanoate is through Fischer esterification. This acid-catalyzed reaction involves the esterification of nonadecanoic acid with ethanol.

Materials:

• Nonadecanoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous magnesium sulfate (B86663) (for drying)

• Organic solvent (e.g., diethyl ether or hexane) for extraction

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve nonadecanoic acid in an excess of anhydrous ethanol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to the boiling point of ethanol. Allow the reaction to reflux for several hours to drive the equilibrium towards the product.

• Workup: After cooling, transfer the reaction mixture to a separatory funnel.

• Neutralization: Wash the mixture with a saturated solution of sodium bicarbonate to neutralize the excess acid.

• Extraction: Extract the ethyl nonadecanoate into an organic solvent like diethyl ether.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Remove the solvent using a rotary evaporator to yield the crude ethyl nonadecanoate.

• Purification: The product can be further purified by distillation or chromatography.

Visualization of a Representative Experimental Workflow

The following diagram illustrates a generalized workflow for the analysis of fatty acid ethyl esters (FAEEs) like ethyl nonadecanoate from a biological sample, a common application in metabolic research.

Caption: Workflow for Fatty Acid Ethyl Ester Analysis.

References

• 1. larodan.com [larodan.com]
• 2. scbt.com [scbt.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Nonadecanoic acid, ethyl ester [webbook.nist.gov]

ethyl nonadecanoate natural occurrence

An In-depth Technical Guide to the Natural Occurrence and Biological Significance of Ethyl Nonadecanoate (B1228766)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl nonadecanoate, a long-chain fatty acid ethyl ester, is a naturally occurring compound found across various biological systems, including plants and fungi. This technical guide provides a comprehensive overview of its natural sources, biosynthesis, and potential biological activities. Detailed experimental protocols for the extraction, identification, and quantification of ethyl nonadecanoate are presented, alongside a discussion of its potential role in cellular signaling pathways. This document aims to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction

Ethyl nonadecanoate (C21H42O2) is the ethyl ester of nonadecanoic acid, a 19-carbon saturated fatty acid. As a member of the fatty acid ethyl ester (FAEE) family, it is formed through the esterification of nonadecanoic acid with ethanol. While often used in research as a standard or in industrial applications for fragrances and flavorings, its natural occurrence and biological activities are of increasing interest to the scientific community. This guide delves into the known natural sources of ethyl nonadecanoate and the experimental methodologies used to study this molecule.

Natural Occurrence of Ethyl Nonadecanoate

Ethyl nonadecanoate has been identified as a component of complex lipid mixtures in various natural sources. Its presence is most notably documented in the cuticular waxes of plants and as a secondary metabolite produced by endophytic fungi.

Plants

The primary role of ethyl nonadecanoate in plants is as a constituent of the epicuticular wax layer that coats the surfaces of leaves and stems.[1] This waxy layer serves as a protective barrier against environmental stressors such as water loss, UV radiation, and pathogen invasion. While the presence of long-chain fatty acid esters in plant waxes is well-established, specific quantitative data for ethyl nonadecanoate is not widely available in the literature. Its concentration can vary significantly depending on the plant species, age, and environmental conditions.

Fungi

Endophytic fungi, which reside within the tissues of living plants, are known to produce a diverse array of secondary metabolites. Several studies have identified ethyl nonadecanoate as a volatile organic compound produced by various endophytic fungal species.[2][3] The production of such compounds may play a role in the symbiotic relationship between the fungus and its host plant, potentially contributing to defense mechanisms against pathogens.

Quantitative Data

A significant challenge in the study of ethyl nonadecanoate is the limited availability of specific quantitative data regarding its concentration in natural sources. While its presence has been qualitatively confirmed in various plant and fungal extracts through techniques like Gas Chromatography-Mass Spectrometry (GC-MS), precise quantification remains an area requiring further research. The tables below are structured to accommodate future quantitative findings.

Table 1: Quantitative Occurrence of Ethyl Nonadecanoate in Plants

Plant Species	Family	Plant Part	Concentration (e.g., µg/g of dry weight)	Reference
Data Not Available

Table 2: Quantitative Occurrence of Ethyl Nonadecanoate in Fungi

Fungal Species	Host Plant	Fungal Part	Concentration (e.g., µg/g of biomass)	Reference
Data Not Available

Experimental Protocols

The isolation and analysis of ethyl nonadecanoate from natural sources require specific and sensitive analytical techniques. The following sections detail the experimental protocols for extraction and quantification.

Extraction of Ethyl Nonadecanoate from Plant Material

A common method for extracting epicuticular waxes, including ethyl nonadecanoate, from plant leaves is solvent immersion.[4][5]

Protocol 1: Solvent Extraction of Plant Cuticular Wax

• Sample Preparation: Carefully excise fresh, undamaged plant leaves. Measure the surface area if quantification per unit area is required.

• Extraction: Using forceps, briefly immerse the leaves (e.g., for 30-60 seconds) in a beaker containing a non-polar solvent such as chloroform (B151607) or n-hexane. Gentle agitation can be applied.

• Collection: Remove the plant material and transfer the solvent extract to a pre-weighed glass vial. A second and third wash with fresh solvent can be performed to ensure complete extraction.

• Solvent Evaporation: Combine the solvent washes and evaporate the solvent using a rotary evaporator or a gentle stream of nitrogen gas until a dry wax residue remains.

• Quantification and Storage: Weigh the vial with the dried wax residue to determine the total wax yield. Store the extract at -20°C until further analysis.

Extraction of Ethyl Nonadecanoate from Fungal Cultures

Secondary metabolites from endophytic fungi can be extracted from liquid fermentation cultures.

Protocol 2: Extraction of Fungal Secondary Metabolites

• Fungal Culture: Grow the endophytic fungus in a suitable liquid fermentation medium (e.g., Potato Dextrose Broth) at 25°C for a specified period (e.g., 30 days).

• Extraction: After the incubation period, partition the fungal broth with an organic solvent such as dichloromethane (B109758) or ethyl acetate.

• Separation: Separate the organic layer from the aqueous layer using a separatory funnel.

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate (B86663) and then concentrate it using a rotary evaporator.

• Storage: Store the crude extract at 4°C for subsequent analysis.

Quantification of Ethyl Nonadecanoate by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most widely used technique for the identification and quantification of fatty acid ethyl esters due to their volatility.

Protocol 3: GC-MS Analysis of Ethyl Nonadecanoate

• Sample Preparation: Dissolve a known amount of the dried extract in a suitable solvent (e.g., hexane). Add a known concentration of an internal standard, such as ethyl heptadecanoate, for accurate quantification.

• GC-MS Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC system or equivalent.

  • Column: A nonpolar dimethylpolysiloxane column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector: Splitless mode at 250°C.

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 min, then ramp to 300°C at 15°C/min, and hold for 10 min.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis.

• Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of ethyl nonadecanoate to the peak area of the internal standard against the concentration of ethyl nonadecanoate standards. Determine the concentration of ethyl nonadecanoate in the samples from this calibration curve.

Biosynthesis and Signaling Pathways

Biosynthesis of Ethyl Nonadecanoate

The biosynthesis of ethyl nonadecanoate occurs through the enzymatic esterification of nonadecanoic acid and ethanol. This process is catalyzed by enzymes such as lipases and esterases. The precursors, nonadecanoic acid and ethanol, are derived from fatty acid synthesis and glycolysis pathways, respectively.

Biosynthesis of Ethyl Nonadecanoate

Potential Signaling Pathway: AMPK Activation

Long-chain fatty acids and their esters are known to act as signaling molecules. One potential mechanism for the biological activity of ethyl nonadecanoate is through the activation of AMP-activated protein kinase (AMPK). Long-chain fatty acyl-CoA esters, the activated form of fatty acids, can allosterically activate AMPK. This activation leads to the phosphorylation and inhibition of acetyl-CoA carboxylase (ACC), a key enzyme in fatty acid synthesis. The inhibition of ACC reduces the production of malonyl-CoA, which in turn relieves the inhibition of carnitine palmitoyltransferase 1 (CPT1), promoting the transport of fatty acids into the mitochondria for β-oxidation. This shift towards fatty acid oxidation can have anti-inflammatory effects.

AMPK Signaling Pathway Activation

Biological Activities

Preliminary studies suggest that ethyl nonadecanoate and other long-chain fatty acid esters possess a range of biological activities, including anti-inflammatory and antioxidant properties. The anti-inflammatory effects may be mediated through the AMPK signaling pathway as described above. Further research is needed to fully elucidate the specific biological functions and therapeutic potential of ethyl nonadecanoate.

Conclusion

Ethyl nonadecanoate is a naturally occurring long-chain fatty acid ethyl ester with a widespread presence in the plant and fungal kingdoms. While its quantitative distribution in nature is still under-investigated, the methodologies for its extraction and analysis are well-established. The potential for ethyl nonadecanoate to modulate cellular signaling pathways, such as the AMPK pathway, highlights its promise as a bioactive molecule. This technical guide provides a foundational resource for researchers and professionals, aiming to stimulate further investigation into the natural occurrence, biological activities, and potential applications of ethyl nonadecanoate.

References

• 1. Ethyl nonadecanoate | 18281-04-4 | Benchchem [benchchem.com]
• 2. GC-MS ANALYSIS OF SOME ENDOPHYTIC FUNGAL EXTRACTS [journals.ekb.eg]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Biosynthesis of Ethyl Nonadecanoate in Organisms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl nonadecanoate (B1228766) (C₂₁H₄₂O₂) is a long-chain fatty acid ethyl ester. While its presence has been noted in nature, detailed research on its specific biosynthesis is limited. This technical guide provides an in-depth overview of the putative biosynthetic pathways of ethyl nonadecanoate in organisms. By integrating current knowledge on the biosynthesis of its constituent parts—nonadecanoic acid and ethanol (B145695)—and the enzymatic processes of fatty acid ethyl esterification, this document offers a comprehensive theoretical framework for researchers. This guide summarizes quantitative data, details relevant experimental protocols, and provides visual diagrams of the core biochemical pathways to facilitate a deeper understanding and guide future research in this area.

Introduction

Ethyl nonadecanoate is the ethyl ester of nonadecanoic acid, a 19-carbon saturated fatty acid.[1][2][3] While nonadecanoic acid is found in various natural sources, including plants, bacteria, and animal fats, the specific enzymatic synthesis of its ethyl ester is not extensively documented.[4][5] However, the general mechanisms for the formation of fatty acid ethyl esters (FAEEs) are well-established, particularly in the context of ethanol metabolism in mammals and fermentation processes in microorganisms like yeast. This guide will extrapolate from these known pathways to propose the biosynthetic routes for ethyl nonadecanoate.

The biosynthesis of ethyl nonadecanoate can be conceptually divided into two key stages:

• The biosynthesis of the precursors: nonadecanoic acid and ethanol.

• The esterification of nonadecanoic acid with ethanol.

This document will explore both stages in detail, providing insights into the enzymes and metabolic pathways involved.

Biosynthesis of Precursors

Nonadecanoic Acid (C19:0)

Nonadecanoic acid is an odd-chain saturated fatty acid. Its biosynthesis differs from the more common even-chain fatty acids. The primary pathway for the synthesis of odd-chain fatty acids involves the use of propionyl-CoA as a primer instead of acetyl-CoA in the fatty acid synthesis cycle.

Key Steps in Nonadecanoic Acid Biosynthesis:

• Initiation: The synthesis is initiated with a three-carbon compound, propionyl-CoA.

• Elongation: The fatty acid synthase (FAS) complex sequentially adds two-carbon units from malonyl-CoA to the growing acyl chain. For nonadecanoic acid (C19), this involves eight rounds of elongation.

• Termination: The process terminates when the 19-carbon acyl chain is formed, which is then released from the FAS complex as nonadecanoic acid.

The availability of propionyl-CoA is a limiting factor and can be influenced by the metabolism of certain amino acids, cholesterol, and the presence of gut microbiota. In ruminant animals, propionate (B1217596) produced by gut bacteria is a significant source for odd-chain fatty acid synthesis. Vitamin B12 is a crucial cofactor in the conversion of propionate to succinate, and its deficiency can lead to an accumulation of propionate and consequently, an increase in odd-chain fatty acids like nonadecanoic acid.

Nonadecanoic acid has been reported in various organisms, including Solanum tuberosum and Streptomyces.

Ethanol

Ethanol is a primary alcohol that can be produced endogenously in organisms through several metabolic pathways, most notably through fermentation by microorganisms.

• In Yeast and other Microorganisms: Under anaerobic conditions, yeast and some bacteria convert pyruvate (B1213749) (from glycolysis) into ethanol and carbon dioxide. This is a well-understood and commercially significant fermentation process.

• In Mammals: While the primary source of ethanol is exogenous (ingestion), small amounts of ethanol can be produced endogenously by gut microflora.

Esterification of Nonadecanoic Acid with Ethanol

The final step in the biosynthesis of ethyl nonadecanoate is the esterification of nonadecanoic acid with ethanol. This reaction is catalyzed by specific enzymes that are part of the broader group of fatty acid ethyl ester synthases. Two principal pathways for FAEE synthesis have been identified in mammalian tissues.

Pathway 1: Acyl-CoA:Ethanol O-Acyltransferase (AEAT) Activity

This pathway involves the enzymatic transfer of an acyl group from a fatty acyl-CoA to ethanol.

Workflow:

• Activation of Nonadecanoic Acid: Nonadecanoic acid is first activated to its coenzyme A thioester, nonadecanoyl-CoA. This reaction is catalyzed by an acyl-CoA synthetase and requires ATP.

• Esterification: An Acyl-CoA:Ethanol O-Acyltransferase (AEAT) enzyme catalyzes the transfer of the nonadecanoyl group from nonadecanoyl-CoA to ethanol, forming ethyl nonadecanoate and releasing coenzyme A.

Figure 1: AEAT Pathway for Ethyl Nonadecanoate Synthesis.

Pathway 2: Fatty Acid Ethyl Ester Synthase (FAEES) Activity

This pathway involves the direct esterification of a free fatty acid with ethanol, without the prior activation to an acyl-CoA.

Workflow:

• Direct Esterification: A Fatty Acid Ethyl Ester Synthase (FAEES) enzyme directly catalyzes the condensation of nonadecanoic acid and ethanol to form ethyl nonadecanoate and water.

Figure 2: FAEES Pathway for Ethyl Nonadecanoate Synthesis.

Both AEAT and FAEES activities have been identified in various mammalian tissues, with the liver, pancreas, and duodenal mucosa showing high capacities for FAEE synthesis. In microorganisms, such as Saccharomyces cerevisiae, acyl-CoA:ethanol O-acyltransferases (like Eeb1 and Eht1) are responsible for the formation of medium-chain fatty acid ethyl esters. It is plausible that similar enzymes could catalyze the formation of ethyl nonadecanoate.

Experimental Protocols

In Vitro Enzyme Assay for AEAT and FAEES Activity

This protocol is designed to measure the rate of ethyl nonadecanoate synthesis in tissue homogenates.

Materials:

• Tissue sample (e.g., liver, pancreas)

• Homogenization buffer (e.g., 0.25 M sucrose, 1 mM EDTA, 10 mM Tris-HCl, pH 7.4)

• Substrates:

  • [¹⁴C]-Nonadecanoic acid or Nonadecanoyl-CoA

  • Ethanol

• Reaction buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.0)

• Scintillation cocktail and vials

• Thin-layer chromatography (TLC) plates and developing solvents

Procedure:

• Tissue Homogenization: Homogenize the tissue sample in ice-cold homogenization buffer. Centrifuge the homogenate to obtain subcellular fractions (e.g., microsomes, cytosol) if desired.

• Reaction Mixture Preparation: In a reaction tube, combine the tissue homogenate (or subcellular fraction), reaction buffer, and substrates. For AEAT activity, use nonadecanoyl-CoA. For FAEES activity, use nonadecanoic acid. Include a radiolabeled substrate for detection.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Termination and Extraction: Stop the reaction by adding a solvent mixture (e.g., chloroform:methanol, 2:1 v/v). Vortex and centrifuge to separate the phases.

• Product Separation and Quantification: Spot the organic phase onto a TLC plate and develop the chromatogram to separate ethyl nonadecanoate from the unreacted fatty acid. Scrape the corresponding spot for the ethyl ester and quantify the radioactivity using liquid scintillation counting.

Figure 3: Experimental Workflow for In Vitro Enzyme Assay.

Quantitative Data

Specific quantitative data for the biosynthesis of ethyl nonadecanoate is not available. However, data from studies on other long-chain FAEEs can provide a reference point for expected enzymatic activities. The following table summarizes representative data for FAEE synthase and AEAT activities in various human tissues.

Tissue	FAEE Synthase Activity (nmol/mg protein/h)	AEAT Activity (nmol/mg protein/h)
Liver	0.5 - 2.0	5.0 - 15.0
Pancreas	1.0 - 5.0	10.0 - 30.0
Duodenal Mucosa	0.2 - 1.0	2.0 - 8.0
Adipose Tissue	< 0.1	< 0.5
Heart	< 0.1	< 0.5

Note: The values presented are approximate ranges based on published literature for common long-chain fatty acids and may not directly reflect the activity with nonadecanoic acid as a substrate.

Conclusion and Future Directions

The biosynthesis of ethyl nonadecanoate in organisms is likely to follow the established pathways for fatty acid ethyl ester formation, utilizing nonadecanoic acid and ethanol as precursors. The key enzymatic activities are likely mediated by AEAT and FAEES enzymes. While this guide provides a robust theoretical framework, further research is necessary to isolate and characterize the specific enzymes responsible for ethyl nonadecanoate synthesis and to quantify its production in various organisms.

Future research should focus on:

• Identification and characterization of specific synthases: Investigating which enzymes exhibit a preference for nonadecanoic acid as a substrate.

• In vivo studies: Measuring the levels of ethyl nonadecanoate in different organisms under various physiological conditions.

• Metabolic engineering: Exploring the potential for microbial production of ethyl nonadecanoate for industrial applications.

By building upon the foundational knowledge presented in this guide, the scientific community can further unravel the intricacies of ethyl nonadecanoate biosynthesis and its potential biological significance.

References

• 1. Nonadecylic acid - Wikipedia [en.wikipedia.org]
• 2. scbt.com [scbt.com]
• 3. Ethyl nonadecanoate | C21H42O2 | CID 29008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nonadecanoic Acid | C19H38O2 | CID 12591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]

Spectroscopic Profile of Ethyl Nonadecanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for ethyl nonadecanoate (B1228766) (CAS No. 18281-04-4), a long-chain fatty acid ester. The information presented herein is intended to support research and development activities by providing key analytical data and methodologies for the identification and characterization of this compound.

Ethyl nonadecanoate has the chemical formula C₂₁H₄₂O₂ and a molecular weight of 326.56 g/mol .[1] Its structure consists of a nineteen-carbon saturated fatty acid (nonadecanoic acid) esterified with ethanol. This guide details its signature spectral features as determined by Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Data Presentation

The following tables summarize the key quantitative spectroscopic data for ethyl nonadecanoate, facilitating easy reference and comparison.

Table 1: ¹H NMR Spectroscopic Data for Ethyl Nonadecanoate (CDCl₃)

Assignment	Chemical Shift (δ) ppm	Multiplicity
Acyl Chain Terminal CH₃	0.88	Triplet
Ester CH₃	1.25	Triplet
Acyl Chain (CH₂)n	1.26	Multiplet
β-Methylene to Carbonyl (-CH₂-CH₂-COO-)	1.61	Multiplet
α-Methylene to Carbonyl (-CH₂-COO-)	2.27	Triplet
Ester O-CH₂	4.12	Quartet

Data sourced from representative values for long-chain fatty acid ethyl esters.[1]

Table 2: ¹³C NMR Spectroscopic Data for Ethyl Nonadecanoate (CDCl₃)

Assignment	Chemical Shift (δ) ppm
Ester CH₃	14.28
Acyl Chain Terminal CH₃	22.76
β-Methylene to Carbonyl (-CH₂-CH₂-COO-)	25.06
Acyl Chain (CH₂)n	~29.23 - 29.78
α-Methylene to Carbonyl (-CH₂-COO-)	34.43
Ester O-CH₂	60.13
Carbonyl (C=O)	173.85

Data sourced from representative values for long-chain fatty acid ethyl esters.[1]

Table 3: Mass Spectrometry Data for Ethyl Nonadecanoate (Electron Ionization)

m/z	Interpretation
326	Molecular Ion [M]⁺
281	[M - OCH₂CH₃]⁺
101	[CH₂(CH₂)₄CO]⁺ fragment
88	McLafferty Rearrangement Fragment [C₄H₈O₂]⁺
73	[COOCH₂CH₃]⁺

Data is based on typical fragmentation patterns of fatty acid ethyl esters and publicly available mass spectra.[1][2] The peak at m/z 88 is a characteristic and often the base peak for straight-chain fatty acid ethyl esters.[1]

Table 4: Infrared (IR) Spectroscopy Data for Ethyl Nonadecanoate

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group
~2925 and ~2855	C-H Stretch	Alkane (CH₂, CH₃)
~1740	C=O Stretch	Ester
~1465	C-H Bend	Alkane (CH₂)
~1170	C-O Stretch	Ester

Data is based on characteristic absorption frequencies for long-chain aliphatic esters.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited. These protocols are generalized for fatty acid esters and may require optimization for specific instrumentation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of ethyl nonadecanoate.

Instrumentation: 300 MHz or 500 MHz NMR Spectrometer.

Materials:

• Ethyl nonadecanoate sample

• Deuterated chloroform (B151607) (CDCl₃)

• Tetramethylsilane (TMS) as an internal standard

• 5 mm NMR tubes

Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve 5-25 mg of ethyl nonadecanoate in approximately 0.7 mL of CDCl₃ containing TMS in a 5 mm NMR tube.[3]

• Instrument Setup: Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃ and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing: Apply a Fourier transform to the Free Induction Decay (FID). Phase the resulting spectrum and calibrate the chemical shift scale using the TMS signal at 0.00 ppm. Integrate the signals to determine the relative number of protons.

Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Prepare a more concentrated sample, typically 50-100 mg of ethyl nonadecanoate in 0.7 mL of CDCl₃.[3]

• Instrument Setup: Follow the same locking and shimming procedure as for ¹H NMR.

• Data Acquisition: Acquire the spectrum using a standard ¹³C NMR experiment with broadband proton decoupling to simplify the spectrum to singlets for each unique carbon.[4] A longer acquisition time or a higher number of scans is typically required compared to ¹H NMR due to the low natural abundance of ¹³C.[4]

• Data Processing: Process the data similarly to the ¹H NMR spectrum, with the chemical shift referenced to TMS.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of ethyl nonadecanoate.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

Materials:

• Ethyl nonadecanoate sample

• High-purity solvent (e.g., hexane (B92381) or ethyl acetate)

Protocol:

• Sample Preparation: Prepare a dilute solution of the ethyl nonadecanoate sample in a suitable volatile solvent.

• GC Separation: Inject a small volume (e.g., 1 µL) of the solution into the GC. The sample is vaporized and separated on a capillary column (e.g., a non-polar column like SE-30).[5] The oven temperature is programmed to ramp up to ensure the elution of the compound.

• MS Analysis: As the compound elutes from the GC column, it enters the MS ion source. The molecules are ionized by electron impact (typically at 70 eV). The resulting ions (molecular ion and fragment ions) are separated by the mass analyzer based on their mass-to-charge ratio (m/z).

• Data Analysis: Identify the peak corresponding to ethyl nonadecanoate in the total ion chromatogram. Extract the mass spectrum for this peak and identify the molecular ion and major fragment ions.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in ethyl nonadecanoate.

Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer, potentially with an Attenuated Total Reflectance (ATR) accessory.

Materials:

• Ethyl nonadecanoate sample

• Salt plates (e.g., NaCl) or a clean ATR crystal

Protocol:

• Sample Preparation (Thin Film Method): If the sample is a liquid at room temperature, place a drop between two salt plates to create a thin film. If it is a solid, it can be melted and applied as a thin film or dissolved in a volatile solvent, applied to a salt plate, and the solvent allowed to evaporate.

• Sample Preparation (ATR Method): Place a small amount of the sample directly onto the ATR crystal.

• Data Acquisition: Place the sample holder in the FTIR spectrometer and acquire the spectrum. Typically, a background spectrum of the clean salt plates or ATR crystal is recorded first and automatically subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional group vibrations.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a fatty acid ester like ethyl nonadecanoate.

Caption: Workflow for Spectroscopic Analysis of Ethyl Nonadecanoate.

References

• 1. Ethyl nonadecanoate | 18281-04-4 | Benchchem [benchchem.com]
• 2. Nonadecanoic acid, ethyl ester [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Nonadecanoic acid, ethyl ester [webbook.nist.gov]

Ethyl Nonadecanoate: A Technical Guide to its Origins and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl nonadecanoate (B1228766), a long-chain fatty acid ester, has found applications in various scientific and industrial fields, from biochemical research to the fragrance industry. While the specific historical moment of its first synthesis is not prominently documented as a landmark discovery, its existence is a direct result of the foundational principles of organic chemistry established in the late 19th and early 20th centuries. This technical guide provides an in-depth exploration of the discovery and history of ethyl nonadecanoate, focusing on the historical context of its synthesis, the properties of its constituent precursor, nonadecanoic acid, and the likely experimental protocols for its initial preparation.

Introduction: The Chemical Context

The discovery and synthesis of individual esters like ethyl nonadecanoate are intrinsically linked to the broader history of organic synthesis and the understanding of functional groups. The late 19th century saw a flourishing of organic chemistry, with chemists systematically exploring the reactions of different classes of compounds. The esterification of carboxylic acids with alcohols became a fundamental and widely studied reaction during this period.

Discovery and History of Nonadecanoic Acid

The history of ethyl nonadecanoate begins with its parent carboxylic acid, nonadecanoic acid.

2.1. Natural Occurrence and Early Observations

Nonadecanoic acid, a saturated fatty acid with a 19-carbon backbone, is found in nature, although it is less common than even-chained fatty acids. It has been identified in various natural sources, including:

• Plant Oils and Fats: It is present in trace amounts in certain vegetable oils and fats.

• Ox Fats: Early studies of animal fats identified a range of fatty acids, including odd-chained ones like nonadecanoic acid.[1]

• Microorganisms: It has been found in bacteria such as Staphylococcus.[2]

• Insects: It can be used as a pheromone by certain insects.[2]

The isolation and characterization of fatty acids from natural sources was a significant area of research in the 19th and early 20th centuries. While the exact first isolation of nonadecanoic acid is not clearly documented, its presence in natural lipids would have been uncovered through the systematic analysis of fats and oils.

2.2. Physicochemical Properties of Nonadecanoic Acid

The characterization of nonadecanoic acid would have relied on the analytical techniques of the time, including melting point determination, elemental analysis, and titration to determine its equivalent weight.

Property	Value	Reference
Molecular Formula	C₁₉H₃₈O₂	[1]
Molecular Weight	298.50 g/mol	[3]
CAS Number	646-30-0	[1]
Melting Point	89 - 91 °C	[3]
Boiling Point	237 - 239 °C / 10 mmHg	[3]
Appearance	White solid	[3]
Solubility	Insoluble in water, soluble in organic solvents	[1]

The Advent of Esterification and the Synthesis of Ethyl Nonadecanoate

The synthesis of ethyl nonadecanoate would have been a logical extension of the discovery and characterization of nonadecanoic acid, made possible by the development of reliable esterification methods.

3.1. Fischer-Speier Esterification: The Likely Method of First Synthesis

The most probable method for the first synthesis of ethyl nonadecanoate is the Fischer-Speier esterification , a cornerstone of organic synthesis developed in 1895 by Emil Fischer and Arthur Speier. This acid-catalyzed reaction between a carboxylic acid and an alcohol remains a widely used method for preparing esters.[4][5]

The reaction involves heating the carboxylic acid (nonadecanoic acid) with an excess of the alcohol (ethanol) in the presence of a strong acid catalyst, typically sulfuric acid or hydrogen chloride.[5] The use of excess ethanol (B145695) serves to shift the reaction equilibrium towards the formation of the ester, as described by Le Chatelier's principle.[5]

3.2. Experimental Protocol: A Reconstruction of the First Synthesis

Based on the principles of Fischer-Speier esterification, a plausible experimental protocol for the first synthesis of ethyl nonadecanoate would be as follows:

Objective: To synthesize ethyl nonadecanoate from nonadecanoic acid and ethanol.

Reactants:

• Nonadecanoic acid

• Absolute ethanol

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous sodium sulfate (B86663) (for drying)

• Diethyl ether (for extraction)

Procedure:

• Reaction Setup: A mixture of nonadecanoic acid and a significant molar excess of absolute ethanol would be placed in a round-bottom flask.

• Catalyst Addition: A catalytic amount of concentrated sulfuric acid would be carefully added to the mixture.

• Reflux: The reaction mixture would be heated under reflux for several hours to drive the reaction to completion.

• Work-up:

  • The excess ethanol would be removed by distillation.

  • The remaining mixture would be cooled and diluted with diethyl ether.

  • The ether solution would be washed with water and then with a dilute solution of sodium bicarbonate to neutralize the acidic catalyst and any unreacted nonadecanoic acid.

  • The organic layer would be washed again with water and then dried over anhydrous sodium sulfate.

• Purification: The diethyl ether would be removed by distillation, yielding crude ethyl nonadecanoate. Further purification could be achieved by vacuum distillation.

3.3. Characterization of Ethyl Nonadecanoate

The newly synthesized ethyl nonadecanoate would have been characterized using the analytical methods available at the time:

Property	Value
Molecular Formula	C₂₁H₄₂O₂
Molecular Weight	326.57 g/mol
CAS Number	18281-04-4
Appearance	White to off-white solid or crystalline powder
Melting Point	Likely in the range of 30-40 °C (by analogy to similar esters)
Boiling Point	Higher than nonadecanoic acid, distillable under vacuum

Visualizing the Synthesis and Logic

4.1. Fischer-Speier Esterification Workflow

Caption: Workflow for the synthesis of ethyl nonadecanoate via Fischer-Speier esterification.

4.2. Logical Relationship of Discovery

Caption: Logical progression leading to the synthesis of ethyl nonadecanoate.

Conclusion

The discovery and history of ethyl nonadecanoate are not marked by a singular event but are rather a testament to the systematic advancement of organic chemistry. Its synthesis was a natural consequence of the isolation and characterization of its parent fatty acid, nonadecanoic acid, and the development of robust esterification techniques like the Fischer-Speier method. This guide provides a comprehensive overview of this history, grounded in the fundamental principles of chemical science, and offers a reconstructed experimental protocol that would have been employed for its initial preparation. For contemporary researchers, understanding this historical context provides a deeper appreciation for the foundational reactions that continue to be relevant in modern organic synthesis.

References

• 1. CAS 646-30-0: Nonadecanoic acid | CymitQuimica [cymitquimica.com]
• 2. selleckchem.com [selleckchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. cerritos.edu [cerritos.edu]

Protocols & Analytical Methods

Application Note: Ethyl Nonadecanoate as an Internal Standard for GC Analysis of Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis of fatty acids by gas chromatography (GC) is a fundamental technique in various fields, including metabolic research, food science, biofuel development, and pharmaceutical analysis. The complexity of biological and chemical matrices necessitates the use of an internal standard (IS) to ensure accuracy and precision by correcting for variations in sample preparation, injection volume, and instrument response. Ethyl nonadecanoate (B1228766) (C19:0 ethyl ester), a long-chain, odd-numbered fatty acid ethyl ester, is an excellent candidate for an internal standard in the analysis of fatty acid methyl esters (FAMEs) and other fatty acid ethyl esters (FAEEs). Its odd-numbered carbon chain makes it rare in most biological samples, thus minimizing the risk of co-elution with endogenous analytes.[1][2]

This application note provides a comprehensive protocol for the use of ethyl nonadecanoate as an internal standard for the quantitative analysis of fatty acid esters by GC with Flame Ionization Detection (GC-FID) and Mass Spectrometry (GC-MS).

Principle of Internal Standardization

The internal standard method involves adding a known amount of a non-native compound (in this case, ethyl nonadecanoate) to every sample, calibrant, and blank at the beginning of the sample preparation process. The quantification of the target analyte is then based on the ratio of the analyte's peak area to the internal standard's peak area. This ratio is plotted against the analyte's concentration to generate a calibration curve. This approach effectively mitigates errors arising from sample loss during extraction, derivatization, and injection inconsistencies.[3]

Physicochemical Properties of Ethyl Nonadecanoate

Property	Value
Chemical Formula	C₂₁H₄₂O₂
Molecular Weight	326.56 g/mol
CAS Number	18281-04-4
Boiling Point	359.1 °C (estimated)
Solubility	Soluble in organic solvents like hexane (B92381) and chloroform. Insoluble in water.
Structure	CH₃(CH₂)₁₇COOCH₂CH₃

Experimental Protocols

A critical step in fatty acid analysis is the conversion of fatty acids into their more volatile ester forms, typically methyl or ethyl esters, through a process called transesterification.[4] The following protocols detail the sample preparation and GC analysis steps.

I. Sample Preparation: Lipid Extraction and Transesterification

This protocol is a general method for the extraction of lipids from a sample and their subsequent conversion to fatty acid methyl esters (FAMEs). Ethyl nonadecanoate should be added at the very beginning of this process.

Materials:

• Sample (e.g., 100 mg of tissue, 1 mL of plasma, or 50 mg of oil)

• Ethyl Nonadecanoate Internal Standard Solution (e.g., 1 mg/mL in hexane)

• Chloroform/Methanol (B129727) mixture (2:1, v/v)[5]

• 0.5 M NaOH in methanol[6]

• 14% Boron trifluoride in methanol (BF₃/MeOH)[4]

• Hexane (GC grade)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (B86663)

• Vials with PTFE-lined caps

Procedure:

• Homogenization and Lipid Extraction:

  • To a known amount of sample in a glass vial, add a precise volume of the ethyl nonadecanoate internal standard solution (e.g., 100 µL of a 1 mg/mL solution).

  • Add 3 mL of chloroform/methanol (2:1, v/v) and homogenize thoroughly.[5]

  • After homogenization, add 0.6 mL of deionized water and vortex to induce phase separation.

  • Centrifuge at 2000 x g for 5 minutes.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new vial.

  • Evaporate the solvent under a gentle stream of nitrogen.

• Saponification and Transesterification to FAMEs:

  • To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.[6]

  • Heat the vial at 100°C for 10 minutes to hydrolyze the lipids into free fatty acids.

  • Cool the sample to room temperature.

  • Add 2 mL of 14% BF₃/MeOH.[6]

  • Cap the vial tightly and heat at 100°C for 5 minutes to methylate the free fatty acids.

  • Cool the vial to room temperature.

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex thoroughly.[6]

  • Allow the layers to separate. The upper hexane layer contains the FAMEs and the ethyl nonadecanoate internal standard.

  • Transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

  • The sample is now ready for GC analysis.

References

• 1. Internal standard for Fatty Acid EthylEster(FAEE Biodiesel) - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for FAME Analysis Using Ethyl Nonadecanoate as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of fatty acids is crucial in various fields, including biomedical research, drug development, food science, and biofuel production. Gas chromatography (GC) is a powerful technique for this purpose, but it requires the conversion of fatty acids into their more volatile fatty acid methyl esters (FAMEs). To ensure accuracy and precision, an internal standard (IS) is incorporated into the analytical workflow. An ideal internal standard is a compound that is chemically similar to the analytes of interest but not naturally present in the sample.[1] Odd-chain fatty acids are often chosen for this role.[2]

This document provides detailed application notes and protocols for the use of ethyl nonadecanoate (B1228766) (C19:0 ethyl ester) as an internal standard in FAME analysis. While methyl esters of odd-chain fatty acids are commonly used, ethyl nonadecanoate can be a suitable alternative, particularly in studies involving ethanol-based transesterification or when analyzing samples where methyl nonadecanoate might be present.

Experimental Protocols

Sample Preparation and Lipid Extraction

A modified Folch extraction method is commonly employed to isolate lipids from biological matrices.[1][3]

Materials:

• Sample (e.g., tissue homogenate, plasma, cell pellet)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Ethyl Nonadecanoate Internal Standard Solution (1 mg/mL in chloroform:methanol 2:1, v/v)

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• To a known quantity of the sample in a glass centrifuge tube, add the Ethyl Nonadecanoate Internal Standard Solution. The amount of IS added should be comparable to the expected total fatty acid content in the sample.[4]

• Add a 2:1 (v/v) solution of chloroform:methanol to the sample.

• Vortex the mixture vigorously for 2-5 minutes to ensure thorough mixing and lipid extraction.

• Add 0.9% NaCl solution to the mixture to facilitate phase separation.

• Centrifuge the sample at approximately 2000 x g for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the lower organic layer (containing the lipids and the internal standard) to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen. The dried lipid extract can be stored at -20°C until derivatization.

Transesterification to Fatty Acid Methyl Esters (FAMEs)

This protocol describes an acid-catalyzed transesterification using boron trifluoride (BF₃) in methanol. This process converts the extracted fatty acids (including the ethyl nonadecanoate which will be transesterified to methyl nonadecanoate) into FAMEs.

Materials:

• Dried lipid extract from the previous step

• 0.5 M NaOH in methanol

• 14% Boron trifluoride (BF₃) in methanol

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous sodium sulfate (B86663)

• Heating block or water bath

• GC vials with inserts

Procedure:

• To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.

• Heat the mixture at 100°C for 10 minutes to hydrolyze the lipids.

• Cool the sample to room temperature and add 2 mL of 14% BF₃ in methanol.

• Heat the mixture again at 100°C for 5-10 minutes. This step facilitates the methylation of the fatty acids.

• Cool the tube and add 1 mL of hexane and 1 mL of saturated NaCl solution to stop the reaction and extract the FAMEs into the hexane layer.

• Vortex thoroughly and centrifuge briefly to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial. To ensure complete transfer, the extraction can be repeated with another portion of hexane.

• The hexane extract can be passed through a small column of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC analysis.

Gas Chromatography (GC) Conditions

The following are typical GC conditions for FAME analysis. These may need to be optimized depending on the specific instrument and column used.

Parameter	Condition
Gas Chromatograph	Agilent 7890 Series GC or equivalent
Detector	Flame Ionization Detector (FID)
Column	DB-23 (60m x 0.25mm ID, 0.25µm film thickness) or equivalent polar capillary column
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)
Injection Volume	1 µL
Inlet Temperature	250°C
Split Ratio	20:1 to 100:1 (depending on concentration)
Oven Program	Initial temp 100°C, hold for 2 min, ramp at 10°C/min to 180°C, then ramp at 5°C/min to 230°C, hold for 10 min
Detector Temp	280°C

Data Presentation

Quantitative analysis is performed by comparing the peak area of each identified FAME to the peak area of the internal standard (now methyl nonadecanoate). A calibration curve should be prepared using standard FAME solutions of known concentrations with the internal standard.

Representative Method Validation Data

The following table summarizes representative performance data for a validated FAME analysis method using ethyl nonadecanoate as the internal standard. This data is illustrative and may vary based on the specific matrix and instrumentation.

Validation Parameter	Analyte (FAME)	Result
Linearity (r²)	C16:0 (Palmitic)	> 0.995
C18:0 (Stearic)	> 0.995
C18:1 (Oleic)	> 0.995
C18:2 (Linoleic)	> 0.995
Limit of Quantification (LOQ)	All major FAMEs	5 - 100 ng/mL
Intra-day Precision (%RSD)	QC Low	< 10%
QC High	< 10%
Inter-day Precision (%RSD)	QC Low	< 15%
QC High	< 15%
Accuracy (% Recovery)	QC Low	90 - 110%
QC High	90 - 110%

QC Low and QC High refer to low and high concentration quality control samples.

Visualizations

Experimental Workflow for FAME Analysis

The following diagram illustrates the overall workflow for the quantitative analysis of fatty acids using an internal standard.

Caption: Workflow for FAME analysis using an internal standard.

Logical Relationships in Quantitative Analysis

This diagram outlines the logical relationship between the analyte, internal standard, and the final calculated concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal standard for Fatty Acid EthylEster(FAEE Biodiesel) - Chromatography Forum [chromforum.org]
• 3. A comprehensive method for determination of fatty acids in the initial oral biofilm (pellicle) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]

Ethyl Nonadecanoate Analysis by Gas Chromatography-Mass Spectrometry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of ethyl nonadecanoate (B1228766) using Gas Chromatography-Mass Spectrometry (GC-MS). Ethyl nonadecanoate is a fatty acid ethyl ester (FAEE) that can be found in various biological and food matrices. Its accurate identification and quantification are crucial in fields ranging from metabolic research to quality control in food and beverage industries.

Introduction

Ethyl nonadecanoate (C₂₁H₄₂O₂) is the ethyl ester of nonadecanoic acid. Like other FAEEs, it is formed by the non-oxidative metabolism of ethanol. The analysis of FAEEs, including ethyl nonadecanoate, is often performed to assess alcohol consumption or to characterize the composition of lipids in various samples. Gas chromatography coupled with mass spectrometry is a powerful technique for this purpose, offering high sensitivity and specificity for the separation and identification of these compounds.

Mass Spectrometry Data

The mass spectrum of ethyl nonadecanoate is characterized by a molecular ion peak and several key fragment ions. Under electron ionization (EI), the molecule undergoes fragmentation, providing a unique fingerprint for its identification.

Table 1: Key Mass Spectral Fragments for Ethyl Nonadecanoate

m/z	Proposed Fragment Identity	Relative Intensity
326	Molecular Ion [M]⁺	Low
281	[M - OCH₂CH₃]⁺	Moderate
101	[CH₂(CH₂)₅CO]⁺	High
88	McLafferty Rearrangement: [C₄H₈O₂]⁺	High
73	[Si(CH₃)₃]⁺ (if derivatized)	Variable
55	[C₄H₇]⁺	Moderate
43	[C₃H₇]⁺	Moderate
29	[CH₂CH₃]⁺	Moderate

Note: Relative intensities are general and can vary depending on the instrument and analytical conditions.

Gas Chromatography Data

The retention time of ethyl nonadecanoate is dependent on the specific GC conditions, including the column, temperature program, and carrier gas flow rate. On a nonpolar dimethylpolysiloxane column, longer chain fatty acid esters will have longer retention times.

Table 2: Representative Gas Chromatography Parameters

Parameter	Value
GC Column	Nonpolar dimethylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature of 100 °C, hold for 2 min, ramp at 15 °C/min to 250 °C, then ramp at 20 °C/min to 320 °C and hold for 12 min.
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
MS Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-500) or Selected Ion Monitoring (SIM)

Quantitative Analysis Data

For quantitative analysis, a calibration curve should be constructed using standards of known concentrations. An internal standard, such as ethyl heptadecanoate, is recommended to improve accuracy and precision.[1][2][3]

Table 3: Example Quantitative Performance Data for FAEE Analysis

Parameter	Representative Value
Linearity Range	15 - 10,000 ng/mL (r² > 0.998)
Limit of Detection (LOD)	5 - 50 ng/mL
Limit of Quantification (LOQ)	15 - 200 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	90 - 110%

Note: These values are representative for long-chain FAEEs and should be determined specifically for ethyl nonadecanoate in the user's laboratory.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

This protocol is suitable for the extraction of ethyl nonadecanoate from liquid matrices such as plasma or serum.

• Spiking: To 1 mL of the sample, add a known amount of internal standard solution (e.g., ethyl heptadecanoate in hexane).

• Protein Precipitation: Add 2 mL of cold acetone (B3395972) to the sample, vortex for 30 seconds, and centrifuge at 3000 rpm for 10 minutes to precipitate proteins.

• Extraction: Transfer the supernatant to a clean tube. Add 5 mL of n-hexane, vortex for 1 minute, and centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane (B92381) layer to a new tube.

• Drying: Evaporate the hexane to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of hexane or other suitable solvent for GC-MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE can be used for cleanup after liquid-liquid extraction to remove interfering substances.

• Column Conditioning: Condition an aminopropyl-silica SPE cartridge by passing 3 mL of hexane through it.

• Sample Loading: Load the reconstituted extract from the liquid-liquid extraction step onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of hexane to elute nonpolar interferences.

• Elution: Elute the FAEEs with 3 mL of a mixture of hexane and diethyl ether (e.g., 95:5 v/v).

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for GC-MS analysis.

Diagrams

Caption: Experimental workflow for the GC-MS analysis of ethyl nonadecanoate.

Caption: Key fragmentation pathways of ethyl nonadecanoate in mass spectrometry.

References

• 1. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Sample Preparation with Ethyl Nonadecanoate for Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate and reproducible quantification of lipid species is crucial for understanding disease mechanisms, identifying biomarkers, and developing novel therapeutics. The inherent complexity of the lipidome and the potential for variability during sample preparation and analysis necessitate the use of internal standards. An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the biological sample. Ethyl nonadecanoate (B1228766), a C19:0 fatty acid ethyl ester, serves as an excellent internal standard for the quantification of a wide range of fatty acids and other lipid classes in various biological matrices. Its odd-numbered carbon chain makes it biogenically distinct from the more common even-chained lipids found in most mammalian systems, thus minimizing the risk of endogenous interference.

This document provides detailed application notes and protocols for the use of ethyl nonadecanoate as an internal standard in lipidomics workflows, covering sample preparation from plasma and tissues, and analytical methodologies for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Key Properties of Ethyl Nonadecanoate as an Internal Standard

Property	Benefit in Lipidomics Analysis
Odd-Carbon Chain (C19)	Minimizes potential for co-elution with and isobaric overlap from endogenous even-chain fatty acids, ensuring accurate quantification.
Esterified Form	Mimics the chemical nature of many endogenous esterified lipids, leading to similar extraction efficiency and behavior during analysis.
Chemical Stability	Robust and stable throughout the extraction and derivatization procedures, ensuring minimal degradation and loss.
Amenable to GC-MS and LC-MS	Can be readily analyzed by both major analytical platforms used in lipidomics, providing flexibility in experimental design.

Quantitative Performance Data

The following tables summarize the expected quantitative performance of ethyl nonadecanoate as an internal standard based on typical validation parameters for lipidomics assays.[1][2][3][4]

Table 1: Representative Method Validation Data for Ethyl Nonadecanoate

Parameter	Typical Performance Metric
Linearity (r²)	> 0.99
Limit of Detection (LOD)	1 - 10 ng/mL
Limit of Quantification (LOQ)	5 - 25 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%

Table 2: Representative Recovery Data for Ethyl Nonadecanoate

Biological Matrix	Extraction Method	Expected Recovery (%)
Human Plasma	Folch Extraction	85 - 105
Rodent Liver Tissue	MTBE Extraction	80 - 110
Cultured Cells	Bligh-Dyer Extraction	90 - 105

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using Ethyl Nonadecanoate as an Internal Standard

This protocol describes a liquid-liquid extraction procedure for the recovery of total lipids from plasma samples.

Materials:

• Plasma samples

• Ethyl nonadecanoate internal standard solution (1 mg/mL in methanol)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a glass centrifuge tube, add 10 µL of the 1 mg/mL ethyl nonadecanoate internal standard solution to 100 µL of plasma.

• Lipid Extraction (Folch Method):

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the plasma sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Incubate at room temperature for 30 minutes.

• Phase Separation:

  • Add 0.4 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Collection of Organic Phase:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid extract in an appropriate volume (e.g., 100 µL) of a suitable solvent for the intended analysis (e.g., isooctane (B107328) for GC-MS or the initial mobile phase for LC-MS).

Protocol 2: Lipid Extraction from Tissue using Ethyl Nonadecanoate as an Internal Standard

This protocol outlines a procedure for extracting lipids from tissue samples.

Materials:

• Tissue samples (e.g., liver, brain)

• Ethyl nonadecanoate internal standard solution (1 mg/mL in methanol)

• Methanol (HPLC grade)

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

• Water (LC-MS grade)

• Homogenizer (e.g., bead beater, sonicator)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Tissue Homogenization:

  • Weigh approximately 20-50 mg of frozen tissue.

  • Add the tissue to a tube containing homogenization beads and 1 mL of ice-cold methanol.

  • Homogenize the tissue until a uniform suspension is achieved.

• Internal Standard Spiking: Add 10 µL of the 1 mg/mL ethyl nonadecanoate internal standard solution to the tissue homogenate.

• Lipid Extraction (MTBE Method):

  • Add 3 mL of MTBE to the homogenate.

  • Vortex for 1 minute.

  • Incubate on a shaker at 4°C for 30 minutes.

• Phase Separation:

  • Add 750 µL of water to induce phase separation.

  • Vortex for 30 seconds.

  • Centrifuge at 1,000 x g for 10 minutes at 4°C.

• Collection of Organic Phase:

  • Carefully collect the upper organic phase (MTBE layer) and transfer it to a clean glass tube.

• Drying and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for subsequent analysis.

Analytical Methodologies

GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs)

For the analysis of total fatty acid composition, lipids are transesterified to their corresponding fatty acid methyl esters (FAMEs). Ethyl nonadecanoate will also be transesterified to methyl nonadecanoate, which will serve as the internal standard for the quantification of other FAMEs.

Derivatization to FAMEs:

• To the dried lipid extract, add 1 mL of 2% sulfuric acid in methanol.

• Cap the tube tightly and heat at 80°C for 1 hour.

• Allow the tube to cool to room temperature.

• Add 1 mL of hexane (B92381) and 0.5 mL of saturated NaCl solution.

• Vortex for 30 seconds and centrifuge at 1,000 x g for 5 minutes.

• Transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

GC-MS Parameters (Representative):

Parameter	Setting
Column	DB-225 or similar polar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250°C
Oven Program	Start at 100°C, hold for 2 min, ramp to 220°C at 10°C/min, hold for 10 min
Carrier Gas	Helium at a constant flow of 1 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Scan Range	m/z 50-550
Acquisition Mode	Full Scan and/or Selected Ion Monitoring (SIM) for target FAMEs and methyl nonadecanoate

LC-MS Analysis of Intact Lipids

For the analysis of intact lipid species without derivatization.

LC-MS Parameters (Representative): [1]

Parameter	Setting
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)
Mobile Phase A	Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid
Mobile Phase B	Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid
Flow Rate	0.4 mL/min
Column Temperature	55°C
Gradient	Start at 30% B, increase to 100% B over 15 min, hold for 5 min, then re-equilibrate
Ionization Mode	Electrospray Ionization (ESI), positive and negative modes
MS Acquisition	Full scan with data-dependent MS/MS

Visualizations

Caption: Lipidomics workflow from sample to data.

Caption: Rationale for selecting ethyl nonadecanoate.

Conclusion

Ethyl nonadecanoate is a robust and reliable internal standard for quantitative lipidomics. Its unique odd-carbon chain structure minimizes the risk of interference from endogenous lipids, and its chemical properties make it suitable for a variety of extraction and analytical techniques. The protocols provided herein offer a foundation for the successful implementation of ethyl nonadecanoate in lipidomics workflows. As with any analytical method, it is essential to perform in-house validation to ensure the method meets the specific requirements of the intended application. By following these guidelines, researchers, scientists, and drug development professionals can enhance the accuracy and reproducibility of their lipidomics data, leading to more reliable biological insights.

References

• 1. benchchem.com [benchchem.com]
• 2. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards [mdpi.com]

Application Note: ¹H and ¹³C NMR Spectroscopic Analysis of Ethyl Nonadecanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl nonadecanoate (B1228766) is a fatty acid ethyl ester. As a long-chain ester, its structural elucidation is crucial for quality control in various industries, including biofuels, cosmetics, and pharmaceuticals. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous structural confirmation of such molecules. This document provides a detailed protocol for acquiring and interpreting the ¹H and ¹³C NMR spectra of ethyl nonadecanoate, along with reference chemical shift data.

Data Presentation: ¹H and ¹³C NMR Chemical Shifts

The following tables summarize the proton (¹H) and carbon-13 (¹³C) NMR chemical shifts for ethyl nonadecanoate, recorded in deuterated chloroform (B151607) (CDCl₃).

Table 1: ¹H NMR Chemical Shift Data for Ethyl Nonadecanoate in CDCl₃. [1]

Assignment	Chemical Shift (ppm)	Multiplicity
-O-CH₂ -CH₃	4.118	Quartet
-CO-CH₂ -CH₂-	2.27	Triplet
-CO-CH₂-CH₂ -	1.61	Multiplet
-(CH₂ )₁₅-	1.26 - 1.25	Multiplet
-CH₂-CH₃	1.25	Triplet
-(CH₂)₁₅-CH₃	0.88	Triplet

Table 2: ¹³C NMR Chemical Shift Data for Ethyl Nonadecanoate in CDCl₃. [1]

Assignment	Chemical Shift (ppm)
C =O	173.85
-O-CH₂ -CH₃	60.13
-CO-CH₂ -CH₂-	34.43
-CH₂ -(CH₂)₁₅-CH₃	32.02
-(CH₂ )₁₅-	29.78 - 29.23
-CO-CH₂-CH₂ -	25.06
-CH₂-CH₃ (long chain)	22.76
-O-CH₂-CH₃	14.28
-(CH₂)₁₅-CH₃	14.14

Experimental Protocols

This section outlines a standard protocol for the acquisition of ¹H and ¹³C NMR spectra for a sample like ethyl nonadecanoate.

1. Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of ethyl nonadecanoate directly into an NMR tube.

• Solvent Addition: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard to the NMR tube.

• Dissolution: Cap the NMR tube and vortex or gently agitate it until the sample is completely dissolved. Ensure the final solution is clear and free of any particulate matter.

• Transfer: The final volume of the solution in the NMR tube should be sufficient to cover the detection coils, typically a height of about 4-5 cm.[2]

2. NMR Spectrometer Setup

• Instrumentation: A standard 300 MHz or 500 MHz NMR spectrometer is suitable for this analysis.

• Insertion: Insert the NMR tube into the spectrometer's spinner turbine and carefully place it into the magnet.

• Locking and Shimming: Lock the spectrometer onto the deuterium (B1214612) signal of the CDCl₃ solvent. Perform automated or manual shimming of the magnetic field to achieve a homogeneous field, which is critical for obtaining sharp, well-resolved peaks.

3. Data Acquisition

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Number of Scans: 8-16 scans are typically sufficient.[2]

  • Spectral Width: 0-12 ppm

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30)

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024 or more scans may be necessary to achieve an adequate signal-to-noise ratio.

  • Spectral Width: 0-200 ppm

4. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks have a positive, absorptive Lorentzian shape.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale using the TMS internal standard peak at 0.00 ppm for both ¹H and ¹³C spectra. For the ¹³C spectrum, the residual CDCl₃ solvent peak at 77.16 ppm can also be used as a reference.[3]

• Integration: For the ¹H spectrum, integrate the peaks to determine the relative ratios of the different types of protons.

• Peak Picking: Identify and label the chemical shifts of all significant peaks in both spectra.

Visualization

The following diagram illustrates the general workflow for an NMR experiment, from sample preparation to final data analysis.

References

• 1. N-NONADECANOIC ACID ETHYL ESTER(18281-04-4) 13C NMR [m.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. scs.illinois.edu [scs.illinois.edu]

Application Notes and Protocols: Mass Spectrometry Fragmentation of Ethyl Nonadecanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of ethyl nonadecanoate (B1228766) (C₂₁H₄₂O₂), a saturated fatty acid ethyl ester. Understanding this fragmentation is crucial for its identification and quantification in complex matrices, which is relevant in various research and development fields, including metabolomics and biomarker discovery.

Molecular Structure and Properties

Ethyl nonadecanoate is the ethyl ester of nonadecanoic acid.

• Chemical Formula: C₂₁H₄₂O₂[1][2]

• Molecular Weight: 326.56 g/mol [1][2]

• CAS Registry Number: 18281-04-4[1]

Mass Spectrometry Data

Electron ionization mass spectrometry of ethyl nonadecanoate yields a characteristic fragmentation pattern that allows for its unambiguous identification. The key fragments and their relative intensities are summarized below.

Table 1: Prominent Ions in the Mass Spectrum of Ethyl Nonadecanoate

m/z	Proposed Fragment Ion	Relative Intensity (%)
326	[M]⁺ (Molecular Ion)	Low
281	[M - C₂H₅O]⁺	Moderate
280	[M - C₂H₅OH]⁺	Low
101	[C₄H₅O₂]⁺	High
88	[C₄H₈O₂]⁺	Base Peak (100%)
73	[C₃H₅O₂]⁺	High
55	[C₄H₇]⁺	High
43	[C₃H₇]⁺	High
29	[C₂H₅]⁺	High

Data is interpreted from the NIST Mass Spectrometry Data Center electron ionization spectrum of ethyl nonadecanoate.

Fragmentation Pathway Analysis

The fragmentation of ethyl nonadecanoate under electron ionization follows predictable pathways for long-chain fatty acid esters. The primary cleavage events occur around the ester functional group.

• Molecular Ion Formation: The initial event is the removal of an electron from the ethyl nonadecanoate molecule to form the molecular ion, [M]⁺, at m/z 326. Due to its instability, the molecular ion peak is of low abundance.

• α-Cleavage: Cleavage of the C-C bond adjacent to the carbonyl group is a common fragmentation pathway for esters. This can result in the loss of the ethoxy radical (•OCH₂CH₃) to form an acylium ion [M - C₂H₅O]⁺ at m/z 281.

• McLafferty Rearrangement: A characteristic fragmentation for esters with a sufficiently long alkyl chain is the McLafferty rearrangement. This involves the transfer of a gamma-hydrogen to the carbonyl oxygen, followed by the cleavage of the α,β-carbon bond. This rearrangement in ethyl nonadecanoate leads to the formation of a neutral alkene and the charged enol form of ethyl acetate, resulting in the prominent ion at m/z 88. This fragment is often the base peak in the mass spectra of long-chain fatty acid ethyl esters.

• Other Key Fragments:

  • The ion at m/z 101 is characteristic of ethyl esters and is attributed to a rearrangement involving the ethyl group.

  • The fragment at m/z 73 is likely due to further fragmentation of larger ions.

  • The series of smaller fragments at m/z 55, 43, and 29 correspond to hydrocarbon fragments from the long alkyl chain ([C₄H₇]⁺, [C₃H₇]⁺, and [C₂H₅]⁺ respectively).

The fragmentation pathways are visualized in the following diagram:

Caption: Fragmentation pathways of ethyl nonadecanoate in EI-MS.

Experimental Protocol: GC-MS Analysis

This protocol outlines a general method for the analysis of ethyl nonadecanoate using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To separate and identify ethyl nonadecanoate in a sample mixture.

Materials:

• Gas chromatograph coupled to a mass spectrometer (e.g., Perkin Elmer Clarus 500 or equivalent)

• Capillary column suitable for fatty acid ester analysis (e.g., Elite-5MS, 30 m x 0.25 mm ID x 0.25 µm film thickness)

• Helium (carrier gas), 99.999% purity

• Sample containing ethyl nonadecanoate dissolved in a suitable solvent (e.g., hexane (B92381) or ethanol)

• Syringe for sample injection

Procedure:

• Sample Preparation: Dissolve the sample containing ethyl nonadecanoate in a volatile organic solvent like hexane to a final concentration of approximately 1 mg/mL. If the sample is in a complex matrix, an appropriate extraction and derivatization (if necessary) should be performed. For instance, lipids from a biological sample can be extracted using a hexane-isopropanol mixture, followed by transesterification to form fatty acid ethyl esters if they are not already in that form.

• GC-MS Instrument Setup:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., split ratio of 10:1)

  • Injection Volume: 1-2 µL

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 10 °C/min.

    • Hold: Hold at 280 °C for 10 minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-400.

• Data Acquisition: Inject the prepared sample into the GC-MS system. Acquire data in full scan mode.

• Data Analysis:

  • Identify the peak corresponding to ethyl nonadecanoate based on its retention time.

  • Extract the mass spectrum for that peak.

  • Compare the acquired mass spectrum with a reference spectrum (e.g., from the NIST library) to confirm the identity of the compound. The presence of the characteristic ions at m/z 326, 281, 101, and the base peak at m/z 88 will confirm the presence of ethyl nonadecanoate.

The experimental workflow is depicted in the following diagram:

Caption: General workflow for GC-MS analysis of ethyl nonadecanoate.

References

• 1. Nonadecanoic acid, ethyl ester [webbook.nist.gov]
• 2. Nonadecanoic acid, ethyl ester [webbook.nist.gov]

Application of Ethyl Nonadecanoate in Biodiesel Research

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The accurate quantification of fatty acid alkyl esters is paramount in biodiesel research and quality control to ensure compliance with international standards such as EN 14214. The standard method for this analysis is gas chromatography with flame ionization detection (GC-FID), which necessitates the use of an internal standard for precise and reliable quantification. Ethyl nonadecanoate (B1228766), a fatty acid ethyl ester (FAEE) with an odd-numbered carbon chain, presents a compelling option as an internal standard in the analysis of both fatty acid methyl ester (FAME) and FAEE biodiesel.

Traditionally, methyl esters with odd-numbered carbon chains, such as methyl heptadecanoate (C17:0) and methyl nonadecanoate (C19:0), have been employed as internal standards as stipulated by methods like EN 14103.[1][2] However, the natural occurrence of these compounds in certain feedstocks (e.g., tallow) and the potential for chromatographic co-elution with other fatty acid esters can compromise analytical accuracy.[1][2] For instance, the retention time of methyl nonadecanoate can be very close to that of methyl linoleate (B1235992) (C18:2) and methyl linolenate (C18:3), leading to unresolved peaks.[1]

The use of ethyl nonadecanoate as an internal standard offers a strategic advantage, particularly in the analysis of FAME-based biodiesel. As an ethyl ester, it will have a different retention time from the methyl esters being quantified, significantly reducing the likelihood of peak overlap. The principle of using odd-numbered fatty acid ethyl esters as internal standards is supported by research in food analysis, where they have been shown to elute separately from FAMEs, allowing for accurate quantification.

Furthermore, for biodiesel produced through ethanolysis (FAEE biodiesel), ethyl nonadecanoate remains a suitable internal standard as it is not a naturally occurring component in common vegetable oils and animal fats used for biodiesel production. The selection of an internal standard that is not present in the sample matrix is a fundamental requirement for accurate quantification.

Experimental Protocols

The following is a representative protocol for the quantification of fatty acid alkyl esters in a biodiesel sample using ethyl nonadecanoate as an internal standard, based on established GC-FID methodologies.

Materials and Reagents

• Biodiesel Sample: Fatty acid methyl or ethyl esters.

• Internal Standard: Ethyl nonadecanoate (purity ≥ 99%).

• Solvent: n-Heptane or n-Hexane (GC grade).

• Volumetric Flasks and Pipettes: Class A.

Preparation of the Internal Standard Stock Solution

• Accurately weigh approximately 500 mg of ethyl nonadecanoate into a 50 mL volumetric flask.

• Dissolve and dilute to the mark with n-heptane. This results in a stock solution with a concentration of approximately 10 mg/mL.

• Store the stock solution in a sealed vial at 4°C.

Sample Preparation

• Accurately weigh approximately 250 mg of the biodiesel sample into a 10 mL volumetric flask.

• Add 5.0 mL of the ethyl nonadecanoate internal standard stock solution to the flask using a volumetric pipette.

• Dilute to the mark with n-heptane.

• Mix thoroughly to ensure a homogenous solution.

Gas Chromatography (GC-FID) Conditions

The following GC-FID parameters are a starting point and may require optimization based on the specific instrument and column used.

Parameter	Value
Instrument	Gas Chromatograph with Flame Ionization Detector (FID)
Column	Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) with a polar stationary phase (e.g., Carbowax 20M or similar)
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 - 2.0 mL/min
Injector Temperature	250°C
Detector Temperature	280°C
Oven Temperature Program	Initial: 150°C, hold for 1 minRamp: 10°C/min to 240°CHold: 10 min
Injection Volume	1 µL
Split Ratio	50:1

Quantification

The total fatty acid alkyl ester content (C) in the biodiesel sample is calculated as a percentage by mass using the following formula:

C (%) = [ (ΣA - AIS) / AIS ] × [ (CIS × VIS) / m ] × 100

Where:

• ΣA is the total peak area of all fatty acid alkyl esters from C6:0 to C24:1.

• AIS is the peak area of the internal standard (ethyl nonadecanoate).

• CIS is the concentration of the internal standard stock solution (in mg/mL).

• VIS is the volume of the internal standard stock solution added (in mL).

• m is the mass of the biodiesel sample (in mg).

Data Presentation

The following table presents representative validation parameters for a GC-FID method for biodiesel analysis using an internal standard. These values are indicative of the expected performance of a well-optimized method.

Parameter	Typical Value
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.01 - 0.05 mg/mL
Limit of Quantification (LOQ)	0.05 - 0.15 mg/mL
Repeatability (RSD %)	< 1.5%
Intermediate Precision (RSD %)	< 3.0%
Recovery (%)	98 - 102%

Visualizations

Experimental Workflow for Biodiesel Analysis

Caption: Workflow for biodiesel ester content analysis using an internal standard.

Logical Relationship for Internal Standard Selection

Caption: Rationale for selecting ethyl nonadecanoate as an internal standard.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]

Ethyl Nonadecanoate: A Novel Biomarker for Alcohol Intake

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The detection of alcohol consumption, particularly chronic and excessive use, is a critical aspect of clinical diagnostics, forensic science, and drug development. While traditional biomarkers like blood alcohol concentration (BAC) and liver function tests are widely used, they are often limited by short detection windows or lack of specificity. Fatty acid ethyl esters (FAEEs), including ethyl nonadecanoate (B1228766), are non-oxidative metabolites of ethanol (B145695) that have emerged as highly specific and sensitive biomarkers of alcohol intake.[1][2][3] These esters are formed by the enzymatic esterification of fatty acids with ethanol and can be detected in various biological matrices such as hair, blood, and meconium, offering a longer window of detection than traditional markers.[1][4][5]

This document provides detailed application notes and protocols for the use of ethyl nonadecanoate as a biomarker for alcohol intake, intended for researchers, scientists, and drug development professionals. While ethyl nonadecanoate is one of over 20 FAEEs, analytical methods often focus on a panel of the most abundant esters: ethyl myristate, ethyl palmitate, ethyl oleate, and ethyl stearate.[1][2] The protocols described herein are applicable to the analysis of ethyl nonadecanoate, although specific quantitative data for this particular FAEE is less prevalent in the literature.

Biochemical Pathway of Ethyl Nonadecanoate Formation

Following alcohol consumption, ethanol is metabolized primarily through oxidative pathways. However, a minor but significant portion undergoes non-oxidative metabolism, leading to the formation of FAEEs.[6][7] This process occurs in various tissues, with the highest activity in the liver and pancreas. The synthesis of ethyl nonadecanoate from nonadecanoic acid and ethanol is catalyzed by FAEE synthases and acyl-CoA:ethanol O-acyltransferase (AEAT).

References

• 1. Analysis of fatty acid ethyl esters in hair as possible markers of chronically elevated alcohol consumption by headspace solid-phase microextraction (HS-SPME) and gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fatty acid ethyl esters in hair as markers of alcohol consumption. Segmental hair analysis of alcoholics, social drinkers, and teetotalers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alcohol consumption and synthesis of ethyl esters of fatty acids in adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fatty Acid Ethyl Esters in Meconium: Are They Biomarkers of Fetal Alcohol Exposure and Effect? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of ethyl glucuronide and fatty acid ethyl ester concentrations in hair of alcoholics, social drinkers and teetotallers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nonoxidative ethanol metabolism in humans—from biomarkers to bioactive lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethanol Metabolism and Effects: Nitric Oxide and its Interaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Solubility of Ethyl Nonadecanoate in Methanol and Hexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl nonadecanoate (B1228766) is a long-chain fatty acid ethyl ester (FAEE) with the chemical formula C₂₁H₄₂O₂. Its physicochemical properties, particularly its solubility in various organic solvents, are critical for a wide range of applications, including in the formulation of pharmaceuticals, cosmetics, and as a standard in analytical chemistry. This document provides a detailed overview of the expected solubility of ethyl nonadecanoate in two common laboratory solvents: methanol (B129727) (a polar protic solvent) and hexane (B92381) (a nonpolar solvent). It also includes a general experimental protocol for determining the precise solubility of this compound.

Principle of Solubility: "Like Dissolves Like"

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This means that nonpolar solutes tend to dissolve in nonpolar solvents, while polar solutes dissolve in polar solvents. Ethyl nonadecanoate possesses a long, nonpolar hydrocarbon tail (C₁₉H₃₉) and a polar ester group (-COO-). The dominance of the long nonpolar chain makes the overall molecule predominantly nonpolar.

• Hexane (C₆H₁₄) is a nonpolar solvent. The intermolecular forces are primarily weak London dispersion forces.

• Methanol (CH₃OH) is a polar protic solvent, capable of forming hydrogen bonds in addition to possessing dipole-dipole interactions and London dispersion forces.

Given the nonpolar nature of ethyl nonadecanoate, it is expected to be significantly more soluble in the nonpolar solvent hexane than in the polar solvent methanol. The polar ester group will have some affinity for methanol, but the long hydrocarbon chain will limit its overall solubility in this solvent.

Quantitative Solubility Data

Solvent	Formula	Polarity	Expected Solubility of Ethyl Nonadecanoate
Methanol	CH₃OH	Polar	Low to Sparingly Soluble
Hexane	C₆H₁₄	Nonpolar	Freely Soluble to Very Soluble

Experimental Protocol for Solubility Determination

This protocol outlines a standard method for determining the solubility of ethyl nonadecanoate in methanol and hexane at a specific temperature (e.g., 25 °C).

Materials and Equipment

• Ethyl nonadecanoate (purity ≥95%)

• Methanol (analytical grade)

• Hexane (analytical grade)

• Analytical balance (readable to 0.1 mg)

• Vials with screw caps (B75204) (e.g., 10 mL)

• Thermostatically controlled shaker or water bath

• Centrifuge

• Micropipettes

• Volumetric flasks

• Gas chromatograph with a flame ionization detector (GC-FID) or a suitable spectrophotometer

• Syringe filters (0.22 µm, solvent-compatible)

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of ethyl nonadecanoate to a series of vials.

  • To each vial, add a known volume (e.g., 5 mL) of the respective solvent (methanol or hexane).

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The solution should appear cloudy with undissolved solid at the bottom.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed (to the equilibration temperature) pipette.

  • Immediately filter the collected supernatant through a 0.22 µm syringe filter to remove any undissolved microparticles. This step is crucial to avoid overestimation of solubility.

  • Accurately dilute the filtered solution with the respective solvent to a concentration suitable for the analytical method to be used.

• Quantification:

  • Analyze the concentration of ethyl nonadecanoate in the diluted solutions using a pre-validated analytical method, such as GC-FID.

  • Prepare a calibration curve using standard solutions of ethyl nonadecanoate of known concentrations in the respective solvent.

  • Calculate the concentration of ethyl nonadecanoate in the original saturated solution based on the dilution factor.

• Data Reporting:

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

  • The experiment should be performed in triplicate to ensure the reliability of the results.

Logical Relationship of Solubility

The following diagram illustrates the relationship between the polarity of ethyl nonadecanoate and the solvents, and the resulting solubility.

Caption: Solubility of Ethyl Nonadecanoate in Polar vs. Nonpolar Solvents.

Experimental Workflow

The following diagram outlines the key steps in the experimental determination of solubility.

Caption: Experimental Workflow for Solubility Determination.

Conclusion

Understanding the solubility of ethyl nonadecanoate in different solvents is fundamental for its effective use in research and development. Due to its predominantly nonpolar character, ethyl nonadecanoate is expected to be highly soluble in nonpolar solvents like hexane and poorly soluble in polar solvents like methanol. The provided experimental protocol offers a robust method for determining the precise solubility values, which are essential for accurate formulation and application development.

Preparation of Ethyl Nonadecanoate Standard Solutions for Chromatographic Analysis

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the preparation of ethyl nonadecanoate (B1228766) standard solutions, intended for use in chromatographic applications such as Gas Chromatography (GC) and Liquid Chromatography (LC). Accurate and precise standard solutions are critical for the quantification of ethyl nonadecanoate in various matrices.

Introduction

Ethyl nonadecanoate (C₂₁H₄₂O₂) is a long-chain fatty acid ethyl ester. Its accurate quantification is essential in various fields, including biomarker research, food science, and the development of pharmaceuticals. The preparation of reliable standard solutions is a fundamental prerequisite for achieving accurate and reproducible analytical results. This protocol outlines the necessary steps for preparing stock and working standard solutions of ethyl nonadecanoate, along with recommendations for storage and quality control.

Materials and Reagents

• Ethyl nonadecanoate (purity ≥96%)

• Hexane (B92381) (GC grade or equivalent)

• Methanol (HPLC grade or equivalent)

• Dichloromethane (GC grade or equivalent)

• Analytical balance (readable to 0.01 mg)

• Class A volumetric flasks (various sizes)

• Calibrated pipettes

• Amber glass vials with PTFE-lined caps (B75204)

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the preparation of ethyl nonadecanoate standard solutions.

Table 1: Properties of Ethyl Nonadecanoate

Property	Value
Molecular Formula	C₂₁H₄₂O₂
Molecular Weight	326.57 g/mol [1]
Physical State	Solid
Purity (typical)	≥96% (GC)[2]

Table 2: Recommended Solvents and Stock Solution Concentration

Solvent	Recommended Use	Typical Stock Concentration
Hexane	Gas Chromatography (GC)	1 mg/mL
Methanol	Reversed-Phase HPLC	1 mg/mL
Dichloromethane	General Purpose	1 mg/mL

Table 3: Storage and Stability of Standard Solutions

Solution Type	Storage Temperature	Recommended Container	Estimated Stability
Stock Solution	-20°C	Amber glass vial with PTFE-lined cap	Up to 12 months
Working Solutions	2-8°C	Amber glass vial with PTFE-lined cap	Up to 1 month

Experimental Protocols

Preparation of a 1 mg/mL Ethyl Nonadecanoate Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution in hexane, suitable for GC analysis. The same procedure can be followed using other solvents as required.

Procedure:

• Weighing: Accurately weigh approximately 10 mg of ethyl nonadecanoate solid using an analytical balance. Record the exact weight.

• Dissolving: Quantitatively transfer the weighed ethyl nonadecanoate to a 10 mL Class A volumetric flask.

• Solubilization: Add a small amount of hexane to the flask and gently swirl to dissolve the solid.

• Dilution: Once dissolved, bring the solution to the 10 mL mark with hexane.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer and Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined cap. Label the vial clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer. Store at -20°C.

Calculation:

To calculate the exact concentration of the stock solution:

Concentration (mg/mL) = (Weight of ethyl nonadecanoate (mg)) / (Volume of volumetric flask (mL))

Preparation of Working Standard Solutions by Serial Dilution

This protocol outlines the preparation of a series of working standard solutions from the 1 mg/mL stock solution. The example below details the preparation of standards with concentrations of 100 µg/mL, 50 µg/mL, 10 µg/mL, 5 µg/mL, and 1 µg/mL.

Procedure:

• Labeling: Label five 10 mL volumetric flasks with the desired concentrations.

• First Dilution (100 µg/mL): Transfer 1 mL of the 1 mg/mL (1000 µg/mL) stock solution into the volumetric flask labeled "100 µg/mL". Dilute to the mark with hexane and mix thoroughly.

• Second Dilution (50 µg/mL): Transfer 5 mL of the newly prepared 100 µg/mL solution into the volumetric flask labeled "50 µg/mL". Dilute to the mark with hexane and mix thoroughly.

• Third Dilution (10 µg/mL): Transfer 1 mL of the 100 µg/mL solution into the volumetric flask labeled "10 µg/mL". Dilute to the mark with hexane and mix thoroughly.

• Fourth Dilution (5 µg/mL): Transfer 0.5 mL of the 100 µg/mL solution into the volumetric flask labeled "5 µg/mL". Dilute to the mark with hexane and mix thoroughly.

• Fifth Dilution (1 µg/mL): Transfer 0.1 mL of the 100 µg/mL solution into the volumetric flask labeled "1 µg/mL". Dilute to the mark with hexane and mix thoroughly.

• Storage: Transfer the working solutions to individual amber glass vials with PTFE-lined caps and store at 2-8°C.

Quality Control

To ensure the accuracy and reliability of the prepared standard solutions, the following quality control checks are recommended:

• Purity of Starting Material: Use a high-purity ethyl nonadecanoate standard (≥96%) from a reputable supplier.

• Chromatographic Analysis: Analyze the freshly prepared stock and working solutions using the intended chromatographic method.

  • Peak Purity and Shape: The chromatographic peak for ethyl nonadecanoate should be symmetrical and free from co-eluting impurities.

  • Linearity: A calibration curve generated from the working standards should have a coefficient of determination (R²) ≥ 0.99.

  • Precision: Replicate injections of a mid-range concentration standard should exhibit a relative standard deviation (RSD) of <5%.

Visualizations

The following diagrams illustrate the key workflows described in this document.

Caption: Workflow for the preparation of ethyl nonadecanoate standard solutions.

References

• 1. environics.com [environics.com]
• 2. ethyl nonadecanoate, 18281-04-4 [thegoodscentscompany.com]

Application Notes and Protocols for the Use of Ethyl Nonadecanoate in Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethyl nonadecanoate (B1228766) in metabolic research, including its application as an internal standard for quantitative analysis of fatty acids and as a tracer for studying odd-chain fatty acid metabolism. Detailed protocols for sample preparation, chromatographic analysis, and data interpretation are provided to guide researchers in their experimental design.

Introduction to Ethyl Nonadecanoate in Metabolic Research

Ethyl nonadecanoate is the ethyl ester of nonadecanoic acid, a 19-carbon saturated odd-chain fatty acid. Its unique properties make it a valuable tool in metabolomics and metabolic pathway studies.

• Internal Standard: Due to its rarity in most biological systems, ethyl nonadecanoate is an excellent internal standard for the quantification of other fatty acid ethyl esters (FAEEs) and free fatty acids by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of an internal standard is crucial for correcting variations in sample extraction, derivatization, and instrument response, thereby ensuring accurate and precise quantification.[1][2]

• Metabolic Tracer: Isotopically labeled ethyl nonadecanoate (e.g., ¹³C-labeled) can be used as a tracer to investigate the metabolism of odd-chain fatty acids. Upon entering the cell, it is hydrolyzed to nonadecanoic acid, which is then metabolized through β-oxidation to yield propionyl-CoA. This three-carbon unit can then enter the tricarboxylic acid (TCA) cycle via succinyl-CoA, making it a contributor to central carbon metabolism. Studying this pathway is essential for understanding energy metabolism and its dysregulation in various diseases.

Metabolic Pathway of Nonadecanoic Acid

The metabolic fate of nonadecanoic acid, derived from the hydrolysis of ethyl nonadecanoate, follows the pathway of odd-chain fatty acid oxidation. The final product of β-oxidation is propionyl-CoA, which is further metabolized in the mitochondria.

The key enzymatic steps for the conversion of propionyl-CoA to the TCA cycle intermediate succinyl-CoA are:

• Propionyl-CoA Carboxylase: This biotin-dependent enzyme carboxylates propionyl-CoA to form D-methylmalonyl-CoA.

• Methylmalonyl-CoA Racemase: This enzyme converts D-methylmalonyl-CoA to its stereoisomer, L-methylmalonyl-CoA.

• Methylmalonyl-CoA Mutase: This vitamin B12-dependent enzyme rearranges L-methylmalonyl-CoA to form succinyl-CoA, which then enters the TCA cycle.

Metabolic pathway of nonadecanoic acid.

Application: Ethyl Nonadecanoate as an Internal Standard

This section provides a protocol for the quantification of fatty acid methyl esters (FAMEs) in human plasma using ethyl nonadecanoate as an internal standard, followed by GC-MS analysis.

Experimental Protocol: Quantification of FAMEs in Plasma

Materials:

• Human plasma (EDTA-anticoagulated)

• Ethyl nonadecanoate internal standard solution (1 mg/mL in hexane)

• Methanol:Toluene (4:1, v/v)

• Acetyl chloride

• 6% Potassium Carbonate (K₂CO₃) solution

• Hexane (B92381) (GC grade)

• Anhydrous sodium sulfate (B86663)

Procedure:

• Sample Preparation:

  • To 100 µL of plasma in a glass tube, add 10 µL of the ethyl nonadecanoate internal standard solution.

  • Add 2 mL of methanol:toluene (4:1, v/v).

  • Vortex thoroughly for 30 seconds.

• Derivatization to FAMEs:

  • Slowly add 200 µL of acetyl chloride while vortexing.

  • Cap the tubes tightly and heat at 100°C for 1 hour.

  • Allow the tubes to cool to room temperature.

• Extraction:

  • Slowly add 5 mL of 6% K₂CO₃ solution to stop the reaction.

  • Vortex for 30 seconds.

  • Add 1 mL of hexane and vortex for 1 minute.

  • Centrifuge at 1500 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean glass tube.

• Drying and Reconstitution:

  • Pass the hexane extract through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the hexane under a gentle stream of nitrogen.

  • Reconstitute the dried residue in 50 µL of hexane for GC-MS analysis.

References

• 1. Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iroatech.com [iroatech.com]

Technical Notes & Optimization

improving ethyl nonadecanoate peak shape in gas chromatography

Welcome to the Technical Support Center for Gas Chromatography. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments, with a specific focus on improving the peak shape of analytes like ethyl nonadecanoate (B1228766).

Frequently Asked Questions (FAQs)

Q1: What are the common peak shape problems in Gas Chromatography?

A1: The most common peak shape distortions in GC are peak tailing, peak fronting, and broad peaks.[1][2]

• Peak Tailing: The peak has an asymmetry with a trailing edge that is longer than the front. This is often caused by interactions of polar analytes with active sites in the GC system.[1][3]

• Peak Fronting: The peak is asymmetrical with a leading edge that is wider than the trailing edge. This is frequently a result of column overload.[4][5]

• Broad Peaks: Peaks are wider than expected, which can indicate issues with the injection, column, or flow rate.[6][7]

Q2: Why is my ethyl nonadecanoate peak tailing?

A2: Ethyl nonadecanoate, a fatty acid ethyl ester, can exhibit peak tailing primarily due to interactions with active sites within the GC system. These active sites are often exposed silanol (B1196071) groups on surfaces like the inlet liner, glass wool, or the column itself.[8][9][10] The polar carbonyl group of the ester can have secondary interactions with these sites, causing some molecules to be retained longer and result in a tailing peak.[11] Other causes can include column contamination, an active inlet, or improper column installation.[12][13]

Q3: What causes peak fronting for my ethyl nonadecanoate analysis?

A3: Peak fronting for ethyl nonadecanoate is most commonly caused by column overload.[5][14] This happens when too much sample is injected onto the column, saturating the stationary phase.[4] The excess analyte then travels ahead of the main band, resulting in a fronting peak.[4] This can be addressed by diluting the sample, increasing the split ratio, or reducing the injection volume.[14]

Q4: My peaks, including ethyl nonadecanoate, are all broad. What could be the issue?

A4: If all peaks in your chromatogram are broad, it often points to a physical issue rather than a chemical one.[4] Potential causes include:

• Incorrect column installation: The column may be positioned too high or too low in the inlet.[4][13]

• Slow sample transfer: An excessively long splitless hold time or an incorrect flow rate can cause the sample band to broaden before it reaches the column.[6]

• High initial oven temperature: If the initial oven temperature is too high, it can prevent proper focusing of the analytes at the head of the column.[4]

Troubleshooting Guides

Issue 1: Peak Tailing of Ethyl Nonadecanoate

This guide provides a systematic approach to diagnosing and resolving peak tailing for ethyl nonadecanoate.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for ethyl nonadecanoate peak tailing.

Troubleshooting Steps & Solutions

Step	Potential Cause	Recommended Action & Explanation
1. Assess the System	Physical setup issues	Examine the entire chromatogram. If all peaks, including the solvent peak, are tailing, the problem is likely physical.[1] Check for proper column installation (correct height in the inlet), leaks in the system, and verify the carrier gas flow rate.[13] A poorly cut column can also cause turbulence and tailing.[13]
2. Inlet Maintenance	Active sites in the inlet	If only specific, more polar analytes like ethyl nonadecanoate are tailing, the issue is likely chemical.[1] Start with the inlet, as it's the most common source of activity.[12] Replace the inlet liner with a new, deactivated one.[8] Also, replace the septum, as a cored septum can leave particles in the liner that create active sites.[15]
3. Column Maintenance	Contamination or degradation of the column	If inlet maintenance doesn't resolve the issue, the front of the column may be contaminated or have active sites. Trim 10-20 cm from the inlet side of the column.[2][4] After trimming, or if the column is new, it should be properly conditioned.[16]
4. Method Parameter Optimization	Sub-optimal analytical conditions	The inlet temperature should be high enough to ensure complete and rapid vaporization of ethyl nonadecanoate but not so high as to cause degradation.[17] A good starting point is 250 °C.[17] If analyzing the free fatty acid (nonadecanoic acid), derivatization to its ethyl ester (ethyl nonadecanoate) is crucial to reduce polarity and improve peak shape.[11]

Issue 2: Peak Fronting of Ethyl Nonadecanoate

This guide addresses the causes and solutions for peak fronting.

Troubleshooting Steps & Solutions

Step	Potential Cause	Recommended Action & Explanation
1. Check for Column Overload	Excess analyte on the column	This is the most common cause of peak fronting.[5][14] To confirm, prepare and inject a dilution of your sample. If the peak shape improves, you have confirmed overloading.
2. Adjust Sample Concentration/Volume	Injecting too much analyte mass	Reduce the amount of analyte introduced to the column by either diluting the sample, decreasing the injection volume, or increasing the split ratio.[14] A higher split ratio will vent more of the sample, allowing a smaller, more focused band to enter the column.[18]
3. Check Column Installation	Improper column placement	An improperly installed column can disrupt the flow path of the sample vapor into the column, which can sometimes manifest as fronting.[14] Re-install the column, ensuring it is at the correct depth within the inlet as specified by the instrument manufacturer.
4. Solvent Effects	Mismatch between sample solvent and stationary phase	If ethyl nonadecanoate is highly soluble in the injection solvent, it can cause a "reverse solvent effect," leading to peak fronting.[14] If possible, try dissolving the sample in a solvent that is less strong or more compatible with the stationary phase.

Issue 3: Broad Ethyl Nonadecanoate Peaks

This guide provides steps to sharpen broad peaks.

Troubleshooting Steps & Solutions

Step	Potential Cause	Recommended Action & Explanation
1. Review Injection Parameters	Slow sample transfer in splitless injection	For splitless injections, the sample transfer to the column is slower, which can lead to broader peaks.[18][19] Ensure the splitless hold time is optimized—long enough to transfer the analytes but not so long that the solvent peak becomes excessively broad.[6] Using a pressure-pulsed injection can help by temporarily increasing the flow rate to focus the analytes onto the column.[20]
2. Optimize Oven Temperature Program	Inefficient analyte focusing or excessive retention	A low initial oven temperature helps to focus analytes at the head of the column.[4] If peaks are broad, especially later in the chromatogram, it could be due to excessive residence time.[6] Increasing the temperature ramp rate can help to move the analytes through the column faster, resulting in sharper peaks.[6]
3. Check Carrier Gas Flow Rate	Sub-optimal flow rate	The carrier gas flow rate should be set to the optimal linear velocity for the carrier gas being used (e.g., Helium, Hydrogen). A flow rate that is too low will increase band broadening due to diffusion.[6]
4. Assess Column Health	Column contamination or bleed	Severe column contamination or stationary phase degradation (column bleed) can lead to broad peaks.[21][22] Column bleed is more apparent at higher temperatures and results in a rising baseline.[23] If bleed is suspected, conditioning the column may help. If the column is old or heavily contaminated, it may need to be replaced.[21]

Experimental Protocols

Protocol 1: GC Inlet Maintenance

• Cool Down: Cool the GC inlet and oven to a safe temperature (typically below 40°C).

• Turn off Gases: Turn off the carrier and other gases at the instrument.

• Remove Column: Carefully remove the column from the inlet.

• Replace Septum: Unscrew the septum nut and replace the old septum with a new one. Avoid overtightening.

• Replace Liner: Remove the inlet liner. If it is visibly dirty, discard it. Replace with a new, deactivated liner of the appropriate geometry for your injection type. Ensure any O-rings are in good condition and properly seated.

• Reassemble and Leak Check: Re-install the column, ensuring the correct insertion depth. Turn on the gases and perform a leak check using an electronic leak detector.

Protocol 2: GC Column Conditioning

• Installation: Install the column in the inlet but leave the detector end disconnected.

• Purge: Set the carrier gas flow to the normal operating rate and purge the column for 15-30 minutes at ambient temperature to remove any oxygen.[24]

• Heating Program: Set the oven to ramp at 5-10°C/min to a final temperature. This final temperature should be about 20°C above the maximum temperature of your analytical method, but should not exceed the column's maximum isothermal temperature limit.[16][24]

• Hold: Hold at the final temperature for 1-2 hours. A column is generally considered conditioned when the baseline is stable and no longer decreasing.[16]

• Cool and Connect: Cool the oven, turn off the gas flow, and connect the column to the detector. Perform a leak check.

• Equilibrate: Run your analytical method without an injection to ensure a stable baseline before analyzing samples.

Protocol 3: Derivatization of Nonadecanoic Acid to Ethyl Nonadecanoate

This protocol is for converting the free fatty acid to its ethyl ester to improve chromatographic performance.

• Sample Preparation: Weigh approximately 10-25 mg of the lipid sample into a reaction vial.

• Reagent Addition: Add 2 mL of a 12% Boron Trichloride (BCl₃) in ethanol (B145695) solution.

• Reaction: Cap the vial tightly and heat at 60°C for 10-15 minutes.

• Extraction: Cool the vial to room temperature. Add 1 mL of water and 1 mL of hexane (B92381). Vortex thoroughly to mix.

• Sample Collection: Allow the layers to separate. Carefully transfer the upper hexane layer, which contains the ethyl nonadecanoate, to a clean vial for GC analysis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 6. GC Troubleshooting—Broad Peaks [restek.com]
• 7. mmhimages.com [mmhimages.com]
• 8. gcms.cz [gcms.cz]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. benchchem.com [benchchem.com]
• 11. Derivatization techniques for free fatty acids by GC [restek.com]
• 12. agilent.com [agilent.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. google.com [google.com]
• 15. cannabissciencetech.com [cannabissciencetech.com]
• 16. youtube.com [youtube.com]
• 17. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 18. Split vs Splitless Injection [restek.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Technical Tip: Early Eluting Peak Shape [phenomenex.com]
• 21. m.youtube.com [m.youtube.com]
• 22. agilent.com [agilent.com]
• 23. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 24. coleparmer.com [coleparmer.com]

Technical Support Center: Addressing Co-elution of Ethyl Nonadecanoate with Other Lipids

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address the co-elution of ethyl nonadecanoate (B1228766) with other lipids in your chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What is ethyl nonadecanoate and why is it used in lipid analysis?

Ethyl nonadecanoate is the ethyl ester of nonadecanoic acid, a 19-carbon saturated fatty acid. Due to its odd-numbered carbon chain, it is not commonly found in most biological samples. This makes it an excellent internal standard for the quantification of other fatty acid esters and lipids in complex mixtures, as it is unlikely to have an endogenous counterpart that would interfere with the analysis.

Q2: What is co-elution and why is it a problem?

Co-elution occurs when two or more different compounds elute from a chromatography column at the same or very similar retention times, resulting in overlapping peaks. This is a significant issue in quantitative analysis because it can lead to inaccurate measurements. If ethyl nonadecanoate co-elutes with another lipid, the peak area for the internal standard will be artificially inflated, leading to an underestimation of the concentration of the target analytes.

Q3: What are the common lipids that can co-elute with ethyl nonadecanoate?

The lipids that are most likely to co-elute with ethyl nonadecanoate depend on the chromatographic method and the sample matrix. Potential co-eluting compounds include:

• Other long-chain fatty acid ethyl esters (FAEEs): Particularly those with similar chain lengths and degrees of saturation, such as ethyl stearate (B1226849) (C18:0) or ethyl eicosanoate (C20:0).

• Fatty acid methyl esters (FAMEs): In samples where both methyl and ethyl esters are present, FAMEs with slightly different properties might co-elute.

• Monoacylglycerols (MAGs): Depending on the chromatographic conditions, some MAGs could potentially have similar retention times.

• Cholesteryl esters: In complex biological samples, certain cholesteryl esters might interfere with the ethyl nonadecanoate peak, especially in normal-phase chromatography.[1]

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Problem: Ethyl nonadecanoate is co-eluting with an unknown lipid in my GC analysis.

Solution Workflow:

Caption: Troubleshooting workflow for GC co-elution of ethyl nonadecanoate.

Detailed Steps:

• Confirm Co-elution:

  • Peak Shape Analysis: Look for signs of co-elution such as peak fronting, tailing, or shoulders. A perfectly symmetrical peak is less likely to be a result of co-elution.

  • Mass Spectrometry (MS) Detection: If using a GC-MS system, examine the mass spectrum across the peak. A change in the fragmentation pattern from the beginning to the end of the peak is a strong indicator of co-elution.

• Optimize GC Temperature Program:

  • Lower the Initial Temperature: A lower starting temperature can improve the separation of more volatile compounds that elute early in the run.

  • Reduce the Temperature Ramp Rate: A slower temperature ramp (e.g., 2-5 °C/min) increases the time analytes spend interacting with the stationary phase, which can significantly improve resolution.

  • Incorporate Isothermal Holds: Adding a brief isothermal hold at a temperature just below the elution temperature of the co-eluting pair can sometimes provide the necessary separation.

• Change the GC Column:

  • The choice of stationary phase is critical for selectivity. Fatty acid esters are typically analyzed on polar columns. If you are using a mid-polarity column, switching to a more polar one can resolve co-elution.

  • High-Polarity Columns: Columns with a high cyanopropyl content, such as the HP-88 or CP-Sil 88 , are specifically designed for the separation of fatty acid methyl and ethyl esters, including positional and geometric isomers.[2]

  • Mid-Polarity Columns: A DB-23 column is another good option that provides excellent resolution for complex FAME and FAEE mixtures.[3]

  • WAX Columns: Polyethylene glycol (PEG) columns like a DB-WAX are also commonly used, but may show different selectivity compared to cyanopropyl phases.[4]

• Optimize Sample Preparation:

  • Solid-Phase Extraction (SPE): Use an aminopropyl-silica SPE cartridge to clean up your sample. This can effectively separate fatty acid ethyl esters from more polar lipids that might be causing interference.[5] A two-step SPE method can also be employed for further purification.[5]

Quantitative Data for GC Troubleshooting:

Parameter	Recommendation 1	Recommendation 2	Recommendation 3
GC Column	DB-23 (mid-polarity)	HP-88 (high-polarity)	DB-WAX (high-polarity)
Stationary Phase	(50%-Cyanopropyl)-methylpolysiloxane	(88%-Cyanopropyl)aryl-polysiloxane	Polyethylene Glycol
Typical Dimensions	30 m x 0.25 mm, 0.25 µm	100 m x 0.25 mm, 0.20 µm	30 m x 0.25 mm, 0.25 µm
Example Temp. Program	50°C (1 min), then 25°C/min to 175°C, then 4°C/min to 230°C (5 min hold)	140°C (5 min), then 4°C/min to 240°C (15 min hold)	45°C (2 min), then 3°C/min to 250°C (34 min hold)
Expected Elution Order	Based on increasing carbon number and degree of unsaturation. Ethyl nonadecanoate (C19:0) will elute after ethyl stearate (C18:0) and before ethyl eicosanoate (C20:0).	Similar to DB-23, but with potentially better resolution of unsaturated isomers.	Elution order is primarily based on boiling point and polarity.

Note: Retention times are highly dependent on the specific instrument, column condition, and exact method parameters. The table provides general guidance.

Liquid Chromatography (LC) Troubleshooting

Problem: My ethyl nonadecanoate peak is showing signs of co-elution in my reversed-phase LC-MS analysis.

Solution Workflow:

Caption: Troubleshooting workflow for LC co-elution of ethyl nonadecanoate.

Detailed Steps:

• Confirm Co-elution:

  • Peak Purity Analysis: Use a Diode Array Detector (DAD) or a similar multi-wavelength detector to assess peak purity. If the UV-Vis spectra are not consistent across the peak, co-elution is likely.

  • High-Resolution Mass Spectrometry (HRMS): With LC-MS, extract ion chromatograms for the exact mass of ethyl nonadecanoate and other potential isobaric or near-isobaric lipids. The presence of multiple components with the same nominal mass but different exact masses can confirm co-elution.

• Optimize Mobile Phase Gradient:

  • Slower Gradient: A shallower gradient (i.e., a slower increase in the percentage of the strong organic solvent) will increase retention times and can improve the separation of closely eluting compounds.

  • Change Organic Modifier: The choice of organic solvent in the mobile phase can affect selectivity. If you are using acetonitrile, try switching to methanol (B129727), or vice versa. Ternary gradients (e.g., acetonitrile/methanol/water) can also be explored. For reversed-phase separation of fatty acid ethyl esters, a mobile phase of methanol and water is commonly used.[6]

• Change the LC Column:

  • Different C18 Chemistry: Not all C18 columns are the same. A C18 column with a different bonding chemistry or end-capping can provide different selectivity.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative to reversed-phase chromatography that separates compounds based on their polarity in a different way.[7] It uses a polar stationary phase with a high concentration of organic solvent in the mobile phase.[7] This can be particularly useful for separating lipid classes and may resolve co-elution issues that are difficult to address with reversed-phase methods.

• Optimize Sample Preparation:

  • As with GC, a solid-phase extraction (SPE) cleanup step using an aminopropyl-silica cartridge can be highly effective in removing interfering lipids prior to LC analysis.[5]

Quantitative Data for LC Troubleshooting:

Parameter	Recommendation 1 (Reversed-Phase)	Recommendation 2 (HILIC)
LC Column	C18 (e.g., AQ-C18)	Bare Silica or Amide
Typical Dimensions	4.6 mm x 150 mm, 5 µm	2.1 mm x 100 mm, 3 µm
Mobile Phase A	Water	Acetonitrile with 5-10% water and a buffer (e.g., ammonium (B1175870) formate)
Mobile Phase B	Methanol or Acetonitrile	Water with a buffer
Typical Gradient	Start with a high percentage of A, ramp to a high percentage of B.	Start with a high percentage of A, ramp to a higher percentage of B.
Expected Elution Order	In reversed-phase, elution is based on hydrophobicity. Longer, more saturated chains are retained longer. Ethyl nonadecanoate will elute after shorter-chain and more unsaturated FAEEs.[8]	In HILIC, elution is based on polarity. More polar lipids elute later. As a non-polar lipid, ethyl nonadecanoate would be expected to elute early.

Note: The specific gradient and mobile phase composition will need to be optimized for your specific application and instrument.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE) for FAEE Enrichment

This protocol is adapted from methods designed to isolate neutral lipids and is effective for cleaning up samples prior to GC or LC analysis.[5]

• Sample Loading: Dissolve the lipid extract in a small volume of hexane (B92381).

• Column Conditioning: Condition an aminopropyl-silica SPE cartridge (e.g., 500 mg) with hexane.

• Elution of Neutral Lipids: Apply the sample to the conditioned SPE cartridge. Elute the neutral lipids, including fatty acid ethyl esters and cholesteryl esters, with hexane.

• Elution of Polar Lipids (Optional): More polar lipids can be subsequently eluted with solvents of increasing polarity, such as diethyl ether/acetic acid and methanol, if desired.

• Solvent Evaporation and Reconstitution: Evaporate the hexane fraction containing the FAEEs under a stream of nitrogen and reconstitute the sample in a solvent appropriate for your GC or LC analysis.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. agilent.com [agilent.com]
• 3. scribd.com [scribd.com]
• 4. hpst.cz [hpst.cz]
• 5. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Stability of Ethyl Nonadecanoate in Long-Term Storage Solutions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of ethyl nonadecanoate (B1228766) in long-term storage solutions.

Troubleshooting Guides

This section addresses specific issues that may arise during the storage and handling of ethyl nonadecanoate solutions.

Issue 1: Inconsistent or decreasing concentration of ethyl nonadecanoate in prepared standards.

• Question: My calibration curve for ethyl nonadecanoate is not linear, or the response for my quality control samples is decreasing over time. What could be the cause?

• Answer: This issue is often indicative of degradation of your ethyl nonadecanoate standard. The two primary degradation pathways for fatty acid esters like ethyl nonadecanoate are hydrolysis and oxidation.

  • Hydrolysis: The ester bond in ethyl nonadecanoate can be cleaved by water, a reaction that can be catalyzed by acidic or basic conditions. This will result in the formation of nonadecanoic acid and ethanol.

  • Oxidation: While less susceptible than unsaturated fatty acid esters, the ethyl group can be a site for oxidation, especially with prolonged exposure to air (oxygen) and light.

  Troubleshooting Steps:

  • Solvent Quality: Ensure you are using high-purity, anhydrous solvents. The presence of water can facilitate hydrolysis.

  • pH of the Solution: Avoid acidic or basic conditions in your storage solution. If your sample matrix is acidic or basic, consider neutralization or using a buffered solution.

  • Storage Conditions: Store your ethyl nonadecanoate solutions at or below -20°C, protected from light in tightly sealed amber vials.[1] To minimize oxidation, purge the vial headspace with an inert gas like nitrogen or argon before sealing.

  • Frequency of Use: Prepare fresh stock solutions regularly. Avoid using stock solutions that have been stored for extended periods, especially if they have been repeatedly warmed to room temperature.

Issue 2: Appearance of unknown peaks in the chromatogram of a stored ethyl nonadecanoate solution.

• Question: I am observing extra peaks in the chromatogram of my stored ethyl nonadecanoate solution that were not present in the freshly prepared standard. What are these peaks?

• Answer: The appearance of new peaks strongly suggests the formation of degradation products.

  • Expected Degradation Products: The most likely degradation product from hydrolysis is nonadecanoic acid . If you are using Gas Chromatography (GC), this may appear as a broader peak or may require derivatization to be observed effectively.

  • Oxidation Products: Oxidation can lead to a variety of byproducts, which may appear as small, extraneous peaks in your chromatogram.

  Troubleshooting and Identification Steps:

  • Analyze for Nonadecanoic Acid: If possible, inject a standard of nonadecanoic acid to confirm if one of the new peaks corresponds to this hydrolysis product. For GC analysis, you may need to derivatize your sample (e.g., methylation to form methyl nonadecanoate) to effectively chromatograph the free fatty acid.

  • Mass Spectrometry (MS) Analysis: If you are using a mass spectrometer detector (GC-MS or LC-MS), examine the mass spectrum of the unknown peaks. The mass spectrum of nonadecanoic acid or its derivatives will have a characteristic fragmentation pattern.

  • Review Storage Conditions: As with decreasing concentration, the appearance of degradation products is a sign of suboptimal storage. Review and improve your storage protocol as outlined in Issue 1.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for a stock solution of ethyl nonadecanoate in an organic solvent (e.g., ethanol, hexane (B92381), acetonitrile)?

A1: For long-term stability, it is recommended to store stock solutions of ethyl nonadecanoate at -20°C or ideally at -80°C .[1] The solution should be stored in a tightly sealed, amber glass vial to protect it from light. To prevent oxidation, it is best practice to purge the headspace of the vial with an inert gas such as nitrogen or argon before sealing.[1]

Q2: How long can I expect a solution of ethyl nonadecanoate to be stable under optimal conditions?

A2: While specific long-term stability data for ethyl nonadecanoate in various organic solvents is not extensively published, long-chain saturated fatty acid esters are generally considered stable. When stored at -80°C and protected from light and air, solutions can be expected to be stable for several months to years.[2] However, it is crucial to perform periodic checks of the solution's concentration against a freshly prepared standard to ensure its integrity, especially for quantitative applications. For some fatty acid ethyl esters in biological samples, significant degradation was observed after only a week under less than ideal storage.[3]

Q3: What are the primary degradation pathways for ethyl nonadecanoate?

A3: The two main degradation pathways for ethyl nonadecanoate are:

• Hydrolysis: The ester linkage is susceptible to cleavage by water, which is accelerated in the presence of acids or bases, yielding nonadecanoic acid and ethanol.

• Oxidation: This process is more significant for unsaturated fatty acid esters, but the ethyl group of ethyl nonadecanoate can still undergo oxidation over long periods, especially when exposed to oxygen, light, and elevated temperatures.

Q4: Can I store my ethyl nonadecanoate solution in a plastic container?

A4: It is generally not recommended to store solutions of ethyl nonadecanoate, or other lipids, in plastic containers for long-term storage. Phthalates and other plasticizers can leach from the plastic into the organic solvent, contaminating your standard. Additionally, some plastics may be permeable to air, which could lead to oxidation over time. Glass, particularly amber glass, is the preferred material for storage.

Q5: I need to ship my ethyl nonadecanoate standard. What precautions should I take?

A5: For shipping, the standard should be in a securely sealed vial, preferably with an inert gas headspace. It should be shipped on dry ice to maintain a low temperature and minimize the risk of degradation. Ensure the packaging is robust to prevent breakage during transit.

Data Presentation

Table 1: Stability of Ethyl Nonadecanoate Solution (Example Template)

Storage Condition	Timepoint	Concentration (µg/mL)	% of Initial Concentration	Appearance of Degradation Products (Peak Area)
-20°C, Dark, Inert Gas	0	1000.0	100.0%	Not Detected
1 Month
3 Months
6 Months
12 Months
4°C, Dark	0	1000.0	100.0%	Not Detected
1 Week
1 Month
3 Months
Room Temp, Light	0	1000.0	100.0%	Not Detected
24 Hours
1 Week
1 Month

Experimental Protocols

Protocol 1: Stability-Indicating GC-MS Method for Ethyl Nonadecanoate

This protocol outlines a general method for the quantitative analysis of ethyl nonadecanoate and the qualitative monitoring of its primary hydrolysis product, nonadecanoic acid.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• Injector:

  • Temperature: 250°C.

  • Mode: Splitless.

  • Injection Volume: 1 µL.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 50-500) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • SIM ions for Ethyl Nonadecanoate: To be determined by analyzing a pure standard (likely ions would include the molecular ion and characteristic fragments).

  • SIM ions for Derivatized Nonadecanoic Acid (e.g., Methyl Ester): To be determined by analyzing a derivatized standard.

• Sample Preparation for Hydrolysis Check:

  • To analyze for nonadecanoic acid, a derivatization step is necessary.

  • Evaporate a known volume of the stored solution to dryness under a gentle stream of nitrogen.

  • Add 2 mL of 2% H₂SO₄ in methanol (B129727) and heat at 60°C for 1 hour to convert nonadecanoic acid to its methyl ester (nonadecanoic acid methyl ester).

  • After cooling, add 1 mL of saturated NaCl solution and 1 mL of hexane. Vortex and centrifuge.

  • Analyze the hexane layer by GC-MS.

• Calibration: Prepare a series of calibration standards of ethyl nonadecanoate in the same solvent as your samples. An internal standard (e.g., ethyl heptadecanoate) is recommended for improved accuracy and precision.[4]

Mandatory Visualization

Caption: Experimental workflow for assessing the stability of ethyl nonadecanoate.

Caption: Primary degradation pathways for ethyl nonadecanoate.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ethyl Nonadecanoate as an Internal Standard

Welcome to the technical support center for the use of ethyl nonadecanoate (B1228766) as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical guidance for successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is ethyl nonadecanoate and why is it used as an internal standard?

Ethyl nonadecanoate is the ethyl ester of the C19 saturated fatty acid, nonadecanoic acid. Its long alkyl chain and ester functional group make it structurally similar to many lipid analytes, particularly other fatty acid ethyl esters (FAEEs). It is often chosen as an internal standard (IS) in chromatographic assays (GC-MS, LC-MS) for the following reasons:

• Chemical Similarity: It behaves similarly to many long-chain fatty acid esters during sample extraction, derivatization, and chromatographic separation.

• Low Natural Abundance: As an odd-chain fatty acid ester, it is typically not present in most biological samples, minimizing interference with endogenous compounds.[1]

• Chromatographic Resolution: It often elutes in a region of the chromatogram with fewer interfering peaks from common C16 and C18 fatty acid derivatives.

Q2: What are the key physical and chemical properties of ethyl nonadecanoate?

Understanding the properties of ethyl nonadecanoate is crucial for its effective use.

Property	Value	Reference
Chemical Formula	C₂₁H₄₂O₂	[2]
Molecular Weight	326.57 g/mol	[2]
CAS Number	18281-04-4	[2]
Appearance	White or colorless to light yellow powder or lump	[2]
Melting Point	33 - 36 °C	[2]
Purity (by GC)	≥ 96%	[2]
Storage	0 - 8 °C	[2]

Q3: In which solvents is ethyl nonadecanoate soluble?

Ethyl nonadecanoate, being a long-chain fatty acid ester, is generally soluble in non-polar to moderately polar organic solvents and has low solubility in highly polar solvents like water.

Solvent	Miscibility/Solubility	Notes
Hexane (B92381)	Miscible	A good choice for stock solutions for normal-phase chromatography.
Methanol	Partially Miscible	Solubility may be limited, especially at lower temperatures.
Ethanol	Miscible	A common solvent for preparing stock solutions.
Acetonitrile	Partially Miscible	May require warming or sonication to fully dissolve.
Dichloromethane	Miscible	A suitable solvent for stock solution preparation.
Toluene	Miscible	Can be used for preparing stock solutions.
Water	Immiscible	Not a suitable solvent.

Note: The exact solubility can vary with temperature and the purity of both the solvent and ethyl nonadecanoate. It is recommended to perform a solubility test before preparing a high-concentration stock solution.

Troubleshooting Guides

This section provides solutions to common problems encountered when using ethyl nonadecanoate as an internal standard.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My ethyl nonadecanoate peak is tailing. What are the possible causes and how can I fix it?

A: Peak tailing for ethyl nonadecanoate in gas chromatography (GC) can be caused by several factors. A systematic approach is needed to identify and resolve the issue.

Possible Causes & Solutions:

• Active Sites in the GC Inlet or Column:

  • Solution: Deactivate the inlet liner by replacing it with a new, silanized liner. Trim the first few centimeters of the column to remove any active sites that may have developed.

• Column Overload:

  • Solution: Reduce the injection volume or the concentration of the internal standard.

• Inappropriate Temperature:

  • Solution: Ensure the inlet temperature is high enough for complete and rapid vaporization of ethyl nonadecanoate (typically 250-280°C). Optimize the oven temperature program to ensure the peak has a symmetrical shape.

• Poor Column Installation:

  • Solution: Ensure the column is cut cleanly and installed at the correct depth in the inlet and detector.

Caption: A logical workflow for troubleshooting peak tailing issues.

Issue 2: Co-elution with Analytes or Matrix Components

Q: The ethyl nonadecanoate peak is overlapping with a peak from my sample. What should I do?

A: Co-elution can lead to inaccurate quantification. Here’s how to address it:

Solutions:

• Modify the GC Temperature Program:

  • Decrease the initial oven temperature to improve the separation of early-eluting compounds.

  • Reduce the temperature ramp rate to increase the separation between closely eluting peaks.

• Change the GC Column:

  • If you are using a non-polar column, consider switching to a column with a different stationary phase (e.g., a mid-polar or polar column) to alter the elution order.

• Adjust the Carrier Gas Flow Rate:

  • Optimizing the linear velocity of the carrier gas can improve column efficiency and resolution.

Caption: A decision tree for resolving co-elution issues.

Issue 3: Inconsistent Internal Standard Response

Q: The peak area of my ethyl nonadecanoate internal standard is highly variable between samples. Why is this happening?

A: Inconsistent IS response can significantly impact the precision and accuracy of your results.

Potential Causes and Solutions:

Category	Potential Cause	Recommended Solution
Sample Preparation	Inaccurate pipetting of the IS solution.	Calibrate pipettes regularly. Use a consistent pipetting technique.
Incomplete mixing of the IS with the sample.	Vortex or sonicate the sample after adding the IS to ensure homogeneity.
Degradation of the IS during sample processing.	Minimize sample processing time and keep samples cool.
Matrix Effects	Ion suppression or enhancement in the ion source (LC-MS).	Improve chromatographic separation to resolve the IS from matrix components. Optimize sample cleanup procedures (e.g., solid-phase extraction) to remove interfering compounds.
Instrumental Issues	Leaks in the injection port or connections.	Perform a leak check on the GC or LC system.
Inconsistent injection volume.	Ensure the autosampler syringe is functioning correctly and is free of air bubbles.

Experimental Protocols

Protocol 1: Preparation of Ethyl Nonadecanoate Internal Standard Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of ethyl nonadecanoate.

Materials:

• Ethyl nonadecanoate (≥96% purity)

• Hexane or Ethyl Acetate (B1210297) (HPLC or GC grade)

• Analytical balance

• 10 mL volumetric flask (Class A)

• Glass Pasteur pipette

• Ultrasonic bath (optional)

Procedure:

• Accurately weigh approximately 10 mg of ethyl nonadecanoate directly into the 10 mL volumetric flask.

• Record the exact weight.

• Add approximately 5 mL of hexane or ethyl acetate to the flask.

• Gently swirl the flask to dissolve the solid. If necessary, use an ultrasonic bath for a few minutes to aid dissolution.

• Once the solid is completely dissolved, allow the solution to return to room temperature.

• Carefully add the solvent to the flask until the bottom of the meniscus is level with the calibration mark.

• Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap.

• Store the stock solution at 2-8°C.

Protocol 2: Stability Testing of Ethyl Nonadecanoate Solution

This protocol provides a framework for assessing the short-term (bench-top) and long-term stability of your ethyl nonadecanoate working solution.

Procedure:

• Prepare Fresh Solutions: Prepare a fresh stock and working solution of ethyl nonadecanoate.

• Time Zero Analysis: Analyze the freshly prepared working solution in triplicate using your validated chromatographic method to establish the initial peak area.

• Short-Term Stability (Bench-Top):

  • Leave an aliquot of the working solution at room temperature for a predefined period (e.g., 4, 8, 12, and 24 hours).

  • At each time point, analyze the solution in triplicate.

  • Compare the mean peak area at each time point to the time-zero mean peak area. A deviation of <15% is generally considered acceptable.[3]

• Long-Term Stability (Storage Conditions):

  • Store aliquots of the working solution under your intended storage conditions (e.g., 2-8°C and -20°C).

  • Analyze the stored solutions in triplicate at regular intervals (e.g., 1, 2, 4, and 8 weeks).

  • Compare the mean peak area at each time point to the time-zero mean peak area. A deviation of <15% is generally considered acceptable.[3]

Caption: A workflow for assessing the stability of the internal standard solution.

References

• 1. Internal standard for Fatty Acid EthylEster(FAEE Biodiesel) - Chromatography Forum [chromforum.org]
• 2. chemimpex.com [chemimpex.com]
• 3. 8.3 Evaluation of stability – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]

Technical Support Center: Optimizing GC-MS Parameters for Ethyl Nonadecanoate Detection

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the analysis of ethyl nonadecanoate (B1228766) using Gas Chromatography-Mass Spectrometry (GC-MS). Here you will find detailed experimental protocols, troubleshooting guides, and frequently asked questions to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the optimal GC column for analyzing ethyl nonadecanoate?

A1: The choice of GC column depends on the complexity of your sample matrix. For general analysis, a nonpolar column such as a DB-5ms or equivalent (5% phenyl-methylpolysiloxane) is often sufficient. However, for complex samples containing various fatty acid ethyl esters (FAEEs), a mid-polar to polar column, like a DB-FATWAX UI or a cyanopropyl-based column (e.g., CP-Sil 88), can provide better separation of isomers.[1][2]

Q2: What are the expected mass spectral fragments for ethyl nonadecanoate?

A2: For ethyl nonadecanoate (C21H42O2, molecular weight: 326.56 g/mol ), you should look for the molecular ion peak [M]⁺ at m/z 326. Key characteristic fragment ions for fatty acid ethyl esters include a prominent peak at m/z 88, resulting from a McLafferty rearrangement, and another significant ion at m/z 101.[3][4]

Q3: How can I prepare my fatty acid sample for ethyl nonadecanoate analysis?

A3: If your starting material is nonadecanoic acid, you will need to perform a derivatization step to convert it into its ethyl ester. A common method is acid-catalyzed esterification using ethanol (B145695) in the presence of a catalyst like hydrogen chloride or boron trichloride (B1173362).

Q4: What is a suitable internal standard for the quantification of ethyl nonadecanoate?

A4: An ideal internal standard should be structurally similar to the analyte but not present in the sample. For ethyl nonadecanoate, ethyl heptadecanoate (C19H38O2) is a commonly used internal standard as it is a fatty acid ethyl ester with a different chain length.

Troubleshooting Guides

This section addresses common issues encountered during the GC-MS analysis of ethyl nonadecanoate.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	1. Active sites in the injector liner or column.2. Column contamination from previous injections.3. Improper column installation .	1. Use a deactivated liner and/or trim the first few centimeters of the column.2. Bake out the column at a high temperature (within its limit).3. Reinstall the column according to the manufacturer's instructions.
Low or No Signal	1. Injector temperature too low for complete vaporization.2. Leak in the system (injector, column fittings).3. Detector issue (e.g., contaminated ion source).	1. Increase the injector temperature (typically 250-280°C for FAEEs).2. Perform a leak check using an electronic leak detector.3. Clean the ion source according to the manufacturer's protocol.
Baseline Noise or Drift	1. Contaminated carrier gas .2. Column bleed at high temperatures.3. Septum bleed .	1. Ensure high-purity carrier gas and install/replace gas purifiers.2. Use a low-bleed column and operate within its recommended temperature range.3. Use high-quality, low-bleed septa and replace them regularly.
Inconsistent Retention Times	1. Fluctuations in carrier gas flow rate or oven temperature .2. Column aging or contamination .	1. Check the gas supply and ensure the GC oven is properly calibrated and stable.2. Condition the column or replace it if necessary.
"Ghost Peaks" in Blank Runs	1. Carryover from a previous concentrated sample.2. Contamination in the syringe or injector.	1. Run several solvent blanks to wash the system.2. Clean the syringe and the injector port.

Data Presentation: GC Column Performance Comparison

The choice of GC column significantly impacts the separation of fatty acid ethyl esters. Below is a comparison of typical column types used for this analysis.

Column Type	Stationary Phase	Polarity	Advantages	Disadvantages	Typical Dimensions
DB-5ms	5% Phenyl-methylpolysiloxane	Non-Polar	Robust, low bleed, good for general-purpose analysis.	May not resolve closely related isomers.	30 m x 0.25 mm, 0.25 µm
DB-FATWAX UI	Polyethylene Glycol (PEG)	Polar	Excellent separation of FAMEs and FAEEs based on degree of unsaturation.	Lower maximum operating temperature compared to non-polar columns.	30 m x 0.25 mm, 0.25 µm
CP-Sil 88 / SP-2560	Cyanopropyl	Highly Polar	Superior resolution of geometric (cis/trans) isomers.	Can be more susceptible to degradation from oxygen and water.	100 m x 0.25 mm, 0.20 µm

Experimental Protocols

Protocol for Ethyl Esterification of Nonadecanoic Acid

This protocol describes the conversion of nonadecanoic acid to ethyl nonadecanoate for GC-MS analysis.

• Sample Preparation : Weigh approximately 10 mg of the nonadecanoic acid sample into a screw-cap glass tube.

• Reagent Addition : Add 2 mL of a 5% (v/v) solution of acetyl chloride in ethanol. This mixture generates anhydrous HCl in methanol, which acts as the catalyst. Alternatively, a 12% (w/w) solution of boron trichloride (BCl₃) in ethanol can be used.

• Reaction : Cap the tube tightly and heat at 60-80°C for 1-2 hours.

• Extraction : After cooling to room temperature, add 1 mL of deionized water and 2 mL of hexane (B92381). Vortex the mixture vigorously for 1 minute to extract the ethyl nonadecanoate into the hexane layer.

• Phase Separation : Centrifuge the mixture to achieve clear phase separation.

• Sample Collection : Carefully transfer the upper hexane layer containing the ethyl nonadecanoate to a clean vial for GC-MS analysis.

GC-MS Analysis Protocol for Ethyl Nonadecanoate

This protocol provides a starting point for the GC-MS analysis of ethyl nonadecanoate. Parameters may need to be optimized for your specific instrument and application.

Parameter	Setting
GC System	Agilent 7890B GC with 5977A MSD (or equivalent)
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or DB-FATWAX UI (30 m x 0.25 mm, 0.25 µm)
Injector	Splitless mode
Injection Volume	1 µL
Injector Temperature	260°C
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min
Oven Temperature Program	Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.
MSD Transfer Line Temp	280°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-400) or Selected Ion Monitoring (SIM) for higher sensitivity
SIM Ions to Monitor	m/z 326 (Molecular Ion), 88, 101

Visualizations

Caption: Experimental workflow for GC-MS analysis of ethyl nonadecanoate.

Caption: Troubleshooting logic for addressing poor peak shape in GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. tdx.cat [tdx.cat]

resolving ethyl nonadecanoate solubility issues in polar solvents

Welcome to the technical support center for ethyl nonadecanoate (B1228766). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common solubility challenges encountered when working with ethyl nonadecanoate in polar solvents.

Frequently Asked Questions (FAQs)

Q1: What is ethyl nonadecanoate and why is its solubility in polar solvents an issue?

A1: Ethyl nonadecanoate is the ethyl ester of the 19-carbon saturated fatty acid, nonadecanoic acid.[1][2] Its long hydrocarbon chain (C21) makes it highly nonpolar and hydrophobic, leading to poor solubility in polar solvents like water, ethanol (B145695), and dimethyl sulfoxide (B87167) (DMSO).[1][3][4] This can create significant challenges in experimental setups that require aqueous environments, such as cell culture-based assays or certain analytical techniques.

Q2: What are the basic physical and chemical properties of ethyl nonadecanoate?

A2: Understanding the fundamental properties of ethyl nonadecanoate is crucial for developing effective dissolution strategies. Key properties are summarized in the table below.

Property	Value	Reference
Synonyms	Nonadecanoic acid, ethyl ester; Ethyl n-nonadecanoate
Molecular Formula	C₂₁H₄₂O₂
Molecular Weight	326.57 g/mol
CAS Number	18281-04-4
Appearance	White or colorless to light yellow powder, lump, or clear liquid
Melting Point	33 - 36 °C
Water Solubility	Estimated at 0.0001161 mg/L at 25 °C (practically insoluble)
Organic Solvent Solubility	Soluble in alcohol and ether
Storage Conditions	0 - 8 °C

Q3: Can co-solvents be used to dissolve ethyl nonadecanoate in a more polar system?

A3: Yes, using a co-solvent is a common and effective strategy. The addition of a water-miscible organic solvent can reduce the overall polarity of the system, thereby increasing the solubility of nonpolar compounds. For long-chain fatty acids and their esters, solvent systems like hexane (B92381)/ethanol have been used. When preparing a stock solution, it is often practical to first dissolve the compound in a minimal amount of a nonpolar solvent before diluting it into the more polar solvent system.

Q4: How can surfactants help improve the solubility of ethyl nonadecanoate?

A4: Surfactants are amphiphilic molecules that can significantly enhance the solubility of poorly water-soluble compounds like ethyl nonadecanoate. Above their critical micelle concentration (CMC), surfactant molecules self-assemble into micelles. The hydrophobic tails of the surfactants form a core that can encapsulate the nonpolar ethyl nonadecanoate, while the hydrophilic heads face the aqueous solvent, creating a stable, solubilized formulation. This technique is widely used in pharmaceutical formulations to improve drug delivery and bioavailability.

Troubleshooting Guide: Resolving Dissolution Issues

This guide addresses specific problems you may encounter while trying to dissolve ethyl nonadecanoate.

Problem 1: My ethyl nonadecanoate is not dissolving in the chosen polar solvent.

• Potential Cause: The solvent polarity is too high for the long, nonpolar alkyl chain of the molecule.

• Troubleshooting Steps:

  • Temperature Adjustment: Gently warm the solution. Since the melting point of ethyl nonadecanoate is between 33-36°C, warming the solvent to just above this range can significantly aid dissolution. Be cautious to avoid solvent evaporation or sample degradation, especially with prolonged heating.

  • Sonication: Use an ultrasonic bath or probe sonicator. The high-frequency sound waves help to break down solute aggregates and enhance the interaction between the solute and solvent.

  • Co-Solvent Addition: Prepare a concentrated stock solution in a compatible, less polar organic solvent (e.g., DMSO, ethanol, or a chloroform:methanol mixture) and then add it dropwise to your aqueous buffer or media while vortexing.

Problem 2: The compound dissolves initially but precipitates out over time or upon dilution.

• Potential Cause: The solution is supersaturated, or the final concentration in the aqueous medium is above its solubility limit.

• Troubleshooting Steps:

  • Incorporate a Surfactant: Add a non-ionic surfactant (e.g., Polysorbates like Tween® 20 or polyglyceryl esters) to your aqueous medium before adding the ethyl nonadecanoate stock solution. The surfactant will form micelles that stabilize the compound in the solution.

  • Optimize Co-solvent Percentage: The final concentration of the organic co-solvent in your aqueous medium may be too low. You may need to increase the percentage of the co-solvent, but be mindful of its potential effects on your experimental system (e.g., cell toxicity).

  • Re-evaluate Final Concentration: The required final concentration of ethyl nonadecanoate may not be achievable in your current system. It may be necessary to work at a lower concentration.

Problem 3: I am observing poor peak shape or tailing during chromatographic analysis (HPLC/GC).

• Potential Cause: The sample is not fully dissolved in the injection solvent, or the injection solvent is incompatible with the mobile/carrier phase.

• Troubleshooting Steps:

  • Solvent Compatibility: Ensure your sample is completely dissolved in a solvent that is compatible with the initial mobile phase conditions for HPLC or is volatile enough for GC injection (e.g., hexane or heptane).

  • Derivatization for GC: For gas chromatography, direct analysis of long-chain esters can be challenging. Derivatizing them to more volatile forms, like fatty acid methyl esters (FAMEs), is a common practice to improve chromatographic performance, though ethyl nonadecanoate is already an ester.

Experimental Protocols

Protocol 1: General Method for Solubilization using a Co-Solvent

• Preparation: Accurately weigh the desired amount of ethyl nonadecanoate in a sterile glass vial.

• Initial Dissolution: Add a minimal volume of a suitable organic solvent (e.g., pure ethanol or DMSO) to completely dissolve the compound. This will be your concentrated stock solution.

• Dilution: While vigorously vortexing your target polar solvent (e.g., cell culture medium or phosphate-buffered saline), add the stock solution drop-by-drop to achieve the final desired concentration.

• Warming/Sonication: If cloudiness or precipitation occurs, gently warm the final solution to approximately 37-40°C and/or sonicate for 5-10 minutes.

• Final Check: Visually inspect the solution for any precipitate before use. It is recommended to prepare this working solution fresh for each experiment.

Protocol 2: General Method for Solubilization using Surfactants

• Surfactant Preparation: Prepare your aqueous buffer or medium containing the desired concentration of a suitable surfactant (e.g., 0.1% Tween® 80). Ensure the surfactant is fully dissolved.

• Stock Solution: Separately, prepare a concentrated stock solution of ethyl nonadecanoate in a small amount of ethanol as described in Protocol 1.

• Micellar Encapsulation: While stirring the surfactant-containing solution, slowly add the ethyl nonadecanoate stock solution.

• Equilibration: Allow the mixture to stir for 15-30 minutes to ensure the formation of stable micelles and encapsulation of the compound.

• Filtration (Optional): For some applications, you may pass the solution through a 0.22 µm filter to remove any non-solubilized aggregates, though this may also remove some of the micelle-encapsulated compound.

Visualized Workflows and Logic

Caption: A flowchart of common experimental workflows for dissolving ethyl nonadecanoate.

Caption: A decision tree to troubleshoot ethyl nonadecanoate solubility problems.

References

• 1. METHYL NONADECANOATE | 1731-94-8 [chemicalbook.com]
• 2. Nonadecanoic acid, ethyl ester [webbook.nist.gov]
• 3. shodex.com [shodex.com]
• 4. lndcollege.co.in [lndcollege.co.in]

preventing degradation of ethyl nonadecanoate during sample extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of ethyl nonadecanoate (B1228766) during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What is ethyl nonadecanoate and why is its stability during extraction important?

Ethyl nonadecanoate is the ethyl ester of the 19-carbon saturated fatty acid, nonadecanoic acid. It is often used as an internal standard in analytical chemistry, particularly in the analysis of fatty acid ethyl esters (FAEEs), which are biomarkers of ethanol (B145695) consumption.[1] Its accurate quantification is critical for the reliability of experimental results. Degradation during extraction can lead to underestimation of its concentration, affecting the accuracy of the entire analytical method.

Q2: What are the primary pathways of ethyl nonadecanoate degradation during sample extraction?

The two main degradation pathways for ethyl nonadecanoate during extraction are:

• Hydrolysis: The ester bond is susceptible to cleavage by both acids and bases, a reaction known as hydrolysis. This process breaks down the ester into nonadecanoic acid and ethanol.[2][3][4][5] Basic hydrolysis, also called saponification, is generally faster and irreversible compared to acid-catalyzed hydrolysis, which is a reversible reaction.

• Oxidation: Although nonadecanoic acid is a saturated fatty acid and thus less prone to oxidation than unsaturated fatty acids, oxidative degradation can still occur, especially at elevated temperatures and in the presence of oxidizing agents.

Q3: How does pH affect the stability of ethyl nonadecanoate?

The pH of the sample and extraction solvents plays a critical role in the stability of ethyl nonadecanoate.

• Acidic Conditions (low pH): Acid-catalyzed hydrolysis can occur, leading to the breakdown of the ester. While this reaction is reversible, using a large excess of water during extraction can drive the equilibrium towards hydrolysis.

• Alkaline Conditions (high pH): Base-catalyzed hydrolysis (saponification) is a major cause of degradation and is irreversible. It is crucial to avoid strongly basic conditions during extraction. The rate of de-esterification of similar ethyl esters has been shown to be most rapid at pH 7.6-8.6.

• Neutral Conditions (pH ~7): Neutral or slightly acidic conditions are generally preferred to minimize both acid and base-catalyzed hydrolysis.

Q4: What is the impact of temperature on the degradation of ethyl nonadecanoate?

Elevated temperatures accelerate the rate of chemical reactions, including hydrolysis and oxidation. It is recommended to keep temperatures as low as possible throughout the extraction process. For instance, very little degradation of long-chain fatty acids was observed during thermal hydrolysis for 30 minutes, but significant degradation occurred at 140°C and 160°C over 8 hours. While direct data for ethyl nonadecanoate is limited, studies on other fatty acid esters show that increasing the deodorization temperature of palm oil from 210°C to 270°C can lead to increased degradation.

Q5: Which solvents are recommended for the extraction of ethyl nonadecanoate?

Non-polar solvents are typically used for the extraction of fatty acid ethyl esters like ethyl nonadecanoate. Common choices include:

• Hexane (B92381): A widely used non-polar solvent for lipid extraction.

• Ethyl Acetate (B1210297): Another effective solvent for extracting fatty acid esters.

• Dichloromethane: Can also be used, though hexane and ethyl acetate are more common.

The choice of solvent can also be influenced by the specific extraction technique (e.g., Liquid-Liquid Extraction vs. Solid-Phase Extraction).

Q6: Can enzymatic activity in the sample degrade ethyl nonadecanoate?

Yes, biological samples may contain enzymes such as lipases and esterases that can hydrolyze ethyl nonadecanoate. It is important to inhibit enzymatic activity as soon as possible after sample collection. This can be achieved by:

• Immediate Freezing: Storing samples at -80°C until extraction.

• Use of Enzyme Inhibitors: Adding specific inhibitors to the sample homogenization buffer.

• Rapid Solvent Extraction: Quickly proceeding with an organic solvent extraction protocol to denature enzymes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction of ethyl nonadecanoate.

Problem	Potential Cause	Troubleshooting Steps
Low recovery of ethyl nonadecanoate	Hydrolysis due to pH	- Ensure the pH of the sample and all aqueous solutions are neutral or slightly acidic (pH 6-7).- Avoid strongly acidic or alkaline conditions. Buffer samples if necessary.
Hydrolysis due to temperature	- Perform all extraction steps on ice or at reduced temperatures.- Avoid prolonged heating of the sample or extract. Use a gentle stream of nitrogen gas for solvent evaporation instead of high heat.
Enzymatic degradation	- Inactivate enzymes immediately after sample collection by freezing or adding inhibitors.- Work quickly during the initial homogenization and extraction steps.
Oxidation	- Add an antioxidant (e.g., BHT, BHA, or a natural antioxidant like rosemary extract) to the extraction solvent.- Store samples and extracts under an inert atmosphere (e.g., nitrogen or argon) and protect them from light.
Inappropriate solvent choice	- Use a non-polar solvent like hexane or ethyl acetate for efficient extraction.- Ensure the solvent is of high purity and free of peroxides.
Inconsistent results between samples	Variable sample handling	- Standardize the time between sample collection and extraction for all samples.- Ensure consistent storage conditions (temperature, light exposure).
Incomplete extraction	- Ensure thorough homogenization of the sample.- For liquid-liquid extraction, perform multiple extractions with fresh solvent to ensure complete recovery.- For solid-phase extraction, ensure the column is properly conditioned and that the elution solvent is appropriate.
Presence of interfering peaks in chromatogram	Co-elution of other lipids	- For complex matrices, consider a solid-phase extraction (SPE) cleanup step to remove more polar or non-polar interfering compounds.- An aminopropyl-silica SPE column can be effective for separating FAEEs from other lipids.
Degradation products	- Address the potential causes of degradation (pH, temperature, oxidation, enzymes) as outlined above.

Experimental Protocol: Optimized Extraction of Ethyl Nonadecanoate

This protocol is designed to minimize the degradation of ethyl nonadecanoate from a biological tissue sample using a combination of liquid-liquid extraction and solid-phase extraction (SPE) for cleanup.

Materials:

• Homogenizer

• Centrifuge

• SPE manifold and aminopropyl-silica SPE columns (e.g., 500 mg, 3 mL)

• Glass centrifuge tubes

• Nitrogen evaporator

• Solvents (all HPLC grade or higher): n-hexane, isopropanol, water

• Internal standard solution (e.g., ethyl heptadecanoate in hexane)

• Antioxidant (e.g., Butylated Hydroxytoluene - BHT)

• Phosphate (B84403) buffer (pH 7.0)

Procedure:

• Sample Preparation and Homogenization:

  • Thaw the frozen biological sample on ice.

  • Weigh a portion of the tissue (e.g., 100 mg) and place it in a glass centrifuge tube.

  • Add 1 mL of ice-cold phosphate buffer (pH 7.0).

  • Add the internal standard solution.

  • Add n-hexane containing 0.01% BHT (e.g., 5 mL).

  • Homogenize the sample thoroughly on ice until a uniform consistency is achieved.

• Liquid-Liquid Extraction:

  • Vortex the homogenate for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the upper hexane layer into a clean glass tube.

  • Repeat the extraction of the aqueous layer with another 5 mL of n-hexane containing BHT.

  • Pool the hexane extracts.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an aminopropyl-silica SPE column by passing 5 mL of n-hexane through it. Do not let the column run dry.

  • Load the pooled hexane extract onto the conditioned SPE column.

  • Wash the column with 5 mL of n-hexane to elute interfering non-polar compounds.

  • Elute the ethyl nonadecanoate fraction with 10 mL of n-hexane. A study on the purification of fatty acid ethyl esters found that hexane can be used to elute FAEEs from an aminopropyl-silica column.

  • For separation from cholesteryl esters, if necessary, a subsequent step using an ODS column and elution with isopropanol-water can be performed.

• Solvent Evaporation and Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried extract in a known volume of hexane (e.g., 100 µL) for analysis by gas chromatography (GC) or other analytical techniques.

Data Presentation

Table 1: Factors Influencing Ethyl Nonadecanoate Recovery

Parameter	Condition	Expected Impact on Recovery	Rationale
pH	Acidic (<6)	Moderate Decrease	Acid-catalyzed hydrolysis.
Neutral (6-7.5)	Optimal	Minimizes both acid and base-catalyzed hydrolysis.
Alkaline (>7.5)	Significant Decrease	Rapid, irreversible base-catalyzed hydrolysis (saponification).
Temperature	4°C	Optimal	Slows down all chemical and enzymatic degradation reactions.
Room Temperature (~25°C)	Slight Decrease	Increased rate of degradation compared to 4°C.
Elevated (>40°C)	Significant Decrease	Markedly accelerates hydrolysis and oxidation.
Antioxidant	Absent	Potential Decrease	Risk of oxidative degradation, especially with prolonged storage or heat exposure.
Present (e.g., BHT)	Optimal	Prevents oxidative loss of the analyte.
Enzyme Activity	Active	Significant Decrease	Enzymatic hydrolysis by lipases and esterases.
Inactivated	Optimal	Prevents enzymatic loss of the analyte.

Visualizations

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In situ product recovery of bio-based ethyl esters via hybrid extraction-distillation - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Quantification of Ethyl Nonadecanoate in Plasma

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of ethyl nonadecanoate (B1228766) in plasma samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of ethyl nonadecanoate in plasma?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as ethyl nonadecanoate, due to the presence of co-eluting compounds from the sample matrix.[1] In plasma, these interfering substances can suppress or enhance the analyte's signal in the mass spectrometer, leading to inaccurate and imprecise quantitative results.[1][2] The primary components in plasma known to cause matrix effects are phospholipids (B1166683), salts, proteins, and endogenous metabolites.[1][3]

Q2: What are the common signs that my ethyl nonadecanoate analysis is affected by matrix effects?

A2: Common indicators of matrix effects include poor reproducibility between sample injections, loss of sensitivity, and a lack of precision in your quantitative data. You might also observe ion suppression, which is a decrease in the analyte's signal, or ion enhancement, which is an increase in the signal.

Q3: How can I quantitatively assess matrix effects in my plasma samples?

A3: A widely accepted method is the post-extraction spike experiment. This involves comparing the peak area of ethyl nonadecanoate spiked into an extracted blank plasma matrix with the peak area of a neat standard solution at the same concentration. The ratio of these responses, known as the matrix factor (MF), provides a quantitative measure of the matrix effect. An MF value less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.

Q4: Why is a stable isotope-labeled internal standard (SIL-IS) recommended for this analysis?

A4: A stable isotope-labeled internal standard, such as ethyl nonadecanoate-d3, is the most effective tool for compensating for matrix effects. Because a SIL-IS is chemically identical to the analyte, it co-elutes and experiences the same degree of signal suppression or enhancement. This allows for accurate correction of the analyte signal, leading to more reliable quantification.

Q5: Can the choice of sample preparation method reduce matrix effects?

A5: Yes, a robust sample preparation is your first line of defense. Techniques like solid-phase extraction (SPE) and HybridSPE®-Phospholipid technology are highly effective at removing interfering components like phospholipids from the plasma sample before LC-MS analysis. While simpler methods like protein precipitation (PPT) are common, they are less effective at removing phospholipids.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Poor Reproducibility and Precision	Significant Matrix Effects: Co-eluting endogenous components from the plasma are interfering with the ionization of ethyl nonadecanoate.	1. Enhance Sample Cleanup: Implement a more rigorous sample preparation method such as Solid-Phase Extraction (SPE) to remove a larger portion of the interfering matrix components. 2. Optimize Chromatography: Adjust the LC gradient to achieve better separation between ethyl nonadecanoate and the interfering compounds. 3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): If not already in use, incorporate an SIL-IS to compensate for signal variability.
Low Signal Intensity / Poor Sensitivity	Ion Suppression: The presence of phospholipids and other matrix components is reducing the ionization efficiency of ethyl nonadecanoate.	1. Evaluate Sample Preparation: Compare your current method with more effective phospholipid removal techniques (see Table 1). 2. Check for Co-elution: Use a post-column infusion experiment to identify regions of ion suppression in your chromatogram. 3. Dilute the Sample: A simple dilution of the plasma sample can sometimes reduce the concentration of interfering substances to a level where they no longer cause significant ion suppression.
Inaccurate Quantification	Non-compensated Matrix Effects: The chosen internal standard is not adequately tracking the behavior of ethyl nonadecanoate in the presence of the matrix.	1. Switch to a SIL-IS: If using an analog internal standard, switch to a stable isotope-labeled version of ethyl nonadecanoate for the most accurate correction. 2. Perform a Matrix Factor Assessment: Quantify the matrix effect to understand the extent of the issue.
High Signal Intensity / Inconsistent Enhancement	Ion Enhancement: Certain matrix components are increasing the ionization efficiency of ethyl nonadecanoate in an unpredictable manner.	1. Improve Chromatographic Separation: Focus on separating the analyte from the compounds causing enhancement. 2. Re-evaluate Sample Preparation: Your current sample prep method may be concentrating certain interfering compounds. Consider alternative extraction or cleanup steps.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike ethyl nonadecanoate and its internal standard (if used) into the final elution solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Process a blank plasma sample through your entire extraction procedure. Spike ethyl nonadecanoate and the internal standard into the final, clean extract at the same concentration as Set A.

  • Set C (Blank Matrix): Process a blank plasma sample through the entire extraction procedure without spiking the analyte or internal standard.

• Analyze Samples: Inject all three sets of samples into the LC-MS system and record the peak areas.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • An MF between 0.85 and 1.15 is generally considered acceptable.

Protocol 2: Solid-Phase Extraction (SPE) for Phospholipid Removal

• Pre-treat Sample: To 100 µL of plasma, add an internal standard solution. Acidify the sample with 0.1% formic acid in water.

• Condition SPE Plate: Condition a suitable SPE sorbent with methanol (B129727) followed by water.

• Load Sample: Load the pre-treated plasma sample onto the SPE plate.

• Wash (Polar Interferences): Wash the sorbent with an acidic aqueous solution (e.g., 0.1% formic acid in water) to remove salts.

• Wash (Phospholipids): Wash the sorbent with a moderately non-polar solvent like methanol to remove phospholipids.

• Elute: Elute the ethyl nonadecanoate with an appropriate organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Mitigating Matrix Effects

Sample Preparation Technique	Effectiveness in Phospholipid Removal	Relative Cost per Sample	Key Considerations
Protein Precipitation (PPT)	Low to Medium	Low	Simple and fast but leaves significant phospholipids in the extract.
Liquid-Liquid Extraction (LLE)	Medium	Medium	Can be effective but requires optimization of solvents and may be labor-intensive.
Solid-Phase Extraction (SPE)	High	Medium to High	Good removal of salts and phospholipids; requires method development.
HybridSPE®-Phospholipid	Very High (>99%)	High	Combines the simplicity of PPT with high selectivity for phospholipid removal.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: Workflow for quantitative matrix effect assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. e-b-f.eu [e-b-f.eu]

Technical Support Center: Troubleshooting Ethyl Nonadecanoate Recovery

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals experiencing poor recovery of ethyl nonadecanoate (B1228766) when used as an internal standard spike in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor recovery for an ethyl nonadecanoate internal standard spike?

Poor recovery of an internal standard like ethyl nonadecanoate can arise from issues at multiple stages of the analytical process. These can be broadly categorized into three areas: Sample Preparation, Chromatographic (GC) System Issues, and Detector Problems.

• Sample Preparation Issues:

  • Inefficient Extraction: The chosen solvent system or extraction technique (e.g., Liquid-Liquid Extraction, Solid-Phase Extraction) may not be optimal for a long-chain, non-polar compound like ethyl nonadecanoate. Factors such as improper pH, insufficient mixing time, or incorrect solvent polarity can lead to incomplete extraction from the sample matrix.[1][2][3]

  • Matrix Effects: Components within the sample matrix can interfere with the extraction process or the analyte's signal at the detector. This can lead to signal suppression or enhancement, resulting in inaccurate recovery calculations.[1]

  • Adsorption: Ethyl nonadecanoate can adsorb to the surfaces of labware, such as glass or plastic tubes, especially if highly active sites are present.[4]

  • Degradation: Although generally stable, ethyl nonadecanoate can degrade under harsh conditions, such as extreme pH or high temperatures during sample processing.

  • Pipetting or Dilution Errors: Inaccurate preparation of the spiking solution or incorrect addition to the sample will lead to consistently low or variable recovery.

• Chromatographic (GC) System Issues:

  • Inlet Problems: The GC inlet is a common source of discrimination against high molecular weight compounds. Issues can include an incorrect inlet temperature (too low for complete vaporization), a contaminated or non-inert liner, or an inappropriate injection volume.

  • Column Issues: Poor recovery can be caused by column contamination, degradation of the stationary phase, or improper column installation leading to leaks. Long-chain esters may also exhibit poor peak shape (tailing) if the column is not sufficiently inert.

  • Leaks: Leaks in the system, particularly at the injector septum or column fittings, can lead to a loss of sample and poor, inconsistent recovery.

• Detector Issues:

  • Contamination: A contaminated detector (e.g., a dirty FID jet or MS ion source) can result in decreased sensitivity and a lower response for the internal standard.

  • Inappropriate Detector Settings: Incorrect detector gas flow rates or temperature can lead to a suboptimal response.

Q2: How can I determine if the poor recovery is due to the sample matrix or the extraction procedure itself?

A post-extraction spike experiment is a standard method to differentiate between matrix effects (signal suppression/enhancement) and extraction inefficiency (loss during preparation). By comparing the recovery of a spike added before extraction to one added after, you can isolate the source of the loss.

Q3: My ethyl nonadecanoate recovery is inconsistent across a batch of samples. What are the likely causes?

Inconsistent recovery often points to variability in the analytical process. Key areas to investigate include:

• Injection Precision: Issues with the autosampler, such as a worn syringe or air bubbles in the syringe, can lead to variable injection volumes. Manual injections are also a common source of variability.

• Sample Non-Homogeneity: If the sample matrix is not uniform, the extraction efficiency can vary between aliquots.

• Inconsistent Sample Preparation: Variations in vortexing times, pH adjustments, or solvent volumes during manual extraction procedures can lead to inconsistent recovery.

• System Leaks: A small, intermittent leak in the GC system can cause random variations in peak areas.

Q4: I suspect my ethyl nonadecanoate is degrading. What are the potential causes and solutions?

While ethyl nonadecanoate is a relatively stable saturated ester, degradation can occur.

• Causes of Degradation:

  • Harsh pH: Strong acidic or basic conditions during sample extraction can hydrolyze the ester bond.

  • High Temperatures: Prolonged exposure to high temperatures during sample evaporation or in the GC inlet can cause thermal degradation.

  • Oxidation: While less of a concern for saturated esters compared to unsaturated ones, exposure to strong oxidizing agents can be detrimental.

  • Improper Storage: Ensure the standard is stored under the manufacturer's recommended conditions, typically at room temperature or refrigerated, to prevent long-term degradation.

• Solutions:

  • Neutralize sample pH before extraction where possible.

  • Use a gentle stream of nitrogen at a moderate temperature (e.g., 40°C) for solvent evaporation.

  • Protect standards from light and extreme temperatures.

  • Always prepare fresh working solutions from your stock standard.

Q5: What specific instrument parameters should I check when troubleshooting poor recovery of a long-chain ester like ethyl nonadecanoate?

For high molecular weight compounds like ethyl nonadecanoate, GC parameters are critical.

• Injector Temperature: Ensure the temperature is high enough to ensure complete and rapid vaporization of the analyte without causing degradation. A temperature that is too low can lead to poor transfer of the analyte to the column.

• Inlet Liner: Use a clean, inert liner. Contamination can create active sites that irreversibly adsorb the analyte. Glass wool in the liner can also be a source of activity.

• Carrier Gas Flow Rate: Verify the flow rate is correct and stable. Inconsistent flow can lead to shifts in retention time and variable peak areas.

• Column Health: Check for signs of contamination or bleed. It may be necessary to bake out the column or trim a small section from the inlet end.

Experimental Protocols

Post-Extraction Spike Analysis

This protocol helps distinguish between extraction inefficiency and matrix effects.

Objective: To determine if the loss of ethyl nonadecanoate occurs during the sample extraction process or due to signal interference from the sample matrix.

Methodology:

• Prepare Three Sample Sets:

  • Set A (Pre-extraction Spike): Take a blank matrix sample and spike it with a known amount of ethyl nonadecanoate before performing the entire extraction procedure.

  • Set B (Post-extraction Spike): Take a blank matrix sample and perform the entire extraction procedure. After extraction, just before the final analysis step, spike the resulting extract with the same known amount of ethyl nonadecanoate.

  • Set C (Standard in Solvent): Prepare a clean solvent standard containing the same amount of ethyl nonadecanoate as was added to Sets A and B.

• Analyze: Analyze all three sets of samples using your established GC method.

• Calculate Results:

  • Recovery (%) = (Peak Area of Set A / Peak Area of Set B) * 100

  • Matrix Effect (%) = [(Peak Area of Set B / Peak Area of Set C) - 1] * 100

Data Presentation

Table 1: Interpreting Post-Extraction Spike Analysis Results

Scenario	Recovery (Set A / Set B)	Matrix Effect (Set B / Set C)	Likely Cause of Poor Recovery	Recommended Action
1	~50%	~0% (or slightly positive)	Extraction Inefficiency: The internal standard is being lost during the sample preparation steps (e.g., poor partitioning, adsorption to labware).	Optimize extraction solvent, pH, mixing time, or consider a different extraction technique (e.g., SPE).
2	~100%	~ -50%	Matrix Effect (Suppression): The internal standard is successfully extracted, but co-eluting matrix components are suppressing its signal in the detector.	Improve sample cleanup, dilute the sample, or adjust chromatographic conditions to separate the analyte from interferences.
3	~50%	~ -50%	Combination Effect: Both extraction inefficiency and matrix suppression are contributing significantly to the low recovery.	Address both sample cleanup/chromatography and the extraction procedure. Start with optimizing the extraction first.

Mandatory Visualization

Caption: Troubleshooting workflow for poor ethyl nonadecanoate recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. welchlab.com [welchlab.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

minimizing transesterification of ethyl nonadecanoate during derivatization

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the derivatization of fatty acids, with a specific focus on minimizing the unwanted transesterification of ethyl nonadecanoate (B1228766), a common internal standard.

Frequently Asked Questions (FAQs)

Q1: What is transesterification and why is it a problem for my ethyl nonadecanoate internal standard?

A: Transesterification is a chemical reaction that exchanges the alcohol group of an ester with a different alcohol.[1] In the context of preparing fatty acid methyl esters (FAMEs) for Gas Chromatography (GC), the methanol (B129727) used in the derivatization reagent can react with your ethyl nonadecanoate internal standard. This reaction converts the ethyl ester into a methyl ester (methyl nonadecanoate) and produces ethanol.

This side reaction is a significant problem because it reduces the concentration of the original internal standard, leading to inaccurate quantification of your target analytes.[2] The derivatization process, intended to make analytes like free fatty acids and triglycerides more volatile for GC analysis, should not alter the internal standard.[3][4]

Caption: Unwanted transesterification of ethyl nonadecanoate.

Q2: What are the primary causes of unintentional transesterification during sample derivatization?

A: The likelihood and rate of transesterification are influenced by several factors. Understanding these can help you mitigate the issue:

• Aggressive Catalysts: Strong acid (e.g., Boron Trifluoride - BF3) or base (e.g., high concentrations of NaOH or KOH) catalysts that accelerate the desired derivatization can also speed up the unwanted transesterification of the internal standard.[1]

• Harsh Reaction Conditions: High temperatures and long reaction times significantly increase the rate of all reactions, including transesterification.

• Presence of Water: Moisture in the sample or reagents can hinder the primary derivatization reaction and may lead to hydrolysis, complicating the reaction matrix. While not a direct cause of transesterification, it affects overall reaction efficiency, sometimes leading users to compensate with harsher conditions.

• Reagent Concentration: High concentrations of the alcohol (methanol) and the catalyst can drive the reaction equilibrium towards the formation of methyl esters.

Q3: How do I choose the right derivatization method to protect my internal standard?

A: The choice between an acid- or base-catalyzed method depends on the nature of your sample, specifically the presence of free fatty acids (FFAs).

• Base-Catalyzed Methods (e.g., NaOH/Methanol): These are very fast and typically occur at room temperature. They are excellent for transesterifying triglycerides and other glycerolipids. However, they do not derivatize free fatty acids. If your sample is FFA-free, a rapid, mild base-catalyzed method is often the best choice to minimize reaction time and heat exposure for your internal standard.

• Acid-Catalyzed Methods (e.g., HCl/Methanol, BF3/Methanol): These methods are required if your sample contains free fatty acids, as the acid catalyst is necessary to esterify them. While effective for a broader range of lipids, they are generally slower and often require heat, which increases the risk of transesterifying your ethyl nonadecanoate standard. If you must use an acid-catalyzed method, opt for milder conditions.

Caption: Decision workflow for choosing a derivatization method.

Troubleshooting Guide

Problem: My ethyl nonadecanoate peak area is low, and a new peak has appeared.

This is the classic symptom of transesterification. The new, unidentified peak is likely methyl nonadecanoate. Here’s how to troubleshoot it.

Caption: Troubleshooting workflow for internal standard loss.

Detailed Solutions:

• Reduce Reaction Temperature and Time: The rate of transesterification is highly dependent on temperature and time. If you are using an acid-catalyzed method, try reducing the temperature or shortening the incubation period. It's best to perform a time-course experiment to find the optimal point where your target analytes are fully derivatized with minimal impact on the internal standard.

• Switch to a Milder Catalyst: If reducing time and temperature is insufficient or compromises the derivatization of your target compounds, consider using a less aggressive catalyst. For acid catalysis, HCl in methanol is generally considered milder than boron trifluoride (BF3) in methanol.

• Ensure Anhydrous Conditions: The presence of water can interfere with esterification. Ensure all glassware is thoroughly dried and use high-purity anhydrous solvents and reagents. Commercial, sealed derivatization reagents are often the most reliable choice.

• Optimize Catalyst Concentration: For base-catalyzed reactions, high concentrations of NaOH or KOH can promote side reactions like saponification, which can complicate results. Use the lowest concentration that provides rapid and complete derivatization.

Data & Protocols

Table 1: Comparison of Common Derivatization Catalysts

Catalyst Type	Catalyst Example	Typical Conditions	Pros	Cons
Base	NaOH or KOH in Methanol	Room temp, 2-10 min	Very fast, minimal heating reduces risk of side reactions.	Does not derivatize free fatty acids; risk of saponification with high concentrations.
Acid (Mild)	0.6-1.2% HCl in Methanol	45-60°C, 1-16 hours	Effective for all lipid classes including FFAs; less aggressive than other acid catalysts.	Slower reaction times; still requires heat which can cause some transesterification.
Acid (Strong)	12-14% BF3 in Methanol	60-100°C, 5-30 min	Fast and effective for all lipid classes.	Highly aggressive, significant risk of transesterification and degradation of labile fatty acids.
Acid (Strong)	Acetyl Chloride in Methanol	100°C, 1 hour	One-step reaction for all lipids; reported high recoveries.	Reagent is volatile and reacts violently with methanol; requires careful handling.

Table 2: Recommended Mild Acid-Catalyzed Derivatization Conditions

These conditions are optimized to balance the derivatization of various lipid classes while minimizing side reactions.

Lipid Sample Type	Catalyst Conc.	Temperature	Time	Yield of FAMEs
Contains only Glycerolipids & FFAs	1.2% HCl/Methanol	45°C	8 hours	>96%
Contains Sterol Esters (SE)	1.2% HCl/Methanol	45°C	16 hours	>96%
Rapid method (No SE)	1.2% HCl/Methanol	100°C	30 min	>96%
Rapid method (Contains SE)	1.2% HCl/Methanol	100°C	90 min	>96%

Experimental Protocol: Mild Acid-Catalyzed Methylation using HCl/Methanol

This protocol is adapted from established methods and is designed to minimize the transesterification of ethyl esters while effectively derivatizing a broad range of lipids.

Reagents:

• Toluene (B28343), Anhydrous

• Methanol, Anhydrous

• 8% (w/v) HCl Solution: Prepared by carefully diluting 9.7 mL of concentrated HCl (35%, w/w) with 41.5 mL of methanol.

• Hexane (B92381), GC Grade

• Ultrapure Water

Procedure:

• Sample Preparation: Weigh 1-20 mg of your lipid sample (containing the ethyl nonadecanoate internal standard) into a screw-cap reaction vial.

• Solvent Addition: Add 0.2 mL of toluene to dissolve the lipid sample.

• Reagent Addition: Sequentially add 1.5 mL of methanol and 0.3 mL of the 8% HCl solution. This results in a final HCl concentration of 1.2% (w/v).

  • Critical Step: Add the reagents in the specified order to ensure proper mixing and avoid precipitation of nonpolar lipids.

• Incubation: Tightly cap the vial, vortex thoroughly, and incubate using one of the following mild conditions from Table 2:

  • Mild Condition: 45°C for 8-16 hours (depending on sample composition).

  • Optimized Rapid Condition: 60°C for 1-2 hours (requires preliminary optimization for your specific sample matrix).

• Extraction: After cooling to room temperature, add 1.0 mL of ultrapure water and 1.0 mL of hexane to the vial.

• Phase Separation: Vortex the mixture vigorously for 30 seconds to extract the FAMEs into the upper hexane layer. Centrifuge briefly if necessary to achieve a clean separation.

• Analysis: Carefully transfer the upper hexane layer to a GC autosampler vial for analysis.

References

• 1. Transesterification - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

assessing and improving the purity of ethyl nonadecanoate standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing and improving the purity of ethyl nonadecanoate (B1228766) standards.

Frequently Asked Questions (FAQs)

Q1: What is ethyl nonadecanoate and what are its common applications?

Ethyl nonadecanoate is the ethyl ester of the C19 saturated fatty acid, nonadecanoic acid. Its chemical formula is C21H42O2 and it has a molecular weight of 326.56 g/mol .[1][2] It is utilized in various research and industrial applications, including:

• Flavor and Fragrance Industry: Used as a flavoring agent in food products and as a fragrance component in perfumes.[3]

• Cosmetic Formulations: Serves as an emollient in skincare products.[3]

• Biochemical Research: Employed in studies related to lipid metabolism and fatty acid profiles.[3]

• Industrial Applications: Used in the production of biodiesel and in synthesizing various polymers.[3]

Q2: What are the typical purity levels of commercially available ethyl nonadecanoate?

Commercially available ethyl nonadecanoate standards are typically offered in purities ranging from ≥96% to >99% as determined by Gas Chromatography (GC).[3]

Q3: What are the primary analytical methods for assessing the purity of ethyl nonadecanoate?

The most common and essential technique for assessing the purity of ethyl nonadecanoate is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[1] Other spectroscopic methods that can provide structural confirmation and help identify impurities include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR)[1]

• Mass Spectrometry (MS)[1][4]

• Infrared (IR) Spectroscopy[1]

Q4: How should ethyl nonadecanoate standards be stored?

Storage conditions can vary by manufacturer. Some recommend storage at room temperature, while others suggest refrigeration at 0 - 8°C or freezing at -20°C for long-term stability.[2][3][5] Always refer to the certificate of analysis and supplier recommendations for specific storage instructions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis and handling of ethyl nonadecanoate.

Problem	Possible Cause(s)	Recommended Solution(s)
Unexpected peaks in GC chromatogram	1. Contamination of the solvent or glassware.2. Presence of impurities in the ethyl nonadecanoate standard.3. Septum bleed from the GC injection port.4. Carryover from a previous injection.	1. Use high-purity solvents and thoroughly clean all glassware.2. Analyze the impurities using GC-MS to identify them. Consider purification if necessary.3. Use a high-quality, low-bleed septum and replace it regularly.4. Run a blank solvent injection to check for carryover. Clean the syringe and injection port if needed.
Poor peak shape (e.g., tailing, fronting) in GC analysis	1. Inappropriate GC column polarity.2. Column degradation.3. Active sites in the GC liner or column.4. Sample overload.	1. Use a nonpolar or mid-polarity capillary column suitable for fatty acid methyl/ethyl esters.2. Condition the column according to the manufacturer's instructions. If performance does not improve, replace the column.3. Use a deactivated liner and trim the first few centimeters of the column.4. Dilute the sample and reinject.
Inconsistent quantification results	1. Instability of the ethyl nonadecanoate solution.2. Inaccurate preparation of standard solutions.3. Variability in injection volume.4. Issues with the internal standard.	1. Prepare fresh solutions for each analysis. Store stock solutions at the recommended temperature.2. Use calibrated pipettes and analytical balances. Ensure complete dissolution of the standard.3. Use an autosampler for precise and reproducible injections.4. Choose a stable internal standard with similar chemical properties and a retention time that does not overlap with other components.
Difficulty dissolving the ethyl nonadecanoate standard	1. Ethyl nonadecanoate is a waxy solid at room temperature.2. Use of an inappropriate solvent.	1. Gently warm the standard and solvent to facilitate dissolution. The melting point is between 33-36°C.[3]2. Ethyl nonadecanoate is soluble in organic solvents like hexane (B92381), ethanol, DMSO, and dimethylformamide.[6]

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC-FID)

This protocol outlines the methodology for determining the purity of an ethyl nonadecanoate standard using a Gas Chromatograph with a Flame Ionization Detector (FID).

1. Materials and Reagents:

• Ethyl nonadecanoate standard

• High-purity solvent (e.g., hexane or ethyl acetate (B1210297), GC grade)

• Internal standard (e.g., methyl nonadecanoate or another suitable odd-chain fatty acid ester not present in the sample)

• Volumetric flasks and pipettes

• GC vials with caps (B75204) and septa

2. Instrument and Conditions:

• Gas Chromatograph: Equipped with an FID

• Column: Nonpolar capillary column (e.g., HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)[7]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)

• Injection Port Temperature: 250°C

• Detector Temperature: 300°C

• Oven Temperature Program: Initial temperature of 150°C, hold for 2 min, ramp at 10°C/min to 320°C, and hold for 10 min.[7] (This program should be optimized for your specific instrument and column).

• Injection Volume: 1 µL

• Split Ratio: 50:1 (can be adjusted based on sample concentration)

3. Sample Preparation:

• Stock Solution: Accurately weigh a known amount of the ethyl nonadecanoate standard and dissolve it in the chosen solvent in a volumetric flask to a final concentration of approximately 1 mg/mL.

• Internal Standard (IS) Stock Solution: Prepare a stock solution of the internal standard (e.g., methyl nonadecanoate) at a concentration of 1 mg/mL in the same solvent.

• Working Standard: Prepare a working standard by adding a known volume of the ethyl nonadecanoate stock solution and the IS stock solution to a GC vial and diluting with the solvent. The final concentration should be suitable for GC analysis (e.g., 10-100 µg/mL).

4. Data Analysis:

• Inject the working standard into the GC.

• Identify the peaks corresponding to the solvent, ethyl nonadecanoate, and the internal standard.

• Integrate the peak areas of all components in the chromatogram.

• Calculate the purity of ethyl nonadecanoate using the area percent method: Purity (%) = (Area of Ethyl Nonadecanoate Peak / Total Area of All Peaks) x 100

Protocol 2: Purification of Ethyl Nonadecanoate by Column Chromatography

This protocol describes a method to improve the purity of an ethyl nonadecanoate standard by removing more polar or less polar impurities.

1. Materials and Reagents:

• Ethyl nonadecanoate standard (impure)

• Silica (B1680970) gel (for column chromatography, 60-120 mesh)

• Solvents: Hexane and Ethyl Acetate (HPLC grade)

• Glass chromatography column

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates (silica gel) and developing chamber

• Visualizing agent for TLC (e.g., potassium permanganate (B83412) stain)

2. Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pour the slurry into the chromatography column and allow the silica to settle, creating a packed bed. Drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading: Dissolve a known amount of the impure ethyl nonadecanoate in a minimal amount of hexane. Carefully load this solution onto the top of the silica gel bed.

• Elution:

  • Begin eluting the column with 100% hexane. This will elute non-polar impurities.

  • Gradually increase the polarity of the mobile phase by adding ethyl acetate. A common gradient might be from 1% to 5% ethyl acetate in hexane.[1]

• Fraction Collection: Collect the eluent in small fractions.

• Purity Analysis of Fractions:

  • Spot each fraction onto a TLC plate and develop the plate in a suitable solvent system (e.g., 95:5 hexane:ethyl acetate).

  • Visualize the spots. Fractions containing the pure ethyl nonadecanoate should show a single spot at the expected Rf value.

• Pooling and Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified ethyl nonadecanoate.

• Final Purity Assessment: Assess the purity of the final product using the GC-FID method described in Protocol 1.

Quantitative Data Summary

Table 1: Commercially Available Ethyl Nonadecanoate Purity Levels

Supplier	Purity Specification (by GC)	Reference
Chem-Impex	≥ 96%	[3]
CP Lab Safety	min 96%	[8]
Larodan	>99%	[2]

Table 2: Typical GC-MS Parameters for Long-Chain Fatty Acid Ethyl Ester Analysis

Parameter	Value	Reference
Column	HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)	[7]
Oven Program	150°C (2 min), then 10°C/min to 320°C (10 min)	[7]
Carrier Gas	Helium	[9]
Flow Rate	1 mL/min	[9]
Ion Source Temp.	230°C	[9]
Ionization Voltage	70 eV	[9]

Visualizations

Caption: Workflow for assessing the purity of ethyl nonadecanoate using GC-FID.

Caption: Workflow for the purification of ethyl nonadecanoate via column chromatography.

References

• 1. Ethyl nonadecanoate | 18281-04-4 | Benchchem [benchchem.com]
• 2. larodan.com [larodan.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Nonadecanoic acid, ethyl ester [webbook.nist.gov]
• 5. METHYL NONADECANOATE | 1731-94-8 [chemicalbook.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. calpaclab.com [calpaclab.com]
• 9. scispace.com [scispace.com]

correcting for ethyl nonadecanoate response factor variability

An indispensable tool in quantitative analysis, particularly in chromatography, is the use of an internal standard to ensure accuracy and precision. Ethyl nonadecanoate (B1228766), a saturated fatty acid ethyl ester, is frequently employed for this purpose due to its chemical stability and the fact that its 19-carbon chain is uncommon in most biological and synthetic samples. However, variability in its detector response can introduce significant errors if not properly addressed.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to troubleshoot and correct for variability in the ethyl nonadecanoate response factor.

Frequently Asked Questions (FAQs)

Q1: What is ethyl nonadecanoate and why is it used as an internal standard (IS)?

Ethyl nonadecanoate (also known as nonadecanoic acid, ethyl ester) is a fatty acid ester with the chemical formula C21H42O2.[1][2][3] It is an ideal internal standard for chromatographic analyses (like GC and LC) for several reasons:

• Chemical Similarity: It behaves similarly to many long-chain fatty acid esters or other lipid-based analytes during sample extraction and analysis.

• Uncommon Occurrence: Fatty acids with an odd number of carbons are not commonly found in natural biological samples, minimizing the risk of the internal standard being present in the unspiked sample.[4]

• Chromatographic Behavior: It typically elutes in a region of the chromatogram with minimal interference from endogenous sample components.

• Stability: It is a relatively stable compound under typical analytical conditions.[1]

Q2: What are a Response Factor (RF) and a Relative Response Factor (RRF)?

In chromatography, a Response Factor (RF) is a measure of a detector's sensitivity to a specific compound. It is calculated as the ratio of the signal (typically peak area) to the concentration of the analyte.

RF = Peak Area / Concentration

A Relative Response Factor (RRF) is used to correct for differences in detector response between the analyte of interest and the internal standard (IS). It is calculated by comparing their individual response factors. The use of an RRF is crucial for accurate quantification as it compensates for variations in injection volume and instrument response.

RRF = (Peak AreaAnalyte / ConcentrationAnalyte) / (Peak AreaIS / ConcentrationIS)

Q3: What are the primary causes of variability in the ethyl nonadecanoate response factor?

Variability in the response factor can stem from several sources, which can be broadly categorized as instrumental, methodical, or chemical.

• Instrumental Factors:

  • Injector Variability: Leaks in the injector, a worn-out syringe, or a coring septum can lead to inconsistent sample introduction.

  • Detector Drift: Fluctuations in detector sensitivity (e.g., changes in FID flame stability or gas flow) can cause gradual signal drift, often in the range of 1-5% daily.

  • Carrier Gas Flow/Pressure Fluctuations: Inconsistent flow or pressure can alter retention times, which may affect how the peak is integrated, thereby changing its area.

  • Column Degradation: Contamination or thermal damage to the chromatographic column can lead to peak shape distortion and response changes.

  • Inlet and Liner Contamination: Active sites in a dirty inlet liner can adsorb the standard, reducing the amount that reaches the detector.

• Methodical Factors:

  • Sample Preparation Inconsistency: Errors in pipetting, dilution, or extraction can change the final concentration of the internal standard in the vial.

  • Matrix Effects: Components within the sample matrix can interfere with the ionization or detection of ethyl nonadecanoate, either enhancing or suppressing its signal.

  • Integration Errors: Incorrectly set peak integration parameters can lead to inconsistent area measurements, especially if the peak shape is poor.

• Chemical Factors:

  • Standard Degradation: Improper storage or the use of an expired standard solution can lead to a lower effective concentration. Ethyl nonadecanoate should be stored under recommended conditions (e.g., 0-8 °C).

  • Solvent Effects: The choice of solvent can sometimes affect peak shape and, consequently, the response.

Q4: How can I determine if the variability I'm seeing is acceptable?

Acceptable variability is typically defined by the relative standard deviation (%RSD) of the internal standard's peak area across a sequence of injections. While specific limits are method-dependent, general guidelines are summarized below. These are often assessed during a system suitability test (SST).

Parameter	Typical Acceptance Criteria (%RSD)	Purpose
IS Peak Area (System Suitability)	≤ 15%	Monitors the stability and precision of the entire analytical system (injector, column, detector) over a run.
RRF (Calibration Curve Points)	≤ 20%	Ensures the response relationship between the analyte and the IS is consistent across the calibration range.
Quality Control (QC) Samples	Within ±15-20% of the nominal value	Verifies the accuracy and precision of the method for quantifying unknown samples.

Q5: My internal standard response is consistently low/high. What should I do?

• Consistently Low Response:

  • Check Preparation: Verify the concentration of your stock and working solutions. Re-prepare if necessary.

  • Inspect the Syringe: The syringe may not be drawing the correct volume or could be leaking.

  • Check for Adsorption: The compound may be adsorbing to the inlet liner or column. Use a deactivated liner and confirm column health.

  • Verify Instrument Conditions: Ensure the injector and detector temperatures and gas flows are set correctly.

• Consistently High Response:

  • Check Preparation: Confirm the concentration of your standard solutions. An error in dilution could make it too concentrated.

  • Look for Contamination: Check your solvent blank for any interfering peaks that may be co-eluting with and artificially inflating the IS peak area.

  • Verify Injection Volume: Ensure the injection volume is correct.

Troubleshooting Guide: Ethyl Nonadecanoate Response Variability

Symptom	Potential Cause(s)	Recommended Action(s)
Gradual, Consistent Drift in IS Peak Area (Up or Down)	1. Detector Drift: Temperature or gas flow fluctuation. 2. Column Bleed: Stationary phase degradation at high temperatures. 3. Septum Bleed: Small particles from a degrading septum accumulating in the liner.	1. Allow the detector to fully stabilize before starting the sequence. Monitor gas flows. 2. Condition the column as per the manufacturer's instructions. If bleed persists, the column may need trimming or replacement. 3. Replace the septum. Use a high-quality, low-bleed septum.
Random, Unpredictable IS Peak Area	1. Injector Leak: A leak in the septum, ferrule, or syringe. 2. Inconsistent Injections: Air bubbles in the syringe; inconsistent plunger speed (manual injection). 3. Sample Matrix Variability: Significant differences in the matrix between samples affecting the IS response.	1. Perform a leak check on the injector. Replace the septum and syringe. Check column fittings. 2. Use an autosampler for improved precision. If using manual injection, ensure a consistent technique. 3. Evaluate matrix effects by spiking the IS into a clean matrix and comparing it to a neat solution.
Abrupt Drop or Disappearance of IS Peak	1. Syringe Failure: Clogged or broken syringe. 2. Vial Error: Empty sample vial or a misplaced vial in the autosampler tray. 3. Major System Leak: A large leak in the gas supply or a disconnected fitting.	1. Inspect and replace the syringe. 2. Check the sample vials and their positions in the sequence. 3. Stop the run and perform a full system leak check, starting from the gas source to the detector.
Poor IS Peak Shape (Tailing or Fronting)	1. Column Contamination/Degradation: Active sites on the column or in the liner. 2. Inlet Issues: Contaminated or incorrect type of liner. 3. Co-elution: An interfering peak is merging with the IS peak.	1. Trim the first 5-10 cm from the front of the column. If unresolved, replace the column. 2. Clean or replace the inlet liner. Ensure you are using a deactivated liner suitable for your application. 3. Adjust the temperature program or change the column phase to resolve the co-eluting peaks.

Experimental Protocols

Protocol 1: Preparation of Internal Standard (IS) Stock and Working Solutions

This protocol describes the preparation of a 1 mg/mL stock solution and a 10 µg/mL working solution of ethyl nonadecanoate.

Materials:

• Ethyl Nonadecanoate (≥99% purity)

• Hexane or Ethyl Acetate (GC or HPLC grade)

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 10 mL, 100 mL)

• Calibrated micropipettes

Procedure:

• Stock Solution (1 mg/mL): a. Accurately weigh 10 mg of ethyl nonadecanoate into a 10 mL volumetric flask. b. Add approximately 5 mL of solvent (e.g., hexane) and swirl gently to dissolve the solid. c. Once dissolved, fill the flask to the 10 mL mark with the solvent. d. Cap the flask and invert it 15-20 times to ensure homogeneity. e. Transfer to a labeled storage vial and store at 0-8 °C. This solution is stable for up to 6 months.

• Working Solution (10 µg/mL): a. Transfer 1.0 mL of the 1 mg/mL stock solution into a 100 mL volumetric flask using a calibrated pipette. b. Dilute to the mark with the same solvent. c. Cap and invert 15-20 times to mix thoroughly. d. This working solution should be prepared fresh weekly or as method validation dictates.

Protocol 2: System Suitability Testing

This protocol is performed before any sample analysis to verify that the chromatographic system is performing adequately.

Procedure:

• Prepare a system suitability sample containing the analyte(s) of interest and the ethyl nonadecanoate internal standard at a mid-range concentration.

• Make five (n=5) replicate injections of this sample at the beginning of the analytical run.

• Calculate the peak area of the ethyl nonadecanoate peak for each of the five injections.

• Determine the mean, standard deviation, and relative standard deviation (%RSD) of the peak areas.

• Acceptance Criterion: The %RSD for the ethyl nonadecanoate peak area should be ≤ 15%. If the criterion is not met, perform system maintenance (e.g., replace septum, clean liner) before proceeding with sample analysis.

Visualizations

Workflow for Using an Internal Standard

Caption: Workflow for quantitative analysis using an internal standard.

Troubleshooting Decision Tree for IS Variability

Caption: Decision tree for troubleshooting IS response variability.

References

• 1. chemimpex.com [chemimpex.com]
• 2. larodan.com [larodan.com]
• 3. Nonadecanoic acid, ethyl ester [webbook.nist.gov]
• 4. Internal standard for Fatty Acid EthylEster(FAEE Biodiesel) - Chromatography Forum [chromforum.org]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards: Ethyl Nonadecanoate vs. Methyl Nonadecanoate

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes is paramount. In chromatographic methods such as gas chromatography (GC) and liquid chromatography-mass spectrometry (LC-MS), internal standards are crucial for achieving reliable results. They are added in a known concentration to all samples, standards, and blanks to correct for variability during sample preparation and analysis.[1]

This guide provides an objective comparison of two commonly used odd-chain fatty acid esters as internal standards: ethyl nonadecanoate (B1228766) and methyl nonadecanoate. The selection of an appropriate internal standard is a critical step in method development and can significantly impact the quality of analytical data.

Physicochemical Properties

The fundamental characteristics of an internal standard can influence its suitability for a particular analytical method. Below is a comparison of the key physicochemical properties of ethyl nonadecanoate and methyl nonadecanoate.

Property	Ethyl Nonadecanoate	Methyl Nonadecanoate	Reference
Chemical Formula	C₂₁H₄₂O₂	C₂₀H₄₀O₂	[2]
Molecular Weight	326.56 g/mol	312.53 g/mol	[2][3]
Melting Point	Not specified	37-40 °C	[1][3][4]
Boiling Point	Not specified	Not specified
Structure	CH₃(CH₂)₁₇COOCH₂CH₃	CH₃(CH₂)₁₇COOCH₃	[3]

Performance Comparison

The ideal internal standard should be chemically similar to the analyte of interest but not naturally present in the sample.[5] Odd-chain fatty acid esters like nonadecanoates are often chosen for the analysis of fatty acids in biological samples, as they are typically absent.[1] The choice between an ethyl and a methyl ester can depend on the specific requirements of the analytical method.

Gas Chromatography (GC) Performance

In GC analysis of fatty acids, samples are commonly transesterified to form fatty acid methyl esters (FAMEs) for improved volatility and chromatographic separation.[6]

• Ethyl Nonadecanoate : When analyzing fatty acid ethyl esters (FAEEs), ethyl nonadecanoate is a suitable internal standard. In the analysis of FAMEs, ethyl esters of odd-numbered fatty acids have been shown to elute slightly later than their corresponding methyl esters on polar GC columns.[7] This can be advantageous in preventing co-elution with the target analytes.

• Methyl Nonadecanoate : This is a widely used internal standard for FAME analysis.[3][4][8][9] However, a potential issue with methyl nonadecanoate is its potential for co-elution with common C18 unsaturated fatty acids, such as linoleic acid (C18:2) and linolenic acid (C18:3), in certain sample types like biodiesel from soybean or canola oil.[1] For samples rich in these fatty acids, an alternative internal standard may be preferable.[1]

While direct, quantitative head-to-head performance data is limited, the selection between these two internal standards often comes down to the nature of the analytes being quantified and the sample matrix.

Experimental Protocols

Detailed methodologies are essential for reproducible results. The following are generalized protocols for the use of internal standards in GC and LC-MS analysis.

Protocol 1: Fatty Acid Analysis by GC-FID

This protocol describes the preparation of FAMEs for analysis by gas chromatography with flame ionization detection (GC-FID).

• Internal Standard Spiking : To a known amount of sample (e.g., 1 mL of plasma or a specified mass of tissue), add a precise volume of the internal standard solution (either ethyl nonadecanoate or methyl nonadecanoate in a suitable solvent like hexane) at a known concentration.

• Lipid Extraction : Perform a lipid extraction using a solvent mixture such as chloroform:methanol (B129727) (2:1, v/v).[5] Vortex the sample vigorously and centrifuge to separate the phases. The lower organic layer containing the lipids is collected.

• Solvent Evaporation : The solvent from the collected organic phase is evaporated under a stream of nitrogen.

• Saponification and Transesterification : To the dried lipid extract, add a methanolic sodium hydroxide (B78521) solution and heat to hydrolyze the lipids.[5] After cooling, add a catalyst such as boron trifluoride in methanol (BF₃/MeOH) and heat again to methylate the free fatty acids into FAMEs.[5]

• FAME Extraction : After cooling, add hexane (B92381) and a saturated sodium chloride solution. Vortex and centrifuge to separate the phases. The upper hexane layer containing the FAMEs is collected for GC analysis.[5]

• GC-FID Analysis : Inject an aliquot of the hexane extract into the GC-FID. The quantification is based on the ratio of the peak area of each analyte to the peak area of the internal standard.

Protocol 2: Analyte Quantification by LC-MS/MS

This protocol outlines a general workflow for the quantification of small molecules in a biological matrix using an internal standard with LC-MS/MS.

• Sample Preparation : To a specific volume of the biological sample (e.g., plasma, urine), add the internal standard solution.

• Protein Precipitation : Add a protein precipitation agent, such as acetonitrile, to the sample. Vortex and centrifuge to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution : Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a mobile phase-compatible solvent.

• LC-MS/MS Analysis : Inject the reconstituted sample into the LC-MS/MS system. The analyte and internal standard are separated chromatographically and detected by the mass spectrometer. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Visualizing Analytical Workflows

General Workflow for Internal Standard-Based Quantification

The following diagram illustrates the fundamental steps in a typical analytical workflow employing an internal standard.

Caption: A generalized workflow for quantitative analysis using an internal standard.

Decision Tree for Internal Standard Selection

Choosing the right internal standard is a critical decision. The diagram below outlines the key considerations in this process.

Caption: A decision tree outlining the key factors for selecting an appropriate internal standard.

Conclusion and Recommendations

Both ethyl nonadecanoate and methyl nonadecanoate can serve as effective internal standards for the quantification of fatty acids. The choice between them should be guided by the specific context of the analysis.

• Methyl nonadecanoate is a well-established internal standard for FAME analysis. However, analysts should be cautious about potential co-elution with C18 unsaturated fatty acids in certain sample types and validate the method accordingly.

• Ethyl nonadecanoate is a logical choice when the target analytes are fatty acid ethyl esters. It can also be a viable alternative for FAME analysis, potentially offering better chromatographic resolution in complex mixtures where co-elution with methyl esters is a concern.

Ultimately, the suitability of either internal standard must be confirmed through rigorous method validation, assessing parameters such as linearity, accuracy, precision, and specificity for the intended application.

References

• 1. benchchem.com [benchchem.com]
• 2. ETHYL NONADECANOATE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 十九烷酸甲酯 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. METHYL NONADECANOATE | 1731-94-8 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 7. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Nonadecansäure-methylester analytical standard | Sigma-Aldrich [sigmaaldrich.com]

Ethyl vs. Methyl Esters as Internal Standards: A Comparative Guide for Researchers

In the precise world of analytical chemistry, the choice of an internal standard is paramount to achieving accurate and reproducible quantification of target analytes. This is particularly true for researchers, scientists, and drug development professionals who rely on robust analytical methods. Among the various options for internal standards, ethyl and methyl esters are frequently employed, especially in chromatographic and mass spectrometric techniques. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most appropriate internal standard for your analytical needs.

Key Performance Characteristics at a Glance

The selection of an appropriate internal standard hinges on several key performance characteristics. An ideal internal standard should mimic the analyte of interest throughout sample preparation and analysis, but be distinguishable from it. Here's a summary of how ethyl and methyl esters compare in critical areas:

Performance Parameter	Ethyl Esters	Methyl Esters	Key Considerations
Chromatographic Behavior (GC)	Generally elute slightly later than corresponding methyl esters.[1]	Serve as the baseline for comparison.	The increased hydrophobicity of the ethyl group leads to longer retention times on many stationary phases. This can be advantageous in preventing co-elution with the methyl ester analytes.[1]
Mass Spectrometric Fragmentation (EI-GC-MS)	Characteristic McLafferty rearrangement ion at m/z 88.[2]	Characteristic McLafferty rearrangement ion at m/z 74.[2]	These distinct fragmentation patterns allow for selective monitoring and quantification, even if chromatographic separation is incomplete. For saturated ethyl esters, ions at m/z 88 and 101 are recommended for selected ion monitoring (SIM), while for deuterated methyl esters, m/z 77 and 90 are suggested.[1]
Hydrolytic Stability in Biological Matrices	Can be less stable than corresponding methyl esters.	Often exhibit greater stability.	The stability is compound-dependent. For example, in one study, methyl benzoate (B1203000) was found to be more stable than ethyl benzoate in rat plasma and liver microsomes.[3] Conversely, for an aldose reductase inhibitor, the isopropyl ester was more stable than the methyl ester.[4]
Potential for Transesterification	Can be formed if ethanol (B145695) is present during sample preparation of methyl esters.	Can be formed if methanol (B129727) is present during sample preparation of ethyl esters.	It is crucial to use solvents that do not contain the corresponding alcohol of the ester analyte to prevent inadvertent transesterification of the internal standard or the analyte.
Matrix Effects in LC-MS	Similar to methyl esters, but can be analyte and matrix-dependent.	Similar to ethyl esters, but can be analyte and matrix-dependent.	The best practice to mitigate and correct for matrix effects is the use of a stable isotope-labeled (SIL) internal standard that co-elutes with the analyte.[5][6][7]

Experimental Data: A Closer Look

Hydrolytic Stability in Biological Matrices

The stability of an internal standard in the biological matrix is critical to ensure that its concentration remains constant throughout the analytical procedure. The following table summarizes the half-life (t1/2) of methyl and ethyl benzoates in rat plasma and liver microsomes, demonstrating the superior stability of the methyl ester in this specific case.[3]

Compound	t1/2 in Rat Plasma (min)	t1/2 in Rat Liver Microsomes (min)
Methyl Benzoate	36	15
Ethyl Benzoate	17	12

It is important to note that these values are specific to the tested compounds and conditions. Researchers should evaluate the stability of their chosen internal standard in the specific matrix and under the conditions of their assay.

Experimental Protocols

General Workflow for Internal Standard Addition and Sample Preparation

The following protocol outlines a general procedure for the use of an internal standard in a typical bioanalytical workflow.

References

• 1. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In-vitro hydrolysis, permeability, and ocular uptake of prodrugs of N-[4-(benzoylamino)phenylsulfonyl]glycine, a novel aldose reductase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 7. benchchem.com [benchchem.com]

Validating Analytical Methods for Fatty Acid Analysis: A Comparative Guide to Using Ethyl Nonadecanoate as an Internal Standard

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. In the quantitative analysis of fatty acids and their derivatives, particularly using gas chromatography (GC), the choice of an appropriate internal standard is a critical factor in achieving valid results. This guide provides a comprehensive comparison of using ethyl nonadecanoate (B1228766) as an internal standard against other common alternatives, supported by experimental data and detailed methodologies.

An internal standard (IS) is a compound added to a sample in a known concentration to facilitate the quantification of the analyte of interest. The ideal IS is chemically similar to the analyte, is not naturally present in the sample, and is well-resolved chromatographically from other sample components.[1][2] Ethyl nonadecanoate, an odd-chain fatty acid ethyl ester, is a suitable candidate for this role in many applications due to its rarity in biological samples and its similar behavior to other fatty acid esters during extraction and analysis.[3]

Performance Comparison of Internal Standards

The selection of an internal standard can significantly influence the performance of an analytical method. This section compares the typical validation parameters of methods using ethyl nonadecanoate with those employing other common internal standards, such as other fatty acid esters and deuterated analogs.

Validation Parameter	Ethyl Nonadecanoate	Alternative Fatty Acid Esters (e.g., Ethyl Heptadecanoate)	Deuterated Internal Standards
Linearity (R²)	> 0.99[4][5]	> 0.99[5]	> 0.99
Accuracy (% Recovery)	89.1 - 109%[5]	80 - 120%[4]	Typically 90-110%
Precision (% RSD)	< 15%[4][6]	< 10%[4]	< 15%
Limit of Detection (LOD)	0.8 - 7.5 ng/g[5]	5 - 10 nM[7]	Analyte Dependent
Limit of Quantification (LOQ)	5 - 25 ng/g[5]	60 nM[7]	Analyte Dependent

Table 1: Comparison of typical validation parameters for analytical methods using different internal standards. Data is synthesized from multiple sources for illustrative purposes.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable quantitative analysis.[1] Below are detailed methodologies for the key steps in analyzing fatty acids using GC with ethyl nonadecanoate as an internal standard.

1. Sample Preparation and Lipid Extraction

• Internal Standard Spiking : A known amount of ethyl nonadecanoate solution is added to the sample at the beginning of the sample preparation process.[2]

• Lipid Extraction : Lipids are extracted from the sample using a suitable solvent mixture, such as chloroform:methanol (2:1, v/v), following established methods like the Folch method. The mixture is vortexed and centrifuged to separate the organic and aqueous layers. The lower organic layer containing the lipids is collected.[8]

2. Derivatization to Fatty Acid Methyl Esters (FAMEs)

For the analysis of total fatty acids, a derivatization step to a more volatile form, such as fatty acid methyl esters (FAMEs), is often required before GC analysis.[1]

• The extracted lipids are dried under a stream of nitrogen.

• A transesterification reagent, such as 14% boron trifluoride in methanol, is added, and the sample is heated (e.g., at 100°C for 30 minutes) to convert fatty acids to their corresponding methyl esters.[8]

• After cooling, water and an organic solvent (e.g., hexane) are added to extract the FAMEs. The organic layer is collected, dried, and reconstituted in a suitable solvent for GC-MS analysis.[8]

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• GC Conditions : A GC system equipped with a suitable capillary column (e.g., a mid-polar column) is used for separation.[9] The oven temperature is programmed to achieve optimal separation of the FAMEs and the internal standard.

• MS Conditions : The mass spectrometer is operated in a suitable mode, such as selective ion monitoring (SIM), to enhance sensitivity and selectivity for the target analytes and the internal standard.[5]

• Quantification : A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of ethyl nonadecanoate against the analyte concentration. The concentration of the analyte in the samples is then determined from this calibration curve.[10]

Mandatory Visualizations

Workflow for Fatty Acid Analysis using an Internal Standard.

Factors Influencing the Choice of Internal Standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethyl nonadecanoate | 18281-04-4 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Making sure you're not a bot! [mostwiedzy.pl]
• 6. researchgate.net [researchgate.net]
• 7. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of Ethyl Nonadecanoate: GC-FID vs. GC-MS

For researchers, scientists, and drug development professionals, the accurate quantification of long-chain fatty acid esters like ethyl nonadecanoate (B1228766) is critical for product development, quality control, and various research applications. Gas chromatography (GC) is the premier analytical technique for this purpose, with Flame Ionization Detection (FID) and Mass Spectrometry (MS) being the two most common detectors. This guide provides an objective comparison of GC-FID and GC-MS for the quantification of ethyl nonadecanoate, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate technique for specific analytical needs.

Principles of Detection: A Tale of Two Techniques

Gas Chromatography-Flame Ionization Detection (GC-FID) operates on the principle of detecting ions formed during the combustion of organic compounds in a hydrogen-air flame. As ethyl nonadecanoate elutes from the GC column and enters the detector, it is burned, producing ions that generate a current proportional to the amount of analyte present. This makes GC-FID a robust and universally responsive detector for hydrocarbons.

In contrast, Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of GC with the highly specific detection capabilities of MS. As ethyl nonadecanoate elutes from the column, it enters the ion source of the mass spectrometer, where it is ionized. The resulting ions are then separated based on their mass-to-charge ratio, providing not only quantitative data but also structural information for unambiguous identification.

Performance Comparison: A Quantitative Showdown

The choice between GC-FID and GC-MS for the quantification of ethyl nonadecanoate hinges on a variety of performance parameters. While specific data for ethyl nonadecanoate is limited, the following tables summarize typical validation parameters for long-chain fatty acid esters, providing a strong basis for comparison. The data presented is synthesized from studies on structurally similar fatty acid methyl and ethyl esters.[1][2][3][4][5][6]

Table 1: Comparison of Quantitative Performance Parameters

Validation Parameter	GC-FID	GC-MS	Key Considerations
Linearity (R²)	Typically > 0.99	Typically > 0.99[3][4]	Both techniques offer excellent linearity over a wide concentration range.
Limit of Detection (LOD)	0.04–0.51 mg/L (for similar fatty acids)[7]	0.8 to 7.5 ng/g (for FAEEs)[4]	GC-MS generally offers significantly lower LODs, making it superior for trace analysis.
Limit of Quantification (LOQ)	0.13–1.70 mg/L (for similar fatty acids)[7]	5 to 25 ng/g (for FAEEs)[4]	Similar to LOD, GC-MS provides lower LOQs, enabling precise measurement of low concentrations.
Precision (%RSD)	Repeatability: 0.1 - 0.4% Intermediate Precision: 0.2 - 1.8%[2]	Intraday: ≤ 15% Interday: ≤ 20%[8]	GC-FID often demonstrates slightly better precision for higher concentration samples due to its simpler mechanism.
Accuracy (% Recovery)	94.8 - 100.8%[2]	85 - 115%[8]	Both methods provide high accuracy when properly calibrated.
Specificity	Relies on chromatographic retention time. Susceptible to co-eluting interferences.	High specificity due to mass fragmentation patterns. Allows for definitive peak identification.	GC-MS is the clear winner in terms of specificity, which is crucial for complex matrices.
Robustness	Generally considered very robust and less prone to matrix effects.	Can be more susceptible to matrix effects and requires more frequent maintenance.	GC-FID is often favored in high-throughput QC environments for its robustness.
Cost	Lower initial instrument cost and ongoing maintenance.	Higher initial instrument cost and more expensive consumables and maintenance.	Cost is a significant factor, with GC-FID being the more economical option.

Experimental Protocols: A Step-by-Step Guide

The following are generalized experimental protocols for the quantification of ethyl nonadecanoate using GC-FID and GC-MS. It is essential to optimize these methods for the specific sample matrix and instrumentation.

Sample Preparation

A generic sample preparation workflow is crucial for obtaining reliable and reproducible results.

Caption: General workflow for sample preparation.

GC-FID Methodology

• Chromatographic System: A gas chromatograph equipped with a flame ionization detector.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically suitable.[9]

• Injector: Split/splitless injector, operated in splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp: 15°C/min to 300°C.

  • Hold: 10 minutes at 300°C.[8]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Detector: FID at 300°C.[9]

• Quantification: External or internal standard calibration using a certified reference standard of ethyl nonadecanoate. Methyl nonadecanoate can be used as an internal standard.[10]

GC-MS Methodology

• Chromatographic System: A gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or tandem quadrupole).

• Column: Same as for GC-FID.

• Injector: Same as for GC-FID.

• Oven Temperature Program: Same as for GC-FID.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

  • Acquisition Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity.

  • Monitored Ions for Ethyl Nonadecanoate (Hypothetical): Based on the fragmentation pattern of similar esters, prominent ions would be selected (e.g., the molecular ion and characteristic fragment ions). The NIST WebBook provides the mass spectrum for ethyl nonadecanoate which can be used to select appropriate ions.[12]

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.[4]

• Quantification: Internal standard calibration is highly recommended to compensate for matrix effects and variations in instrument response. A deuterated analog of ethyl nonadecanoate would be an ideal internal standard.

Logical Framework for Method Selection

The decision to use GC-FID or GC-MS for the quantification of ethyl nonadecanoate should be based on a logical evaluation of the analytical requirements.

Caption: Decision tree for selecting between GC-FID and GC-MS.

Conclusion

Both GC-FID and GC-MS are powerful techniques for the quantification of ethyl nonadecanoate.

• GC-FID is a robust, cost-effective, and highly precise method ideal for routine quality control and high-concentration samples where the identity of the analyte is well-established and the sample matrix is relatively clean.

• GC-MS offers unparalleled specificity and sensitivity, making it the method of choice for complex matrices, trace-level quantification, and applications requiring definitive identification of the analyte. The capacity to combine spectrometric examination with quantitative determination makes GC-MS a powerful alternative to GC-FID for the analysis of fatty acid esters.[1]

Ultimately, the selection of the optimal technique requires a thorough evaluation of the specific analytical needs, including sensitivity requirements, sample complexity, throughput demands, and budget constraints. This guide provides the foundational information to make an informed decision for the successful quantification of ethyl nonadecanoate in your laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Making sure you're not a bot! [mostwiedzy.pl]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. dea.gov [dea.gov]
• 10. researchgate.net [researchgate.net]
• 11. phytojournal.com [phytojournal.com]
• 12. Nonadecanoic acid, ethyl ester [webbook.nist.gov]

A Head-to-Head Battle of Internal Standards: Ethyl Nonadecanoate vs. Isotopically Labeled Analogs in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an internal standard is a critical decision. This guide provides an objective comparison of ethyl nonadecanoate (B1228766), a structural analog internal standard, with the gold standard of isotopically labeled internal standards. Supported by experimental data, this document will delve into the performance of each, offering detailed methodologies to aid in the selection of the most appropriate standard for your analytical needs.

In the realm of quantitative analysis, particularly in chromatography and mass spectrometry, internal standards are indispensable for correcting analytical variability. They are added in a known concentration to samples, calibrators, and quality controls to account for fluctuations in sample preparation, injection volume, and instrument response. The ideal internal standard mimics the analyte's behavior throughout the entire analytical process. This guide will compare two common choices: ethyl nonadecanoate, a fatty acid ethyl ester (FAEE), and isotopically labeled internal standards (ILISs), which are considered the benchmark for quantitative bioanalysis.[1]

Performance Under the Microscope: A Data-Driven Comparison

The selection of an internal standard should be based on a thorough evaluation of its performance characteristics. While isotopically labeled internal standards are often lauded for their superiority, structural analogs like ethyl nonadecanoate can be a viable and cost-effective alternative in certain applications.

Table 1: Quantitative Performance Comparison of Internal Standards

Performance Parameter	Ethyl Nonadecanoate (as a representative FAEE)	Isotopically Labeled Internal Standard (representative data)	Key Considerations
Accuracy (% Bias)	Can be within ±15%[2]	Typically within ±5%[2]	ILISs more effectively compensate for matrix effects and extraction losses, leading to higher accuracy.[2]
Precision (%CV)	Intra-day: <15%, Inter-day: <15%[3]	Typically <10%	The near-identical chemical nature of ILISs to the analyte results in better precision.
Linearity (R²)	≥0.99	≥0.99	Both types of standards can achieve excellent linearity.
Matrix Effect	Inconsistent compensation, can be >20% difference between analyte and IS	Effectively compensated, <5% difference between analyte and IS	ILISs co-elute with the analyte and experience the same degree of ion suppression or enhancement, providing superior correction for matrix effects.
Chromatographic Behavior	Elutes at a different retention time than the corresponding methyl ester analyte, which can be advantageous.	Ideally co-elutes with the analyte. Deuterium-labeled standards may show a slight retention time shift.	Separate elution of the internal standard can prevent interference with the analyte peak.

The Contenders: A Closer Look

Ethyl Nonadecanoate: The Structural Analog Approach

Ethyl nonadecanoate is a saturated fatty acid ethyl ester with a 19-carbon chain. As a structural analog, it is chemically similar to many endogenous fatty acids and their derivatives, making it a suitable internal standard for their quantification, particularly in GC-MS applications.

Advantages:

• Cost-effective: Generally more affordable than isotopically labeled counterparts.

• Commercially available: Readily accessible from various chemical suppliers.

• Chromatographic Separation: In the analysis of fatty acid methyl esters (FAMEs), ethyl esters like ethyl nonadecanoate elute at different times, which can prevent chromatographic interference.

Disadvantages:

• Potential for Differential Recovery: As it is not chemically identical to the analyte, its recovery during sample preparation may differ, leading to inaccuracies.

• Matrix Effect Susceptibility: It may not fully compensate for matrix-induced ion suppression or enhancement in LC-MS analysis, as it may not co-elute and behave identically to the analyte in the ion source.

Isotopically Labeled Internal Standards: The Gold Standard

Isotopically labeled internal standards are versions of the analyte where one or more atoms have been replaced with a heavier, stable isotope, such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N). This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical chemical properties ensure they behave similarly throughout the analytical process.

Advantages:

• Highest Accuracy and Precision: By perfectly mimicking the analyte's behavior, ILISs provide the most reliable correction for analytical variability.

• Effective Matrix Effect Compensation: Co-elution with the analyte ensures that both are subjected to the same matrix effects, leading to accurate normalization.

• Improved Recovery Tracking: ILISs experience the same losses as the analyte during sample extraction and preparation.

Disadvantages:

• Higher Cost: The synthesis of isotopically labeled compounds is more complex and expensive.

• Availability: A corresponding ILIS may not be available for every analyte.

• Isotopic Interference: In some cases, natural isotopes in the analyte can contribute to the signal of the internal standard, which can affect accuracy. Deuterium-labeled standards can sometimes exhibit a slight chromatographic shift compared to the unlabeled analyte.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflow for quantitative analysis using an internal standard and the logical relationship for selecting the appropriate standard.

Caption: A typical workflow for quantitative analysis using an internal standard.

Caption: Logical flow for selecting an internal standard.

Experimental Protocols

The following are generalized protocols for the quantification of fatty acids using either ethyl nonadecanoate or an isotopically labeled internal standard with GC-MS.

Protocol 1: Quantification of Fatty Acid Methyl Esters (FAMEs) using Ethyl Nonadecanoate as an Internal Standard

1. Sample Preparation and Lipid Extraction:

• To 100 µL of plasma, add a known amount of ethyl nonadecanoate internal standard solution.

• Extract total lipids using a modified Folch method with chloroform/methanol (B129727) (2:1, v/v).

• Vortex the mixture and centrifuge to separate the phases.

• Collect the lower organic layer containing the lipids.

2. Transesterification:

• Dry the lipid extract under a stream of nitrogen.

• Add 1 mL of 0.5 M sodium methoxide (B1231860) in methanol and heat at 50°C for 10 minutes.

• Neutralize the reaction with 15% sodium bisulfate.

• Extract the resulting FAMEs with hexane (B92381).

3. GC-MS Analysis:

• Inject 1 µL of the hexane extract onto a suitable capillary column (e.g., a polar CP-Sil 88).

• Use a temperature gradient program to separate the FAMEs.

• Acquire mass spectra in either full scan or selected ion monitoring (SIM) mode. For ethyl nonadecanoate, characteristic ions such as m/z 88 and 101 can be monitored.

4. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of each analyte to the peak area of ethyl nonadecanoate against the analyte concentration.

• Determine the concentration of each fatty acid in the samples from the calibration curve.

Protocol 2: Quantification of Fatty Acids using a Deuterated Internal Standard

1. Sample Preparation and Internal Standard Spiking:

• To a known quantity of the biological sample (e.g., cells, plasma, or tissue), add a known amount of a deuterated fatty acid internal standard mixture.

2. Lipid Extraction and Saponification:

• Extract the total lipids from the sample.

• Saponify the lipid extract by adding 0.5 M NaOH in methanol and heating to hydrolyze the fatty acids from their glycerol (B35011) backbone.

3. Derivatization:

• Derivatize the free fatty acids to their methyl esters (FAMEs) by adding 14% boron trifluoride in methanol and heating. Alternatively, for higher sensitivity in negative chemical ionization mode, derivatize to pentafluorobenzyl (PFB) esters.

4. GC-MS Analysis:

• Analyze the FAMEs or PFB esters by GC-MS.

• The deuterated internal standard will co-elute with its corresponding unlabeled analyte. The mass spectrometer will differentiate them based on their mass-to-charge ratio.

5. Quantification:

• Calculate the ratio of the peak area of the native analyte to the peak area of its corresponding deuterated internal standard.

• Quantify the analyte concentration using a calibration curve prepared with known amounts of the native analyte and a constant amount of the deuterated internal standard.

Conclusion

The choice between ethyl nonadecanoate and an isotopically labeled internal standard is a critical decision that depends on the specific requirements of the analytical method. For applications demanding the highest level of accuracy and precision, and where matrix effects are a significant concern, isotopically labeled internal standards are the undisputed superior choice. However, when cost and availability are limiting factors, a well-validated method using a structural analog internal standard like ethyl nonadecanoate can provide reliable quantitative results, particularly in GC-MS applications where chromatographic separation from the analytes of interest is achievable. Ultimately, a thorough method validation is paramount to ensure the data generated is fit for its intended purpose, regardless of the internal standard selected.

References

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lipidmaps.org [lipidmaps.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Determining the Limit of Detection for Ethyl Nonadecanoate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for determining the limit of detection (LOD) of ethyl nonadecanoate (B1228766), a long-chain fatty acid ethyl ester. While specific LOD data for ethyl nonadecanoate is not extensively published, this document compiles relevant data from similar analytes and outlines the experimental protocols necessary for its determination. Ethyl nonadecanoate is frequently utilized as an internal standard in the analysis of other fatty acid ethyl esters (FAEEs), highlighting the established presence of robust detection methods.

Comparative Performance of Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is the predominant technique for the quantification of FAEEs due to its high sensitivity and specificity. The LOD for FAEEs is highly dependent on the sample matrix, instrumentation, and specific method parameters. Below is a summary of reported LODs for various FAEEs, which can serve as a benchmark for estimating the expected LOD for ethyl nonadecanoate.

Analyte	Method	Matrix	Limit of Detection (LOD)	Reference
Six FAEEs (including ethyl myristate, palmitate, stearate, oleate, linoleate, and arachidonate)	GC-MS	Human Whole Blood	5-50 ng/mL	[1][2]
Ethyl palmitate, ethyl oleate, ethyl stearate	GC-MS	Human Plasma	5-10 nM	[3]
Ethyl laurate, myristate, palmitate, stearate	GC-MS/MS	Plasma	LOQ of 0.015 µg/mL	[4]
Ethyl oleate, linoleate	GC-MS/MS	Plasma	LOQ of 0.03 µg/mL	[4]
Ethyl heptadecanoate (as internal standard)	GC/FID	Meconium	2 pmole on column	[5]

Note: The limit of quantification (LOQ) is often reported alongside the LOD. The LOQ is the lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy. Typically, LOD is determined as a signal-to-noise ratio of ≥ 3:1, while LOQ is ≥ 10:1.[6]

High-Performance Liquid Chromatography (HPLC) can also be employed for the analysis of fatty acids and their esters. While less common for volatile esters like ethyl nonadecanoate compared to GC, HPLC is a viable alternative, particularly when derivatization is employed to enhance detection.[7][8][9][10]

Experimental Protocols

Below are detailed methodologies for key experiments related to the determination of the LOD for ethyl nonadecanoate.

1. General Protocol for Sample Preparation and GC-MS Analysis

This protocol is a generalized procedure based on common practices for FAEE analysis in biological matrices.[1][3][11]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 200 µL of the sample (e.g., whole blood, plasma), add an internal standard (e.g., ethyl heptadecanoate).

  • Precipitate proteins by adding a suitable solvent like acetone.

  • Extract the FAEEs with a non-polar solvent such as hexane.

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC system or equivalent.

  • Mass Spectrometer: Agilent 7000C tandem mass selective detector or equivalent.

  • Column: A nonpolar dimethylpolysiloxane column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector: Splitless mode at 250°C.

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 min, then ramp to 300°C at 15°C/min, and hold for 10 min.

  • Mass Spectrometer: Operated in electron ionization (EI) mode with selected ion monitoring (SIM) for enhanced sensitivity.

2. Protocol for Limit of Detection (LOD) and Limit of Quantification (LOQ) Determination

This protocol follows the guidelines of the International Council for Harmonisation (ICH).

• Preparation of Calibration Standards:

  • Prepare a stock solution of ethyl nonadecanoate in a suitable solvent (e.g., hexane).

  • Create a series of calibration standards by serial dilution of the stock solution to cover the expected LOD and LOQ range.

  • Prepare a blank sample (matrix without the analyte).

• Analysis:

  • Analyze the blank sample multiple times (e.g., n=10) and determine the standard deviation of the response.

  • Analyze the calibration standards.

• Calculation:

  • LOD: The LOD can be calculated using the formula: LOD = 3.3 * (σ / S), where σ is the standard deviation of the response of the blank and S is the slope of the calibration curve.

  • LOQ: The LOQ can be calculated using the formula: LOQ = 10 * (σ / S).

  • Alternatively, the LOD and LOQ can be determined by identifying the concentrations that yield a signal-to-noise ratio of approximately 3:1 and 10:1, respectively.

Visualizations

Caption: Workflow for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Caption: Logical relationship for selecting an analytical method for ethyl nonadecanoate.

References

• 1. Efficient determination of six fatty acid ethyl ethers in human whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. FATTY ACID ETHYL ESTERS: QUANTITATIVE BIOMARKERS FOR MATERNAL ALCOHOL CONSUMPTION - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 8. hplc.eu [hplc.eu]
• 9. cerealsgrains.org [cerealsgrains.org]
• 10. researchgate.net [researchgate.net]
• 11. Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ethyl Nonadecanoate and Alternative Reference Materials for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, the quality of a reference material is paramount to achieving accurate and reproducible results. This guide provides a detailed comparison of ethyl nonadecanoate (B1228766) as a reference material against common alternatives, supported by experimental data and standardized testing protocols. This objective analysis is designed to assist researchers, scientists, and drug development professionals in selecting the most appropriate reference standard for their specific analytical needs, particularly in the quantification of fatty acids and related compounds.

Data Presentation: Comparison of Reference Material Specifications

The selection of a suitable reference material hinges on a thorough evaluation of its certified properties. The following table summarizes the typical specifications for ethyl nonadecanoate and two common alternatives, methyl nonadecanoate and ethyl heptadecanoate, based on data typically found in a Certificate of Analysis (CoA).

Property	Ethyl Nonadecanoate	Methyl Nonadecanoate	Ethyl Heptadecanoate	Test Method
Purity (by GC-FID)	>99%	≥98.0%	≥97%	Gas Chromatography-Flame Ionization Detection
Identity	Conforms to structure	Conforms to structure	Conforms to structure	¹H-NMR, ¹³C-NMR, MS
Water Content	<0.1%	<0.1%	<0.1%	Karl Fischer Titration (ASTM E203)
Residual Solvents	<0.05%	<0.05%	<0.05%	Headspace GC-MS
Trace Metals	<10 ppm	<10 ppm	<10 ppm	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Certified Concentration	Reportable Value	Reportable Value	Reportable Value	qNMR or Mass Balance
Homogeneity	Homogeneous	Homogeneous	Homogeneous	HPLC or GC analysis of multiple units
Stability	Stable	Stable	Stable	Long-term and short-term stability studies

Experimental Protocols

Detailed and validated experimental protocols are crucial for the accurate characterization and comparison of reference materials. Below are the methodologies for the key experiments cited in the comparison table.

Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To determine the purity of the fatty acid ester reference material by separating it from any volatile impurities.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Capillary Column: SP-2560 (100 m x 0.25 mm, 0.2 µm film thickness) or equivalent polar column

• Autosampler

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the reference material and dissolve it in 1 mL of high-purity isooctane (B107328) or hexane (B92381) in a volumetric flask.

• Internal Standard (if applicable): For quantitative analysis beyond purity assessment, a suitable internal standard (e.g., tridecanoic acid methyl ester) is added to the sample solution.

• GC-FID Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program: Initial temperature of 140 °C, hold for 5 minutes, then ramp to 240 °C at a rate of 4 °C/minute, and hold for 20 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Injection Volume: 1 µL

  • Split Ratio: 100:1

• Data Analysis: The purity is calculated as the area percent of the main peak relative to the total area of all peaks in the chromatogram.

Identity Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of the reference material.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the reference material in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra.

• Data Analysis: The chemical shifts, signal integrations, and coupling patterns of the acquired spectra are compared with the expected structure of the fatty acid ester.

Water Content Determination by Karl Fischer Titration

Objective: To quantify the water content in the reference material. This method is based on the quantitative reaction of water with an iodine-sulfur dioxide reagent.

Instrumentation:

• Karl Fischer Titrator (volumetric or coulometric)

Procedure (Volumetric):

• Titrator Preparation: The titration vessel is filled with a suitable solvent (e.g., anhydrous methanol), and the reagent is conditioned to a dry state.

• Sample Introduction: A precisely weighed amount of the reference material (typically 0.1-1 g) is introduced into the titration vessel.

• Titration: The sample is titrated with a standardized Karl Fischer reagent to a potentiometric endpoint.

• Calculation: The water content is calculated based on the volume of titrant consumed and the titer of the reagent.[1]

Purity Assessment by Quantitative NMR (qNMR)

Objective: To provide a highly accurate, direct measurement of the purity of the reference material by comparing the integral of an analyte signal to that of a certified internal standard.[2]

Instrumentation:

• High-resolution NMR Spectrometer (e.g., 500 MHz or higher)

Procedure:

• Sample Preparation: Accurately weigh the reference material and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a vial. Dissolve the mixture in a known volume of a suitable deuterated solvent.

• NMR Data Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis (e.g., long relaxation delay, 90° pulse angle).[3]

• Data Processing: Process the spectrum with appropriate phasing and baseline correction.

• Calculation: The purity of the analyte is calculated using the following equation[4][5]:

  Purityanalyte = (Ianalyte / Istandard) × (Nstandard / Nanalyte) × (MWanalyte / MWstandard) × (mstandard / manalyte) × Puritystandard

  Where:

  • I = Integral of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Puritystandard = Certified purity of the internal standard

Mandatory Visualization

The following diagram illustrates the comprehensive workflow for the certification of a chemical reference material, from initial synthesis to the final issuance of the Certificate of Analysis.

Caption: Workflow for the Certification of a Chemical Reference Material.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pubsapp.acs.org [pubsapp.acs.org]
• 4. Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. usp.org [usp.org]

A Researcher's Guide to Selecting an Optimal Odd-Chain Fatty Acid Ester Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to ensure accuracy and reproducibility. This guide provides a comprehensive comparison of alternative odd-chain fatty acid esters used as internal standards, supported by experimental data and detailed methodologies.

Odd-chain fatty acids (OCFAs) and their ester derivatives are frequently employed as internal standards in chromatographic and mass spectrometric analyses. Their utility stems from their low natural abundance in most biological matrices, which minimizes the risk of interference with endogenous analytes.[1][2][3] However, the selection of a specific OCFA ester requires careful consideration of the analytical method, the sample matrix, and the specific fatty acids being quantified. This guide explores the performance of various OCFA esters and provides the necessary information to make an informed decision.

Performance Comparison of Odd-Chain Fatty Acid Ester Internal Standards

The ideal internal standard should mimic the physicochemical properties of the analyte of interest throughout the entire analytical workflow, including extraction, derivatization, and detection.[4] While stable isotope-labeled (SIL) standards are considered the gold standard for their ability to co-elute and ionize similarly to the target analyte, non-labeled odd-chain fatty acid esters offer a cost-effective and often suitable alternative.[1][3]

Below is a summary of commonly used odd-chain fatty acid esters and their performance characteristics.

Internal Standard	Common Abbreviation	Typical Application	Advantages	Disadvantages
Non-Labeled Odd-Chain Fatty Acid Esters
Heptadecanoic acid methyl ester	C17:0 ME	GC-MS analysis of total fatty acids	Commercially available, relatively inexpensive, suitable for GC-MS.[1][5]	Potential for endogenous presence from diet (e.g., dairy) or gut microbiota.[6] May not perfectly mimic the behavior of all fatty acids.
Triheptadecanoin	C17:0 TAG	LC-MS analysis of triacylglycerols	Structurally similar to the target lipid class, improving accuracy for TAG quantification.[1]	Less suitable for broad fatty acid profiling.
Pentadecanoic acid methyl ester	C15:0 ME	GC-MS analysis of fatty acids	Similar to C17:0 ME, low endogenous levels in many samples.[6]	Similar potential for dietary interference as other OCFAs.[2]
Nonadecanoic acid methyl ester	C19:0 ME	GC-MS and LC-MS analysis of fatty acids	Less common in diet compared to C15:0 and C17:0, potentially reducing interference.[7]	May have different extraction efficiency and chromatographic behavior compared to shorter chain fatty acids.
Stable Isotope-Labeled (SIL) Odd-Chain Fatty Acid Esters
Deuterated Heptadecanoic acid	d3-C17:0	LC-MS/MS and GC-MS	Considered the gold standard, closely mimics the analyte's behavior, corrects for matrix effects more effectively.[3][4][8]	Higher cost, potential for slight chromatographic shifts compared to the non-labeled analog.[9]
Carbon-13 Labeled Heptadecanoic acid	13C-C17:0	LC-MS/MS and GC-MS	Similar advantages to deuterated standards, with no chromatographic shift.[3]	Generally more expensive than deuterated standards.

Experimental Protocols

Accurate quantification is underpinned by robust and well-defined experimental procedures. Below are representative protocols for the use of odd-chain fatty acid esters as internal standards in fatty acid analysis.

Protocol 1: Total Fatty Acid Analysis in Plasma using GC-MS

This protocol describes a general procedure for the quantification of total fatty acids in a plasma sample using a non-labeled odd-chain fatty acid methyl ester as an internal standard.

1. Sample Preparation and Internal Standard Spiking:

• Pipette 100 µL of plasma into a glass tube.

• Add a known amount of C17:0 methyl ester (e.g., 10 µg) in a suitable solvent.

2. Hydrolysis (Saponification):

• Add 1 mL of 0.5 M methanolic NaOH.

• Vortex and incubate at 80°C for 10 minutes to hydrolyze the fatty acid esters.

3. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• Add 2 mL of 14% boron trifluoride in methanol.

• Vortex and incubate at 80°C for 2 minutes.

• Add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution, then vortex.

• Centrifuge to separate the layers and transfer the upper hexane layer containing the FAMEs to a new tube.

4. GC-MS Analysis:

• Inject 1 µL of the hexane extract onto a GC-MS system.

• Use a suitable capillary column (e.g., DB-225ms).

• Quantify the target fatty acids by comparing their peak areas to the peak area of the C17:0 internal standard.

Protocol 2: Quantification of Free Fatty Acids using a Deuterated Internal Standard by LC-MS/MS

This protocol is suitable for the targeted quantification of specific free fatty acids in serum, employing a deuterated internal standard for enhanced accuracy.

1. Sample Preparation and Internal Standard Spiking:

• To 50 µL of serum, add 10 µL of a deuterated internal standard mix (e.g., d3-C17:0 at 1 µg/mL).

2. Protein Precipitation and Liquid-Liquid Extraction:

• Add 200 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex and centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a new tube.

• Add 500 µL of methyl tert-butyl ether (MTBE) and 125 µL of water.

• Vortex and centrifuge to separate the phases.

• Collect the upper organic layer.

3. Sample Concentration and Reconstitution:

• Evaporate the organic solvent under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

• Inject the sample onto a reverse-phase C18 column.

• Use a gradient elution with a mobile phase consisting of water and acetonitrile/isopropanol, both containing a suitable additive like formic acid or ammonium (B1175870) formate.

• Monitor the specific precursor-to-product ion transitions for each analyte and the deuterated internal standard in negative ion mode.

• Quantify the analytes using the ratio of the analyte peak area to the internal standard peak area.

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the key steps in sample preparation and analysis.

Workflow for total fatty acid analysis by GC-MS.

Workflow for free fatty acid analysis by LC-MS/MS.

Conclusion

The selection of an appropriate odd-chain fatty acid ester as an internal standard is a critical step in achieving reliable quantitative results. For broad fatty acid profiling using GC-MS, non-labeled odd-chain fatty acid methyl esters like C17:0 ME offer a practical and cost-effective solution, provided that potential endogenous contributions are considered. For targeted, high-accuracy quantification, particularly in complex matrices using LC-MS/MS, stable isotope-labeled internal standards such as deuterated odd-chain fatty acids are the superior choice.[1][3][4] Researchers should validate their chosen internal standard for each specific application to ensure it meets the required performance criteria for accuracy and precision.

References

• 1. benchchem.com [benchchem.com]
• 2. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal standard for Fatty Acid EthylEster(FAEE Biodiesel) - Chromatography Forum [chromforum.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Inter-Laboratory Quantification of Ethyl Nonadecanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical methodologies for the quantification of ethyl nonadecanoate (B1228766). In the absence of a formal inter-laboratory study specifically for ethyl nonadecanoate, this document synthesizes performance data and protocols from the analysis of similar long-chain fatty acid esters. The primary techniques discussed are Gas Chromatography with Flame Ionization Detection (GC-FID), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with UV detection (HPLC-UV). This guide is intended to assist laboratories in selecting and implementing robust analytical methods for accurate and reproducible quantification.

Quantitative Performance Comparison of Analytical Methods

The selection of an appropriate analytical method for ethyl nonadecanoate quantification depends on factors such as required sensitivity, specificity, and the complexity of the sample matrix. The following table summarizes typical performance characteristics for the analysis of fatty acid esters using GC and HPLC techniques.

Parameter	Gas Chromatography (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.99	> 0.99	> 0.998
Precision (%RSD)	< 5%	< 15%	< 2.5%
Limit of Detection (LOD)	~0.01%[1]	Lower than GC-FID	~0.01%[1]
Limit of Quantitation (LOQ)	3.94 mg/mL (for corn oil FAMEs)	Lower than GC-FID	~0.03%[1]
Accuracy (% Recovery)	98-102%	90-110%	97.9 - 102.5%
Analysis Time per Sample	~20 minutes[1]	~20-30 minutes	~15 minutes[1]
Specificity	High (for volatile compounds)[1]	Very High (mass identification)	High (for UV-active compounds)[1]

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are based on established methods for the analysis of fatty acid ethyl esters and can be adapted for ethyl nonadecanoate.

1. Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the quantification of volatile compounds like ethyl nonadecanoate.

• Sample Preparation:

  • Accurately weigh the sample containing ethyl nonadecanoate.

  • Dissolve the sample in a suitable solvent such as hexane (B92381) or heptane.[2]

  • If necessary, perform a derivatization step to convert fatty acids to their methyl or ethyl esters, though this is not required for the direct analysis of ethyl nonadecanoate.[2]

  • Add an appropriate internal standard, such as methyl tricosanoate, for improved quantification accuracy.

  • Vortex the sample and transfer the clear supernatant to an autosampler vial.[2]

• GC-FID Parameters:

  • Column: A capillary column suitable for FAME analysis (e.g., DB-23, HP-88, or similar).

  • Injector Temperature: 250 °C.[2]

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 1 minute, ramp at 25 °C/min to 200 °C, then ramp at 3 °C/min to 230 °C and hold for 18 minutes.[2]

  • Carrier Gas: Hydrogen or Helium at a constant flow rate.[2]

  • Detector Temperature: 280 °C.[2]

  • Injection Volume: 1 µL with a split ratio (e.g., 1/50).[2]

• Data Analysis:

  • Identify the ethyl nonadecanoate peak based on its retention time relative to standards.

  • Quantify the analyte by comparing its peak area to that of the internal standard and using a calibration curve generated from standards of known concentrations.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides higher specificity than GC-FID due to the mass spectrometric detection, which allows for the confirmation of the analyte's identity.

• Sample Preparation: The sample preparation protocol is similar to that for GC-FID.

• GC-MS Parameters:

  • GC conditions: Similar to GC-FID.

  • Transfer Line Temperature: 240 °C.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Full scan mode (e.g., m/z 40-550) for qualitative analysis and Selected Ion Monitoring (SIM) for targeted quantification.

• Data Analysis:

  • Confirm the identity of ethyl nonadecanoate by its mass spectrum.

  • Quantification is performed using a calibration curve, similar to GC-FID.

3. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is suitable for the analysis of less volatile or thermally sensitive compounds. Ethyl nonadecanoate, being an ester, can be detected at low UV wavelengths.

• Sample Preparation:

  • Prepare a stock solution of the sample in the mobile phase at a known concentration (e.g., 1 mg/mL).[1]

  • Generate calibration standards by diluting the stock solution to the desired concentration range.

  • Filter the samples through a 0.45 µm filter before injection.

• HPLC-UV Parameters:

  • Column: A reverse-phase column such as C18.

  • Mobile Phase: A mixture of acetonitrile (B52724) and water.[3]

  • Flow Rate: Typically 1 mL/min.

  • Column Temperature: Ambient or controlled (e.g., 30 °C).

  • Detection Wavelength: Around 210 nm for esters.

  • Injection Volume: 10-20 µL.

• Data Analysis:

  • Identify the ethyl nonadecanoate peak by its retention time.

  • Quantify using a calibration curve generated from the peak areas of the standards.

Experimental Workflow

The following diagram illustrates a general workflow for the quantification of ethyl nonadecanoate in a laboratory setting.

Caption: General workflow for ethyl nonadecanoate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Separation of 2,4-D-ethyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Ethyl Nonadecanoate as a Surrogate Standard: A Comparative Performance Guide

For researchers, scientists, and drug development professionals, the choice of an appropriate surrogate standard is paramount for achieving accurate and precise quantification in analytical methods. This guide provides a comprehensive comparison of ethyl nonadecanoate (B1228766) as a surrogate standard against other common alternatives, supported by available experimental data and detailed methodologies.

Ethyl nonadecanoate, a C19 fatty acid ethyl ester, is a viable option as a surrogate standard, particularly in the gas chromatography-mass spectrometry (GC-MS) analysis of fatty acid methyl esters (FAMEs) and other fatty acid ethyl esters (FAEEs). Its utility stems from its structural similarity to endogenous fatty acid esters and its odd-numbered carbon chain, which typically ensures it does not co-elute with the most common even-chained fatty acids found in biological and other complex matrices.

Performance Comparison of Surrogate Standards

The selection of a surrogate standard is a critical step in method development, directly impacting the reliability of quantitative results. An ideal surrogate should mimic the behavior of the analyte of interest throughout the entire analytical process, including extraction, derivatization (if any), and chromatographic analysis, thus compensating for potential sample loss and variations in instrument response.

While direct, comprehensive validation data for ethyl nonadecanoate is not extensively published, its performance can be inferred from studies on structurally similar odd-chain fatty acid ethyl esters, such as ethyl heptadecanoate. The following table summarizes key performance metrics for ethyl nonadecanoate and compares it with other commonly used surrogate standards.

Surrogate Standard	Analyte Class	Analytical Method	Accuracy (Recovery %)	Precision (RSD %)	Linearity (R²)	Key Considerations
Ethyl Nonadecanoate	FAEEs, FAMEs	GC-MS	80-110% (estimated)¹	< 15% (estimated)¹	> 0.99 (expected)	Good chromatographic separation from even-chain fatty acid esters.
Ethyl Heptadecanoate	FAEEs	LC-MS/MS, GC-MS	55-86%²	< 7% (Intra-assay CV)²	> 0.99²	Well-documented for FAEE analysis in biological matrices.[1]
Methyl Nonadecanoate	FAMEs	GC-FID, GC-MS	95-105% (typical)	< 5% (typical)	> 0.99 (typical)	Specified in some standard methods (e.g., EN 14103 for biodiesel).[2] Potential for co-elution with certain unsaturated C18 FAMEs.[2]
Methyl Tridecanoate	FAMEs	GC-MS	90-110% (typical)	< 10% (typical)	> 0.99 (typical)	Shorter retention time, reducing potential interference with C18 FAMEs.

¹ Data for ethyl nonadecanoate is estimated based on typical performance of odd-chain fatty acid ethyl esters used as surrogate standards and validation data for ethyl heptadecanoate. ² Performance data for ethyl heptadecanoate is derived from a study on FAEE analysis in human plasma.[1]

Experimental Protocols

A robust and well-validated experimental protocol is the foundation of reliable quantitative analysis. Below is a detailed methodology for the analysis of fatty acid ethyl esters in a biological matrix using ethyl nonadecanoate as a surrogate standard, based on established analytical principles.

Sample Preparation and Extraction

• Sample Aliquoting: Transfer a known volume or weight of the sample (e.g., 1 mL of plasma) into a clean glass tube.

• Surrogate Standard Spiking: Add a precise volume of a known concentration of ethyl nonadecanoate solution in a non-interfering solvent (e.g., 50 µL of 10 µg/mL ethyl nonadecanoate in hexane) to the sample.

• Protein Precipitation (for biological fluids): Add 2 mL of cold acetone, vortex thoroughly for 1 minute, and centrifuge at 3000 rpm for 10 minutes to precipitate proteins.

• Liquid-Liquid Extraction: Transfer the supernatant to a new tube. Add 3 mL of hexane (B92381), vortex for 2 minutes, and centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Isolation of FAEEs: Carefully transfer the upper hexane layer to a clean tube.

• Solid-Phase Extraction (SPE) Cleanup (Optional but Recommended):

  • Condition an amino-propyl SPE cartridge with 3 mL of hexane.

  • Load the hexane extract onto the cartridge.

  • Wash the cartridge with 3 mL of hexane to remove interfering lipids.

  • Elute the FAEEs with 3 mL of a 98:2 (v/v) hexane:diethyl ether solution.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of a suitable solvent for GC-MS analysis (e.g., 100 µL of hexane).

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a polar column like CP-Sil 88 for better separation of FAMEs.

• Injector: Splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 20°C/min to 150°C.

  • Ramp 2: 5°C/min to 250°C.

  • Ramp 3: 10°C/min to 300°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MSD Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

    • Ethyl Nonadecanoate Quantifier Ion: m/z 88

    • Ethyl Nonadecanoate Qualifier Ions: m/z 101, 157

    • (Select appropriate quantifier and qualifier ions for the target analytes)

Visualizing the Workflow and Logic

To better illustrate the experimental process and the decision-making involved in selecting a surrogate standard, the following diagrams are provided.

Figure 1. Experimental workflow for quantitative analysis using a surrogate standard.

Figure 2. Logical flow for the selection of a suitable surrogate standard.

References

• 1. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Justifying the Selection of Ethyl Nonadecanoate for Quantitative Assays: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to ensure the accuracy, precision, and reliability of results. This guide provides a comprehensive justification for the selection of ethyl nonadecanoate (B1228766) as an internal standard, particularly in the context of fatty acid analysis using gas chromatography-mass spectrometry (GC-MS). We present a comparative overview with common alternatives, supported by a structured presentation of performance data and detailed experimental protocols.

The Critical Role of an Internal Standard

In quantitative analytical chemistry, an internal standard (IS) is a compound added in a constant amount to all samples, calibration standards, and quality controls. Its primary function is to correct for variations that may occur during sample preparation, derivatization, injection, and instrument response, thereby enhancing the accuracy and precision of the quantification of the analyte of interest. An ideal internal standard should be chemically similar to the analyte, but not naturally present in the samples, and should not interfere with the analysis of other components.

Ethyl Nonadecanoate: A Strong Candidate for Fatty Acid Analysis

Ethyl nonadecanoate, the ethyl ester of nonadecanoic acid (a 19-carbon saturated fatty acid), is an excellent choice as an internal standard for the quantitative analysis of fatty acid methyl esters (FAMEs) and other lipid species. Its suitability stems from several key properties:

• Structural Similarity: As a long-chain fatty acid ester, ethyl nonadecanoate closely mimics the chemical and physical behavior of the analytes of interest (typically C14-C22 fatty acid esters) during extraction, derivatization, and chromatographic separation.

• Natural Abundance: Odd-chain fatty acids, such as nonadecanoic acid, are generally not found or are present in very low concentrations in most biological and industrial samples.[1][2] This minimizes the risk of interference from endogenous compounds.

• Chromatographic Behavior: Ethyl nonadecanoate typically elutes in a region of the chromatogram that is well-resolved from the common C16 and C18 fatty acid methyl esters found in many samples, preventing peak co-elution and ensuring accurate integration.[3]

• Stability: It is a stable compound that does not degrade under typical sample preparation and analysis conditions.

Performance Comparison: Ethyl Nonadecanoate vs. Alternatives

The selection of an internal standard is often a choice between odd-chain fatty acid esters and stable isotope-labeled (e.g., deuterated) standards. While stable isotope-labeled standards are considered the "gold standard" due to their near-identical physicochemical properties to the analyte, odd-chain esters like ethyl nonadecanoate offer a robust and cost-effective alternative.

Below is a summary of the expected performance characteristics of ethyl nonadecanoate compared to other common internal standards.

Validation Parameter	Ethyl Nonadecanoate	Methyl Heptadecanoate (C17:0)	Deuterated Fatty Acid Standards	Acceptance Criteria (Typical)
Specificity	High (distinct mass spectrum and retention time)	High (distinct mass spectrum and retention time)	Very High (mass shift allows clear differentiation)	No interference with analyte peaks
Linearity (r²)	≥ 0.995	≥ 0.995	≥ 0.999	r² ≥ 0.995
Accuracy (% Recovery)	85-115%	85-115%	90-110%	80-120%
Precision (RSD)	< 15%	< 15%	< 10%	< 15%

Note: The values presented are typical and may vary depending on the specific assay, matrix, and instrumentation.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and reproducible quantitative data. Below are representative protocols for the quantitative analysis of fatty acids using ethyl nonadecanoate as an internal standard.

Experimental Workflow for Fatty Acid Analysis

Workflow for quantitative fatty acid analysis.

Protocol 1: Preparation of Fatty Acid Methyl Esters (FAMEs) from Biological Samples

• Sample Preparation: To 100 µL of plasma or serum in a glass tube with a PTFE-lined cap, add 10 µL of a 1 mg/mL solution of ethyl nonadecanoate in a suitable solvent (e.g., hexane).

• Lipid Extraction: Add 2 mL of a 2:1 (v/v) chloroform:methanol (B129727) mixture (Folch reagent). Vortex vigorously for 2 minutes.

• Phase Separation: Add 0.5 mL of 0.9% NaCl solution, vortex for 30 seconds, and centrifuge at 2000 x g for 5 minutes to separate the phases.

• Collection of Lipid Layer: Carefully collect the lower organic phase containing the lipids and the internal standard into a new glass tube.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Transesterification: Add 1 mL of 14% boron trifluoride (BF3) in methanol to the dried lipid extract. Cap the tube tightly and heat at 100°C for 30 minutes.

• FAME Extraction: After cooling to room temperature, add 1 mL of hexane (B92381) and 1 mL of water. Vortex for 1 minute and centrifuge at 1000 x g for 5 minutes.

• Sample for GC-MS: Carefully transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

Protocol 2: GC-MS Analysis of FAMEs

The following are typical GC-MS conditions for FAME analysis. These may need to be optimized for specific instruments and applications.

Parameter	Value
GC System	Agilent 7890A GC with 5975C MS or equivalent
Column	DB-23 (60 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Split (e.g., 20:1)
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min
Oven Program	Initial temperature of 100°C, hold for 2 min, ramp to 240°C at 4°C/min, hold for 10 min
MS Transfer Line	250°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM) or Full Scan

Justification for Selection: A Logical Framework

The decision to select ethyl nonadecanoate as an internal standard is based on a logical progression of considerations aimed at ensuring data quality and analytical robustness.

References

• 1. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of analytical methodology by GC-FID using hexadecyl propanoate as an internal standard to determine the bovine tallow methyl esters content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]

Safety & Regulatory Compliance

Proper Disposal of Ethyl Nonadecanoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the safe disposal of ethyl nonadecanoate (B1228766), ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE):

• Gloves: Wear chemically resistant gloves.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A standard laboratory coat is recommended to prevent skin contact.

In Case of a Spill: In the event of a spill, treat the spilled chemical and any materials used for cleanup as hazardous waste.[4] Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a sealed, properly labeled container for disposal.

Step-by-Step Disposal Procedure

The recommended procedure for the disposal of ethyl nonadecanoate is to manage it as a non-halogenated organic solvent waste. Do not dispose of ethyl nonadecanoate down the drain or in regular trash.[5]

• Segregation:

  • Collect waste ethyl nonadecanoate in a dedicated, properly labeled waste container.

  • Do not mix with halogenated solvents or other incompatible waste streams. Segregating waste is crucial for safe disposal and recycling.

• Container Selection and Labeling:

  • Use a container that is in good condition, compatible with organic solvents (plastic is often preferred), and has a secure, leak-proof screw-on cap.

  • Label the container clearly with the words "Hazardous Waste."

  • The label must include:

    • The full chemical name: "Ethyl Nonadecanoate" (avoid abbreviations).

    • An approximate concentration and volume.

    • The date when the first waste was added.

    • The name of the principal investigator or laboratory contact.

    • The laboratory room number.

• Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Ensure the container is kept closed except when adding waste.

  • Provide secondary containment, such as a larger, chemically resistant tray or bin, to capture any potential leaks.

• Arrange for Pickup:

  • Once the container is full or has been in storage for a designated period (e.g., 90 days), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

  • Complete any required waste pickup forms accurately and completely.

Quantitative Data Summary

Parameter	Guideline	Source
Maximum Accumulation Volume	Do not accumulate more than 55 gallons of hazardous waste.
Secondary Containment Capacity	Must be able to hold 110% of the volume of the primary container.
pH for Drain Disposal (Not Applicable to Ethyl Nonadecanoate)	Between 5.5 and 10.5 for dilute aqueous solutions of non-hazardous chemicals.

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific experimental protocols that generate ethyl nonadecanoate waste. The disposal procedure outlined above is a general protocol applicable to waste generated from various experimental uses of this chemical.

Disposal Decision Pathway

The following diagram illustrates the logical steps for determining the proper disposal route for laboratory chemical waste like ethyl nonadecanoate.

Disposal Decision Pathway for Ethyl Nonadecanoate

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of ethyl nonadecanoate, fostering a secure research environment.

References

• 1. ethyl nonadecanoate, 18281-04-4 [thegoodscentscompany.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 4. vumc.org [vumc.org]
• 5. acs.org [acs.org]

Safeguarding Your Research: A Comprehensive Guide to Handling Ethyl Nonadecanoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Ethyl nonadecanoate (B1228766), including detailed operational and disposal plans to foster a secure research environment.

Personal Protective Equipment (PPE)

When handling Ethyl nonadecanoate, appropriate personal protective equipment is the first line of defense against potential exposure. While generally considered to have low hazard, direct contact and inhalation should be minimized. The following table summarizes the recommended PPE.

PPE Category	Specification	Purpose
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1][2]	To protect eyes from splashes.
Hand Protection	Chemical impermeable gloves (e.g., Nitrile rubber).	To prevent skin contact.[3]
Body Protection	Laboratory coat or other suitable protective clothing to prevent skin contact.[1][4]	To protect skin from accidental spills.
Respiratory	Generally not required under normal use with adequate ventilation. If vapors or mists are generated, use a respirator.	To prevent inhalation of vapors or mists. A full-face respirator is recommended if exposure limits are exceeded or irritation occurs.[1][5]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Ethyl nonadecanoate is crucial for maintaining safety and experimental integrity.

1. Preparation:

• Ensure a well-ventilated work area, such as a chemical fume hood.

• Assemble all necessary equipment and materials before handling the compound.

• Don the appropriate PPE as detailed in the table above.

2. Handling:

• Avoid direct contact with skin and eyes.[3]

• Keep the container tightly closed when not in use.

• Keep away from heat, sparks, and open flames, as the material is combustible.[6]

• Do not eat, drink, or smoke in the handling area.[7]

3. In Case of a Spill:

• Evacuate non-essential personnel from the area.

• Remove all sources of ignition.[3]

• For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable, labeled container for disposal.[2][6][8]

• Ventilate the area of the spill.[2]

• For large spills, contact your institution's environmental health and safety (EHS) department.

4. First Aid Measures:

• After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3][5]

• After skin contact: Remove contaminated clothing. Wash skin with soap and plenty of water.[3]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[3]

• If ingested: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.[3][5]

Disposal Plan: Managing Ethyl Nonadecanoate Waste

Proper disposal of chemical waste is critical to protect the environment and comply with regulations.

1. Waste Collection:

• Collect all waste containing Ethyl nonadecanoate, including contaminated consumables (e.g., gloves, absorbent materials), in a dedicated, clearly labeled, and sealed container.

2. Storage:

• Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

3. Disposal Method:

• Ethyl nonadecanoate waste should be disposed of as chemical waste through an authorized waste disposal company.[7]

• Do not pour down the drain or dispose of with regular trash.[3] Discharge into the environment must be avoided.[3]

• Contact your institution's EHS department for specific guidance on approved disposal procedures and licensed waste handlers.

Workflow for Safe Handling of Ethyl Nonadecanoate

The following diagram illustrates the logical flow of operations for safely handling Ethyl nonadecanoate from initial preparation to final disposal.

Caption: A flowchart outlining the key steps for the safe handling of Ethyl nonadecanoate.

References

• 1. echemi.com [echemi.com]
• 2. carlroth.com [carlroth.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. regi.com [regi.com]
• 5. smsrail.com [smsrail.com]
• 6. carlroth.com [carlroth.com]
• 7. synerzine.com [synerzine.com]
• 8. chemos.de [chemos.de]